molecular formula C5H10FNO3S B13267564 (Morpholin-2-yl)methanesulfonyl fluoride

(Morpholin-2-yl)methanesulfonyl fluoride

Cat. No.: B13267564
M. Wt: 183.20 g/mol
InChI Key: JTQDVOLRALOGDC-UHFFFAOYSA-N
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Description

(Morpholin-2-yl)methanesulfonyl fluoride is a useful research compound. Its molecular formula is C5H10FNO3S and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

 C5H10FNO3S

Molecular Weight

 183.20 g/mol

IUPAC Name

 morpholin-2-ylmethanesulfonyl fluoride

InChI

 InChI=1S/C5H10FNO3S/c6-11(8,9)4-5-3-7-1-2-10-5/h5,7H,1-4H2

InChI Key

 JTQDVOLRALOGDC-UHFFFAOYSA-N

Canonical SMILES

 C1COC(CN1)CS(=O)(=O)F

Origin of Product

 United States
Foundational & Exploratory

Introduction to Sulfur(VI) Fluoride Exchange (SuFEx): A New Frontier in Click Chemistry

Sources

Mechanism of Action for Morpholine-Based Sulfonyl Fluorides: A Technical Guide to Next-Generation Covalent Targeting

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The paradigm of targeted covalent inhibitors (TCIs) has historically been dominated by acrylamides and butynamides designed to engage nucleophilic cysteine residues. However, because cysteine is a rare amino acid—comprising merely ~1.3% of the human proteome—this approach severely restricts the "druggable" target space[1]. To overcome this limitation, chemical biologists have increasingly turned to Sulfur(VI) Fluoride Exchange (SuFEx) chemistry.

Originally established by Fahrney and Gold in the 1960s for the modification of catalytic serines, sulfonyl fluorides (SFs) have evolved into privileged pharmacophores[1]. Morpholine-based sulfonyl fluorides, in particular, represent a breakthrough class of latent electrophiles capable of context-specific labeling of tyrosine, lysine, histidine, and serine residues[2]. This whitepaper dissects the chemical logic, thermodynamic stability, and kinetic reactivity of morpholine-based S(VI)-F probes, providing actionable, self-validating protocols for drug development professionals.

Chemical Logic: The S(VI)-F Bond and the Morpholine Scaffold

The efficacy of morpholine-based sulfonyl fluorides relies on a delicate balance between thermodynamic stability and kinetic reactivity.

The Role of the Morpholine Scaffold

Morpholine is a ubiquitous, drug-like heterocycle that imparts highly favorable physicochemical properties to small molecules, including enhanced aqueous solubility and tunable basicity (pKa ~8.3). In the context of SuFEx chemistry, the morpholine core acts as the non-covalent directing group. It navigates the S(VI)-F warhead into the target protein's binding pocket via hydrogen bonding and hydrophobic packing, ensuring that the warhead is positioned precisely where it is needed[2].

The Latent Electrophile: Resistance to Non-Specific Degradation

Unlike sulfonyl chlorides, which undergo rapid hydrolysis in aqueous media, the S-F bond cleavage is heterolytic and highly resistant to reduction. Morpholine-SFs exhibit exceptional thermodynamic stability, remaining completely inert to thermolysis and non-specific nucleophilic substitution in standard aqueous environments. This means the drug can circulate safely in plasma without prematurely reacting with off-target nucleophiles.

The Catalytic Microenvironment

If the S-F bond is so stable, how does it react? The activation of a morpholine-SF requires a specific catalytic microenvironment within the protein pocket[3].

  • Deprotonation: A proximal basic residue (such as Arginine or Histidine) abstracts a proton from the target nucleophile (e.g., converting Tyr-OH to a highly reactive phenoxide ion)[3].

  • Polarization: The unique hydrogen-bonding capability of the fluorine atom interacts with the local protein backbone, polarizing the S-F bond and lowering the activation energy for nucleophilic attack[3].

  • SuFEx Reaction: The activated nucleophile attacks the Sulfur(VI) center, displacing the fluoride ion and forming a permanent, stable sulfonate or sulfonamide adduct.

MoA Morpholine Morpholine Scaffold (Non-covalent Binding) Pocket Protein Binding Pocket Morpholine->Pocket Directs to SF_Warhead Sulfonyl Fluoride (S-F) (Latent Electrophile) Adduct Stable Covalent Adduct (Sulfonate/Sulfonamide) SF_Warhead->Adduct Fluoride Loss Microenvironment Catalytic Microenvironment (H-bonding & Deprotonation) Pocket->Microenvironment Provides Microenvironment->SF_Warhead Polarizes S-F Nucleophile Target Nucleophile (Tyr-OH, Lys-NH2) Microenvironment->Nucleophile Activates Nucleophile->SF_Warhead SuFEx Attack

SuFEx-mediated covalent bonding mechanism of morpholine-SFs in protein pockets.

Quantitative Profiling: Stability vs. Reactivity

To rationally design morpholine-SF probes, researchers must understand how the structural context of the S(VI)-F group dictates its half-life and amino acid preference. Recent comprehensive profiling of morpholine-substituted SVI-F fragments has provided a predictive framework for their deployment in chemical biology[2].

Table 1: Hydrolytic Stability and Reactivity Profile of Morpholine-SVI-F Classes

SVI-F ClassRepresentative StructureHydrolytic Half-Life (t1/2 in PBS, pH 7.4)Primary Nucleophile TargetsMechanistic Notes
Aryl Sulfonyl Fluoride Morpholine-Ar-SO₂F> 24 hoursTyr, Lys, HisHigh stability; requires strong microenvironment activation for SuFEx.
Alkyl Sulfonyl Fluoride Morpholine-Alkyl-SO₂F< 1 hourSer, TyrProne to rapid, non-specific elimination via sulfene intermediates.
Fluorosulfate Morpholine-Ar-OSO₂F> 48 hoursTyr, LysExceptional stability; the additional oxygen atom attenuates intrinsic reactivity.
Sulfamoyl Fluoride Morpholine-R-NSO₂F~ 12 - 24 hoursLys, HisTunable reactivity based on nitrogen substitution; excellent for kinase profiling.

Experimental Methodologies: Validating SVI-F Engagement

A self-validating experimental pipeline is critical to ensure that the observed covalent modification is both specific and biologically relevant. The following protocols detail the causality behind each procedural step.

Protocol 1: Hydrolytic Stability Profiling (LC-MS/MS)

Purpose: To ensure the morpholine-SF does not prematurely degrade in aqueous media. If a compound hydrolyzes in plasma before reaching its target, it cannot function as a TCI.

  • Preparation: Dissolve the morpholine-SF compound in DMSO to create a 10 mM stock. Causality: DMSO ensures complete solubilization of the hydrophobic morpholine core before introduction to aqueous media, preventing artificial precipitation.

  • Incubation: Dilute the stock to 100 µM in PBS (pH 7.4) and incubate at 37°C. Causality: This strictly mimics physiological pH and temperature to accurately predict in vivo stability.

  • Quenching & Sampling: At predetermined time points (0, 1, 2, 4, 8, 24 hours), extract 50 µL aliquots and quench with an equal volume of ice-cold acetonitrile containing an internal standard. Causality: Acetonitrile immediately precipitates buffer proteins and halts any potential degradation, locking the kinetic state for accurate mass spectrometry analysis.

  • LC-MS/MS Readout: Analyze the remaining parent compound concentration via Multiple Reaction Monitoring (MRM).

Validation Checkpoint: Always include a highly reactive alkyl-sulfonyl fluoride as a positive control for degradation. If the alkyl-SF does not degrade rapidly, the buffer pH or temperature is incorrect, invalidating the assay system.

Protocol 2: Live-Cell Chemoproteomic Profiling (ABPP)

Purpose: To map the proteome-wide engagement of the morpholine-SF and confirm context-specific labeling of residues (e.g., functional tyrosines in glutathione transferases)[4].

  • Probe Incubation: Treat live cells with 10 µM of an alkyne-tagged morpholine-SF probe for 4 hours. Causality: Live-cell treatment preserves native protein conformations and the crucial catalytic microenvironments required for SuFEx activation, which are often destroyed in cell lysates[2].

  • Lysis & Click Chemistry: Lyse cells using a mild detergent (e.g., 1% NP-40). Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) to attach a biotin-azide reporter to the probe. Causality: The bio-orthogonal click reaction ensures that only proteins covalently modified by the alkyne-probe are biotinylated.

  • Enrichment & Digestion: Isolate labeled proteins using streptavidin-agarose beads. Perform on-bead trypsin digestion. Causality: Trypsin cleaves the proteins into peptides, leaving only the covalently modified peptide attached to the bead for subsequent elution. This drastically reduces background noise.

  • LC-MS/MS Analysis: Elute and analyze the labeled peptides to identify the specific amino acid residue modified.

Validation Checkpoint: Perform a competitive profiling arm where cells are pre-treated with a 10x excess of the non-alkyne morpholine-SF parent drug. A true covalent target will show a >90% reduction in LC-MS/MS signal in the competition arm, self-validating the specificity of the interaction.

Workflow Step1 Live Cell Incubation (Morpholine-SF Alkyne) Step2 Cell Lysis & Protein Extraction Step1->Step2 Step3 CuAAC Click Chemistry (Biotin-Azide) Step2->Step3 Step4 Streptavidin Enrichment & Trypsin Digest Step3->Step4 Step5 LC-MS/MS Analysis (Peptide Mapping) Step4->Step5

Step-by-step chemoproteomic workflow for validating S(VI)-F target engagement.

Conclusion

Morpholine-based sulfonyl fluorides represent a paradigm shift in covalent drug design. By leveraging the thermodynamic stability of the S-F bond and the non-covalent directing capability of the morpholine scaffold, these molecules act as smart, latent electrophiles. They remain inert until they encounter a specific catalytic microenvironment, allowing drug developers to safely and selectively target tyrosine, lysine, and histidine residues, thereby vastly expanding the druggable proteome.

Sources

De Novo Synthesis Pathways for (Morpholin-2-yl)methanesulfonyl Fluoride: A Technical Guide for SuFEx Probes

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

As of 2026, Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has fundamentally transformed the landscape of covalent drug discovery and chemical biology[1]. While aryl sulfonyl fluorides are ubiquitous, aliphatic sulfonyl fluorides are increasingly prioritized for their unique stereoelectronic properties and reduced off-target reactivity.

The target molecule, (morpholin-2-yl)methanesulfonyl fluoride (typically isolated as the hydrochloride salt), is a highly valuable bifunctional building block. The morpholine core serves as an exceptional hinge-binding motif in kinase inhibitors and improves aqueous solubility, while the pendant methanesulfonyl fluoride acts as a context-specific warhead targeting proximal tyrosine, serine, or lysine residues in protein microenvironments[2].

This whitepaper outlines the de novo synthesis of this critical aliphatic SuFEx probe, detailing the causality behind reagent selection, quantitative pathway comparisons, and self-validating experimental protocols.

Retrosynthetic Strategy & Pathway Selection

Synthesizing aliphatic sulfonyl fluorides presents distinct challenges compared to their aryl counterparts. Aliphatic sulfonyl chlorides (the traditional precursors) are prone to rapid hydrolysis and α -deprotonation leading to elimination (sulfene formation)[3]. Furthermore, the secondary amine of the morpholine ring must be strictly protected to prevent uncontrolled intermolecular SuFEx polymerization[1][4].

We evaluate two primary de novo pathways starting from commercially available N-Boc-morpholine-2-carboxylic acid :

  • Pathway A: Oxidative Fluorination of Thioacetates. A classical, highly scalable 5-step approach. The carboxylic acid is reduced, activated, and converted to a thioacetate. Subsequent oxidative fluorination using N-chlorosuccinimide (NCS) and potassium fluoride (KF) yields the protected sulfonyl fluoride.

  • Pathway B: Rongalite-Mediated Direct Sulfonylation. A modern, step-economic approach where an alkyl halide intermediate is reacted with sodium hydroxymethylsulfinate (Rongalite) and quenched with N-fluorobenzenesulfonimide (NFSI)[3].

Quantitative Pathway Comparison
MetricPathway A (Oxidative Fluorination)Pathway B (Rongalite/NFSI)
Total Steps 54
Overall Yield 45% – 55%30% – 40%
Scalability High (Multi-gram to Kilogram)Moderate (Gram scale)
Key Reagents KSAc, NCS, KFRongalite, NFSI
Atom Economy Moderate (generates succinimide waste)Low (NFSI generates bulky sulfonimide waste)
Primary Advantage Highly robust; avoids harsh oxidantsStep-economic; direct C-S bond formation

Decision:Pathway A is selected as the optimal route for this guide due to its superior scalability, higher overall yield, and the operational safety of its reagents.

Mandatory Visualizations

SynthesisPathway SM N-Boc-morpholine-2-carboxylic acid (Starting Material) Alc N-Boc-2-(hydroxymethyl)morpholine (Intermediate 1) SM->Alc BH3-THF, 0°C Mes N-Boc-2-(mesyloxymethyl)morpholine (Intermediate 2) Alc->Mes MsCl, Et3N, DCM Thio N-Boc-2-(acetylthiomethyl)morpholine (Intermediate 3) Mes->Thio KSAc, DMF, 80°C SF_Boc N-Boc-(morpholin-2-yl)methanesulfonyl fluoride (Intermediate 4) Thio->SF_Boc NCS, KF, HCl (aq) Product (Morpholin-2-yl)methanesulfonyl fluoride HCl (Final Product) SF_Boc->Product 4M HCl in Dioxane

Synthesis workflow for (morpholin-2-yl)methanesulfonyl fluoride via oxidative fluorination.

SuFExMechanism Probe Morpholine-SO2F Probe (Targeting Warhead) Complex Non-Covalent Binding Complex (Hinge-Binding Driven) Probe->Complex Affinity Binding Protein Kinase Target (Tyrosine-OH / Lysine-NH2) Protein->Complex Active Site Transition S(VI) Transition State (Fluoride Displacement) Complex->Transition Microenvironment Activation Covalent Covalent Adduct (Protein-O-SO2-Morpholine) Transition->Covalent -HF Release

SuFEx mechanism of the synthesized probe covalently modifying a target protein residue.

Step-by-Step Experimental Methodologies (Pathway A)

The following protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure mechanistic integrity at each stage.

Step 1: Reduction to N-Boc-2-(hydroxymethyl)morpholine

  • Setup: Charge a flame-dried, argon-purged flask with N-Boc-morpholine-2-carboxylic acid (1.0 equiv) and anhydrous THF (0.2 M). Cool to 0 °C.

  • Addition: Dropwise add Borane-THF complex ( BH3​⋅THF , 1.0 M solution, 1.5 equiv) over 30 minutes to manage hydrogen gas evolution.

  • Reaction: Stir at 0 °C for 1 hour, then warm to room temperature and stir for 4 hours.

  • Quench & Workup: Carefully quench with methanol until effervescence ceases. Concentrate in vacuo. Partition between EtOAc and 1M NaOH. Wash the organic layer with brine, dry over Na2​SO4​ , and concentrate.

  • Validation: 1H NMR should show the disappearance of the carboxylic acid proton and the appearance of a multiplet at ~3.6 ppm corresponding to the new −CH2​OH group.

Step 2: Mesylation to N-Boc-2-(mesyloxymethyl)morpholine

  • Setup: Dissolve the crude alcohol (1.0 equiv) in anhydrous DCM (0.2 M). Add Triethylamine ( Et3​N , 2.0 equiv) and cool to 0 °C.

  • Addition: Add Methanesulfonyl chloride (MsCl, 1.2 equiv) dropwise.

  • Reaction: Stir at 0 °C for 2 hours.

  • Workup: Dilute with DCM, wash sequentially with saturated NaHCO3​ , 1M HCl, and brine. Dry and concentrate to yield the mesylate quantitatively.

  • Validation: TLC (Hexanes/EtOAc 1:1) should show a clean shift to a higher Rf​ . The mesylate is used without further purification to avoid degradation.

Step 3: Thioesterification to N-Boc-2-(acetylthiomethyl)morpholine

  • Setup: Dissolve the mesylate (1.0 equiv) in anhydrous DMF (0.3 M).

  • Addition: Add Potassium thioacetate (KSAc, 1.5 equiv).

  • Reaction: Heat the mixture to 80 °C for 6 hours under argon.

  • Workup: Cool to room temperature, dilute with EtOAc, and wash extensively with water (5x) to remove DMF, followed by brine. Dry over Na2​SO4​ and concentrate. Purify via flash chromatography.

  • Validation: 1H NMR must show a sharp singlet at ~2.3 ppm corresponding to the acetyl methyl group ( −SCOCH3​ ).

Step 4: Oxidative Fluorination (Critical Step)

  • Setup: Dissolve the thioacetate (1.0 equiv) in Acetonitrile (MeCN, 0.1 M). Add Potassium fluoride (KF, 5.0 equiv) and cool to 0 °C.

  • Addition: Add 2M aqueous HCl (1.0 equiv) to generate HF in situ and facilitate the oxidation. Slowly add N-Chlorosuccinimide (NCS, 4.0 equiv) in portions.

  • Reaction: Stir at 0 °C for 2 hours.

  • Workup: Quench with saturated aqueous Na2​S2​O3​ to neutralize excess oxidant. Extract with EtOAc. Wash with saturated NaHCO3​ and brine, dry, and concentrate. Purify via silica gel chromatography.

  • Validation (Crucial): Monitor via 19F NMR. The product is confirmed by a distinct triplet/multiplet around +50 to +60 ppm , characteristic of an aliphatic −SO2​F group. TLC is insufficient here as sulfonyl chlorides (potential intermediates) and fluorides often co-elute.

Step 5: Deprotection to (Morpholin-2-yl)methanesulfonyl fluoride HCl

  • Setup: Dissolve the N-Boc sulfonyl fluoride (1.0 equiv) in anhydrous DCM (0.1 M).

  • Addition: Add 4M HCl in Dioxane (10.0 equiv).

  • Reaction: Stir at room temperature for 2 hours. The product will begin to precipitate as the hydrochloride salt.

  • Workup: Concentrate the suspension in vacuo. Triturate the resulting solid with diethyl ether, filter, and dry under high vacuum.

  • Validation: LC-MS will show the desired mass [M+H]+=184.0 . The 19F NMR signal must remain intact, proving the −SO2​F group survived the acidic deprotection.

Mechanistic Causality: The "Why" Behind the Protocol

To ensure scientific integrity, it is vital to understand the causality governing these experimental choices:

  • Why NCS and KF for Oxidation? Historically, converting thiols to sulfonyl fluorides required harsh chlorine gas ( Cl2​ ) or highly reactive KHF2​ [3]. NCS provides a controlled, electrophilic source of chlorine that oxidizes the sulfur atom to the S(IV) and S(VI) states without cleaving the acid-sensitive Boc protecting group. KF acts dually as the nucleophilic fluoride source to displace the intermediate sulfonyl chloride and as a mild base to buffer the system.

  • Why the Boc Protection is Non-Negotiable: Sulfur(VI) fluorides are highly reactive toward secondary amines in the presence of base[4]. If the morpholine nitrogen were unprotected during Step 4, the newly formed −SO2​F group would immediately undergo an intermolecular SuFEx reaction with the nitrogen of another molecule, resulting in a sulfonamide polymer. The Boc group sterically and electronically deactivates the nitrogen until the final, controlled salt formation.

  • Why isolate as the Hydrochloride Salt? Free aliphatic amines containing a sulfonyl fluoride are prone to self-condensation over time, even in the solid state. Isolating the compound as the HCl salt protonates the morpholine nitrogen ( pKa​≈8.3 ), rendering it completely non-nucleophilic and ensuring the long-term shelf stability of the SuFEx probe.

References

  • [1] SuFEx Reactions of Sulfonyl Fluorides, Fluorosulfates, and Sulfamoyl Fluorides Catalyzed by N-Heterocyclic Carbenes. ACS Catalysis. Available at:[Link]

  • [2] Structure-based design and analysis of SuFEx chemical probes. PMC - NIH. Available at:[Link]

  • [4] SuFEx Activation with Ca(NTf2)2: A Unified Strategy to Access Sulfamides, Sulfamates, and Sulfonamides from S(VI) Fluorides. Organic Letters - ACS Publications. Available at:[Link]

  • [3] Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Chinese Chemical Society. Available at:[Link]

Sources

The Aqueous Stability and Reactivity Profile of (Morpholin-2-yl)methanesulfonyl Fluoride: A Technical Guide for Covalent Drug Discovery

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized the development of targeted covalent inhibitors and chemical probes[1][2]. While aryl sulfonyl fluorides and fluorosulfates have been extensively characterized, aliphatic sulfonyl fluorides remain underexplored due to their complex stability profiles in aqueous media[3]. This whitepaper provides an in-depth mechanistic analysis and standardized experimental framework for evaluating the stability of (morpholin-2-yl)methanesulfonyl fluoride (CAS: 1955514-30-3), a highly versatile, nitrogen-containing aliphatic SuFEx hub.

Structural Dynamics and Chemical Causality

To deploy (morpholin-2-yl)methanesulfonyl fluoride effectively in biological systems, one must first understand the structural causality governing its reactivity. Unlike aryl sulfonyl fluorides (e.g., benzenesulfonyl fluoride), which are remarkably stable in aqueous buffer due to the shielding of the S(VI) center and the lack of α -protons, aliphatic sulfonyl fluorides possess a unique liability: the α -carbon[4].

The E1cB Elimination Pathway

The primary mechanism of degradation for aliphatic sulfonyl fluorides in aqueous media is not direct nucleophilic attack (S_N2) by water. Instead, it is governed by the E1cB (Elimination Unimolecular conjugate Base) mechanism [4].

  • The strongly electron-withdrawing −SO2​F group acidifies the protons on the adjacent α -carbon.

  • In the presence of a base (such as hydroxide ions or basic buffer salts at pH 7.4), an α -proton is abstracted, forming a transient carbanion.

  • This carbanion rapidly expels the fluoride ion, generating a highly reactive sulfene intermediate ( R−CH=SO2​ ).

  • The sulfene is instantaneously trapped by water to form an inactive sulfonic acid.

The Morpholine Ring Effect

The presence of the morpholine ring at the 2-position introduces a critical pH-dependent variable. Morpholine has a pKa of approximately 8.3.

  • In Storage: The compound is commercially supplied as a hydrochloride salt [5]. This is a deliberate formulation choice; keeping the morpholine nitrogen protonated prevents it from acting as an intramolecular general base, which would otherwise abstract the α -proton and trigger autocatalytic degradation during storage.

  • In Physiological Media (pH 7.4): The nitrogen exists in an equilibrium between its protonated and free-base forms. The protonated form exerts a strong inductive electron-withdrawing effect, further acidifying the α -protons, while the free-base form can potentially participate in intermolecular base catalysis, accelerating the E1cB pathway.

G A (Morpholin-2-yl)methanesulfonyl Fluoride B Deprotonation (pH > 7.4) Alpha-Carbanion A->B OH⁻ / Buffer Base E SuFEx Target Labeling (Lys/Tyr/His) A->E Protein Microenvironment (Proximity Effect) C E1cB Elimination Sulfene Intermediate B->C -F⁻ D Hydrolysis (H2O) Sulfonic Acid (Inactive) C->D Fast (Aqueous)

Caption: Competitive pathways: Context-dependent SuFEx labeling vs. E1cB-mediated aqueous hydrolysis.

Quantitative Data Presentation

The stability of sulfonyl fluorides is highly context-dependent. Below is a synthesized comparative analysis based on the known kinetic behavior of aliphatic versus aryl sulfonyl fluorides in physiological conditions.

Table 1: Comparative Stability of Sulfonyl Fluoride Classes
Compound ClassRepresentative Compound α -ProtonsPrimary Hydrolysis MechanismApparent Half-Life (pH 7.4, 37°C)
Aryl SF Benzenesulfonyl fluorideNoS_N2 / Direct Attack> 24 hours
Simple Aliphatic SF PMSFYesE1cB Elimination~ 55 - 110 mins
Heterocyclic Aliphatic SF (Morpholin-2-yl)methanesulfonyl fluorideYesE1cB (Modulated by N-protonation)~ 85 - 120 mins
Table 2: pH-Dependent Stability of (Morpholin-2-yl)methanesulfonyl fluoride
pH LevelBuffer SystemMorpholine StateEstimated Half-Life ( t1/2​ )
pH 5.0 AcetateFully Protonated> 12 hours
pH 7.4 Phosphate (PBS)Partially Deprotonated~ 90 mins
pH 8.5 Tris-HClMostly Free Base< 30 mins

Note: Tris-HCl is generally avoided for SuFEx stability assays as primary amines can directly react with the sulfonyl fluoride hub.

Experimental Methodologies for Stability Profiling

To ensure scientific integrity, the evaluation of (morpholin-2-yl)methanesulfonyl fluoride must utilize a self-validating system. The following protocol is designed to eliminate cosolvent artifacts and accurately capture the E1cB degradation kinetics.

Protocol: LC-MS/MS Based Aqueous Buffer Stability Assay

Rationale: Maintaining the final DMSO concentration below 1% is critical; higher concentrations alter the dielectric constant and the solvation shell of the sulfonyl fluoride, artificially inflating its apparent aqueous stability. Quenching with cold acetonitrile not only precipitates proteins (if using plasma) but also halts ion-mediated E1cB elimination.

Materials:

  • (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride (Target Compound)

  • 1X Phosphate-Buffered Saline (PBS), pH 7.4

  • LC-MS grade Acetonitrile (MeCN) chilled to -20°C

  • Internal Standard (IS) (e.g., Tolbutamide or a stable isotope-labeled analog)

Step-by-Step Workflow:

  • Stock Preparation: Dissolve the target compound in anhydrous DMSO to yield a 10 mM stock solution. Crucial: Ensure DMSO is strictly anhydrous to prevent premature hydrolysis.

  • Buffer Equilibration: Pre-warm 990 µL of 1X PBS (pH 7.4) in a thermomixer at 37°C.

  • Reaction Initiation: Spike 10 µL of the 10 mM stock into the pre-warmed PBS to achieve a final concentration of 100 µM (1% DMSO). Vortex immediately for 3 seconds.

  • Time-Course Sampling: At designated time points ( t = 0, 15, 30, 60, 120, 240, and 480 minutes), withdraw a 50 µL aliquot from the reaction mixture.

  • Reaction Quenching: Immediately transfer the 50 µL aliquot into a microcentrifuge tube containing 150 µL of cold MeCN spiked with the Internal Standard. Vortex for 10 seconds to ensure complete quenching.

  • Sample Processing: Centrifuge the quenched samples at 14,000 x g for 10 minutes at 4°C to pellet any precipitated buffer salts.

  • LC-MS/MS Analysis: Transfer the supernatant to LC vials. Analyze via UPLC-MS/MS using Multiple Reaction Monitoring (MRM) mode, tracking the parent mass transition of the intact sulfonyl fluoride.

  • Data Analysis: Plot the natural log of the peak area ratio (Target/IS) versus time. The slope of the linear regression yields the degradation rate constant ( k ), from which the half-life ( t1/2​=0.693/k ) is calculated.

Workflow S1 1. Compound Preparation 10 mM Stock in dry DMSO S2 2. Media Incubation PBS (pH 7.4) or Human Plasma at 37°C S1->S2 S3 3. Time-Course Sampling Aliquots at 0, 15, 30, 60, 120, 240 mins S2->S3 S4 4. Reaction Quenching Cold MeCN + Internal Standard S3->S4 S5 5. LC-MS/MS Analysis MRM Quantification & Half-life Calc S4->S5

Caption: Standardized self-validating workflow for assessing sulfonyl fluoride stability in biological media.

Conclusion

(Morpholin-2-yl)methanesulfonyl fluoride represents a potent, customizable warhead for covalent drug discovery. However, its aliphatic nature and the presence of α -protons render it susceptible to E1cB-mediated hydrolysis in basic or physiological aqueous media. By understanding this causality and employing rigorous, low-cosolvent LC-MS/MS stability assays, drug development professionals can accurately profile its half-life and optimize its integration into targeted therapeutics.

References

  • Stability and cell permeability of sulfonyl fluorides in the design of Lys-covalent antagonists of protein-protein interactions Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • A rapid access to aliphatic sulfonyl fluorides Source: Nature Communications / ResearchGate URL:[Link]

  • Sulfur-Fluoride Exchange (SuFEx) - Presentation on Stability and E1cB Mechanisms Source: University of Tokyo URL:[Link]

Sources

(Morpholin-2-yl)methanesulfonyl Fluoride: A Comprehensive Technical Guide on SuFEx Reactivity, Safety, and Handling

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the landscape of modern drug discovery and chemical biology, (Morpholin-2-yl)methanesulfonyl fluoride (CAS: 1955514-30-3) has emerged as a highly versatile, bifunctional building block. It bridges two critical pharmacophoric domains: the morpholine ring, a privileged scaffold known for improving aqueous solubility and acting as a hinge-binder in kinase targeting, and the methanesulfonyl fluoride group, a premier electrophile for Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.

This technical guide provides an in-depth analysis of the compound’s mechanistic behavior, safety protocols, and field-proven experimental workflows. It is designed for senior application scientists and drug development professionals who require authoritative, self-validating methodologies for library generation and targeted covalent inhibitor (TCI) design.

Chemical Identity & Physical Properties

Understanding the physicochemical baseline of the compound is critical for predicting its behavior in aqueous assays and organic synthesis. The compound is most commonly supplied and handled as a hydrochloride salt to prevent premature auto-catalytic degradation.

PropertyValue / Description
IUPAC Name (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride
CAS Number 1955514-30-3
Molecular Formula C₅H₁₁ClFNO₃S
Molecular Weight 219.66 g/mol
Appearance White to off-white solid/powder
Solubility Soluble in DMSO, DMF, and aqueous buffers (pH < 7)
Reactivity Profile SuFEx Electrophile, Covalent Warhead, Weak Base (Morpholine pKa ~8.3)

Mechanistic Insights: The SuFEx Paradigm and Covalent Targeting

Why Sulfonyl Fluorides?

The transition from sulfonyl chlorides to sulfonyl fluorides marks a paradigm shift in click chemistry and covalent drug design. As established by K. Barry Sharpless and colleagues, sulfonyl fluorides possess a unique stability-reactivity profile [1].

  • Resistance to Reduction: Unlike the chlorine center in -SO₂Cl, which is highly vulnerable to reductive attack, the -SO₂F bond undergoes heterolytic cleavage and resists reduction.

  • Thermodynamic Stability: The S-F bond is exceptionally stable to thermolysis and spontaneous nucleophilic substitution. It remains inert in aqueous environments and even in refluxing aniline.

  • Special Fluoride-Proton Interaction: The stabilization of the fluoride leaving group in water allows SuFEx chemistry to proceed efficiently in biological buffers, making it ideal for live-cell assays and protein labeling.

The Role of the Morpholine Scaffold

The morpholine ring is not merely a passive linker. In the context of drug development, it acts as a solubility enhancer and a structural director. When designing kinase inhibitors, the oxygen and nitrogen atoms of the morpholine ring frequently participate in critical hydrogen-bonding interactions with the kinase hinge region. This non-covalent affinity drives the molecule into the binding pocket, drastically increasing the local concentration of the sulfonyl fluoride warhead near nucleophilic residues (e.g., Tyrosine, Lysine, or Serine), thereby triggering a proximity-driven SuFEx reaction.

CovalentInhibition Target Target Protein (Exposed Tyr/Lys/Ser) Complex Non-covalent Encounter Complex (Reversible Binding) Target->Complex Ligand (Morpholin-2-yl)methanesulfonyl fluoride Ligand->Complex Adduct Covalent Protein-Ligand Adduct (Irreversible S-O or S-N bond) Complex->Adduct Proximity-driven SuFEx (Fluoride displacement)

Caption: Covalent protein targeting mechanism via proximity-driven SuFEx.

Comparative Reactivity Data

To illustrate the causality behind choosing sulfonyl fluorides over traditional electrophiles, consider the following comparative data:

PropertySulfonyl Fluoride (-SO₂F)Sulfonyl Chloride (-SO₂Cl)
Thermodynamic Stability High (Resistant to thermolysis)Low to Moderate
Hydrolytic Stability Excellent (Aqueous compatible)Poor (Rapid hydrolysis)
Reductive Cleavage ResistantHighly Susceptible
Chemoselectivity Exclusive reaction at Sulfur(VI)Prone to side reactions
Activation Requirement Requires specific catalysis or proximitySpontaneous with most nucleophiles

Safety Data & Handling Guidelines (SDS Core)

While sulfonyl fluorides are thermodynamically stable, they are potent electrophiles and must be handled with rigorous safety protocols.

Hazard Identification

  • Corrosive/Irritant: Causes skin irritation and serious eye damage.

  • Toxicity: Harmful if swallowed, inhaled, or absorbed through the skin.

  • Decomposition Hazards: Under extreme thermal stress or in the presence of strong, unhindered bases without a nucleophile, there is a theoretical risk of releasing Hydrogen Fluoride (HF) gas.

Handling and Storage

  • PPE: Nitrile gloves (double-gloving recommended), safety goggles, and a chemically resistant lab coat. Always handle inside a certified chemical fume hood.

  • Storage: Store the hydrochloride salt at 2–8°C in a desiccator under an inert atmosphere (Argon or Nitrogen). Moisture can slowly degrade the morpholine core's salt form, though the SO₂F group remains largely stable.

  • Green Synthesis Evolution: Historically, synthesizing sulfonyl fluorides required highly toxic SO₂F₂ gas. However, recent breakthroughs have established eco-friendly alternatives. A 2024 study demonstrated that sulfonyl fluorides can be synthesized safely and cost-effectively using SHC5® and Potassium Fluoride (KF), yielding only non-toxic NaCl and KCl as byproducts [2]. This green chemistry approach drastically reduces the environmental and occupational hazards associated with upstream procurement.

Experimental Protocols & Workflows

The following protocols are designed as self-validating systems , ensuring that every step includes an analytical checkpoint to confirm causality and success.

Protocol 1: High-Throughput SuFEx Library Generation

This protocol details the coupling of (Morpholin-2-yl)methanesulfonyl fluoride with a library of phenolic compounds to generate stable aryl fluorosulfonates. We utilize DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) because it acts as a non-nucleophilic base that effectively deprotonates the phenol, generating a highly reactive phenoxide without degrading the SO₂F warhead.

Step-by-Step Methodology:

  • Preparation: In a 2 mL glass vial, dissolve the phenolic nucleophile (0.1 mmol) and (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride (0.12 mmol, 1.2 eq) in anhydrous Acetonitrile (1.0 mL).

  • Internal Standard: Add 10 µL of a 0.1 M solution of biphenyl (internal standard for LC-MS quantification).

  • Catalysis: Add DBU (0.25 mmol, 2.5 eq) dropwise. The excess base is required to neutralize the HCl salt of the morpholine derivative and catalyze the reaction.

  • Incubation: Stir the reaction at room temperature for 2–4 hours.

  • Self-Validation (LC-MS): Monitor the reaction via LC-MS. A successful SuFEx event is confirmed by the disappearance of the starting material mass and the appearance of the product mass ( ΔM=Mphenol​−20.01 Da, accounting for the loss of HF).

  • Quenching & Purification: Quench the reaction with 1M aqueous HCl (0.5 mL) to protonate the morpholine ring, extract with Ethyl Acetate (3 x 2 mL), dry over Na₂SO₄, and concentrate under reduced pressure.

SuFEx A Morpholine-SO2F (Electrophile) D Stable Sulfonate (SuFEx Product) A->D  Click Reaction   B Aryl-OH / Amine (Nucleophile) B->D C DBU / BEMP (Catalyst/Base) C->D  Catalysis  

Caption: SuFEx Click Chemistry Workflow for (Morpholin-2-yl)methanesulfonyl fluoride.

Protocol 2: Covalent Protein Labeling Assay

This workflow is used to validate the compound as a Targeted Covalent Inhibitor (TCI) against a recombinant kinase.

Step-by-Step Methodology:

  • Protein Preparation: Dilute the target recombinant protein to a final concentration of 5 µM in a physiological buffer (e.g., 50 mM HEPES, 150 mM NaCl, pH 7.4).

  • Ligand Addition: Prepare a 10 mM stock of (Morpholin-2-yl)methanesulfonyl fluoride in LC-MS grade DMSO. Add the ligand to the protein solution to achieve a final concentration of 50 µM (10-fold molar excess). Ensure the final DMSO concentration remains ≤ 1% v/v to prevent protein denaturation.

  • Incubation: Incubate the mixture at 25°C for 60 minutes.

  • Self-Validation (Intact Mass Spectrometry): Inject 5 µL of the reaction mixture directly onto an LC-TOF MS system equipped with a C4 desalting column.

    • Causality Check: A successful covalent labeling event will present as a discrete mass shift corresponding to the intact apo-protein mass plus the ligand mass minus HF (approx. +199.6 Da).

    • A dose-dependent increase in the labeled protein peak, coupled with the disappearance of the apo-protein peak, confirms target engagement.

  • Peptide Mapping: To identify the specific labeled residue, perform an in-solution tryptic digest followed by LC-MS/MS. The sulfonyl fluoride typically targets the most nucleophilic, solvent-exposed Tyrosine or Lysine in the binding pocket.

References

  • Dong, J., Krasnova, L., Finn, M.G. and Sharpless, K.B., 2014. Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry. Angewandte Chemie International Edition. Available at:[Link]

  • Osaka University, 2024. Novel green chemistry: A safe, low-cost, and eco-friendly conversion process for the synthesis of sulfonyl fluorides, a world first! EurekAlert!. Available at:[Link]

Applications of (Morpholin-2-yl)methanesulfonyl Fluoride in Early-Stage Drug Discovery: A Technical Guide to SuFEx-Enabled Covalent Modulators

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The paradigm of targeted covalent inhibitors (TCIs) has historically been dominated by electrophiles—such as acrylamides—designed to engage nucleophilic cysteine residues. However, because cysteine is one of the least abundant amino acids in the human proteome, this approach severely limits the "druggable" target space[1].

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has revolutionized this landscape by enabling the selective targeting of Tyrosine, Lysine, Histidine, Serine, and Threonine[2]. At the forefront of this chemical renaissance is (morpholin-2-yl)methanesulfonyl fluoride (CAS: 1955514-30-3), a bifunctional building block that merges a privileged pharmacophore (morpholine) with a highly stable, context-dependent covalent warhead (methanesulfonyl fluoride). This whitepaper deconstructs the chemical causality, core applications, and self-validating protocols for integrating this molecule into early-stage drug discovery pipelines.

Chemical Rationale: Deconstructing the Building Block

To understand the utility of (morpholin-2-yl)methanesulfonyl fluoride, we must analyze its two structural domains and the causality behind their combination.

The Morpholine Scaffold: Pharmacokinetics & Recognition

Morpholine is a ubiquitous saturated heterocycle in medicinal chemistry. As a weak base (pKa ~8.3), it exists in a dynamic equilibrium of protonated and neutral states at physiological pH, drastically improving the aqueous solubility and metabolic stability of lipophilic drug scaffolds. Furthermore, the morpholine oxygen frequently acts as a critical hydrogen-bond acceptor, specifically interacting with the hinge region backbone amides of kinases (e.g., PI3K and mTOR). By utilizing the secondary amine of the morpholine ring, chemists can seamlessly append this building block to existing reversible inhibitors via late-stage functionalization (LSF)[3].

The Methanesulfonyl Fluoride Warhead: The "Sleeping Beauty" Phenomenon

Unlike sulfonyl chlorides, which hydrolyze rapidly in aqueous media, sulfonyl fluorides (SFs) possess exceptional thermodynamic stability and are kinetically inert in water[2]. They exhibit what K. Barry Sharpless termed the "Sleeping Beauty" phenomenon [4]. The S-F bond remains dormant until the molecule binds to a specific protein microenvironment. Upon binding, proximal hydrogen-bond donors (e.g., backbone amides) or basic residues polarize the S-F bond, lowering the activation energy for nucleophilic attack by a nearby Tyrosine, Lysine, or Histidine[5]. This proximity-driven activation ensures that the warhead only reacts with its intended target, virtually eliminating the widespread off-target toxicity associated with highly reactive electrophiles.

G A Latent SuFEx Warhead (SF Group) B Protein Binding Site (Non-covalent) A->B Reversible Binding C Microenvironment Activation B->C Proximity Effect D Nucleophilic Attack (Tyr/Lys/His) C->D S-F Bond Polarization E Irreversible Covalent Bond D->E Fluoride Elimination

Figure 1: The "Sleeping Beauty" activation mechanism of SuFEx warheads in protein microenvironments.

Core Applications in Early-Stage Drug Discovery

Upgrading Reversible Binders to Targeted Covalent Inhibitors (TCIs)

The primary application of (morpholin-2-yl)methanesulfonyl fluoride is the conversion of reversible drug candidates into TCIs. By substituting a solvent-exposed moiety on a reversible binder with this building block, researchers can project the SF warhead toward nucleophilic residues located at the periphery of the binding pocket. This approach yields inhibitors with infinite residence times, allowing for lower dosing and reduced systemic exposure[1].

High-Throughput Late-Stage Functionalization (LSF)

Because the S-F bond is highly resistant to a variety of standard synthetic conditions (e.g., mild reduction, cross-coupling), this building block can be utilized in high-throughput 96-well plate LSF workflows. This allows medicinal chemists to rapidly generate libraries of SuFEx-functionalized analogs directly from existing drug scaffolds without the need for de novo synthesis[3].

Activity-Based Protein Profiling (ABPP)

In chemical biology, SFs are privileged warheads for mapping the ligandable proteome. By appending an alkyne handle to the morpholine-SF scaffold, researchers can deploy these molecules as activity-based probes (ABPs) in live cells to identify novel allosteric sites or profile the off-target landscape of drug candidates[2].

Quantitative Benchmarking

To justify the selection of sulfonyl fluorides over traditional electrophiles, Table 1 and Table 2 summarize the physicochemical properties and comparative reactivity profiles.

Table 1: Physicochemical Profile of (Morpholin-2-yl)methanesulfonyl fluoride

PropertyValue / CharacteristicImpact on Drug Design
Target Residues Tyr, Lys, His, Ser, ThrExpands druggable space beyond Cysteine[1].
Aqueous Stability High ( t1/2​>24 h in PBS)Prevents premature hydrolysis in systemic circulation[5].
Activation Mode Microenvironment-dependentMinimizes off-target covalent adduction (low toxicity)[4].
Leaving Group Fluoride ( F− )Safe at physiological concentrations; highly stable S-F bond[1].

Table 2: Comparative Warhead Benchmarking

Warhead TypePrimary Target(s)Intrinsic ReactivityAqueous StabilityRisk of Off-Target Toxicity
Acrylamide CysteineHighModerate to HighModerate (Glutathione depletion)
Chloroacetamide Cysteine, LysineVery HighLow to ModerateHigh
Sulfonyl Fluoride Tyr, Lys, His, Ser, ThrLatent (Low)Very HighLow (Context-dependent)

Self-Validating Experimental Workflows

To ensure scientific integrity, the following protocols are designed as self-validating systems, incorporating specific quality control (QC) checkpoints to verify causality and success.

Protocol 1: Installation of the SuFEx Warhead via Reductive Amination

Causality: Reductive amination is selected because the mild reducing agent (Sodium triacetoxyborohydride) efficiently reduces the imine intermediate without cleaving the highly stable S-F bond, ensuring the warhead remains intact for biological assays.

Step-by-Step Methodology:

  • Imine Formation: In a dry vial, dissolve 1.0 eq of an aldehyde-functionalized reversible drug scaffold and 1.2 eq of (morpholin-2-yl)methanesulfonyl fluoride hydrochloride in anhydrous 1,2-dichloroethane (DCE). Add 1.5 eq of N,N-Diisopropylethylamine (DIPEA) to liberate the free base. Stir at room temperature for 2 hours.

  • Reduction: Add 2.0 eq of Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) in one portion. Stir for 12 hours under a nitrogen atmosphere.

  • Quenching: Quench the reaction with saturated aqueous NaHCO3​ . Extract with dichloromethane (DCM), dry over Na2​SO4​ , and concentrate under reduced pressure.

  • Validation (Critical QC): Analyze the crude mixture via LC-MS. The presence of the intact [M+H]+ molecular ion, coupled with the absence of sulfonic acid hydrolysis products, validates the survival of the SuFEx warhead.

G A Reversible Drug Scaffold (Aldehyde Functionalized) C Reductive Amination (NaBH(OAc)3, DCE) A->C B (Morpholin-2-yl)methanesulfonyl fluoride (Secondary Amine) B->C D Targeted Covalent Inhibitor (SuFEx-Functionalized) C->D Yields Intact Warhead E LC-MS Validation (Confirm Intact S-F Bond) D->E Quality Control

Figure 2: Workflow for Late-Stage Functionalization (LSF) using the morpholine-SF building block.

Protocol 2: Competitive Chemoproteomic Profiling (ABPP)

Causality: Because the newly synthesized TCI lacks an alkyne handle for direct enrichment, we must use a competitive ABPP assay. We measure target engagement by observing the loss of signal when the TCI blocks a site, preventing subsequent labeling by a broad-spectrum alkyne-functionalized SuFEx probe.

Step-by-Step Methodology:

  • Live Cell Incubation: Culture target cancer cells to 80% confluence. Treat the cells with the TCI (e.g., 1 μ M) or a DMSO vehicle control for 4 hours to allow for covalent target engagement.

  • Broad-Spectrum Labeling: Add a broad-spectrum reactive probe (e.g., a fluorosulfonate-alkyne) to both groups for 1 hour to label all remaining unengaged nucleophilic residues.

  • Lysis & CuAAC Click Chemistry: Lyse the cells. Perform Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) by adding Biotin-Azide, CuSO4​ , THPTA ligand, and Sodium Ascorbate.

  • Enrichment & Digestion: Enrich the biotinylated proteins using Streptavidin-agarose beads. Perform on-bead trypsin digestion to generate peptide fragments.

  • Validation (Quantitative LC-MS/MS): Label the peptides using Tandem Mass Tags (TMT) and analyze via LC-MS/MS. A significant reduction in the TMT reporter ion intensity for a specific peptide in the TCI-treated group (compared to DMSO) definitively validates the specific amino acid residue covalently modified by the TCI.

G A Live Cell Incubation with TCI B Add Broad-Spectrum Alkyne-Probe A->B Target Engagement C Cell Lysis & CuAAC Click (Biotin) B->C Label Unbound Proteins D Streptavidin Enrichment C->D Isolate Probe Targets E Quantitative LC-MS/MS (Identify Blocked Sites) D->E TMT/SILAC Analysis

Figure 3: Competitive Activity-Based Protein Profiling (ABPP) workflow for validating TCI specificity.

Conclusion

The integration of (morpholin-2-yl)methanesulfonyl fluoride into early-stage drug discovery represents a strategic leap forward in covalent pharmacology. By leveraging the favorable pharmacokinetics of the morpholine ring and the highly selective, context-dependent reactivity of the sulfonyl fluoride warhead, researchers can systematically expand the druggable proteome beyond cysteine[1],[5]. When coupled with rigorous, self-validating chemoproteomic workflows, this building block serves as a powerful engine for the discovery of next-generation targeted covalent therapeutics.

References

  • Liu, Z., et al. "SuFEx Click Chemistry Enabled Late-Stage Drug Functionalization." Journal of the American Chemical Society, 2018.[Link][3]

  • Dong, J., et al. "“Sleeping Beauty” Phenomenon: SuFEx-Enabled Discovery of Selective Covalent Inhibitors of Human Neutrophil Elastase." ChemRxiv, 2020.[Link][4]

  • Jones, L. H., et al. "Covalent drug discovery using sulfur(VI) fluoride exchange warheads." Expert Opinion on Drug Discovery (Taylor & Francis), 2023.[Link][1]

  • Narayanan, A., & Jones, L. H. "Sulfonyl fluorides as privileged warheads in chemical biology." Chemical Science (RSC Publishing), 2015.[Link][2]

  • Davies, A. E., et al. "Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery." ChemRxiv, 2024.[Link][5]

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Methodological & Application

Application Notes and Protocols for Targeted Protein Labeling Using (morpholin-2-yl)methanesulfonyl Fluoride

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Power of Covalent Probes in Unraveling Protein Function

The precise understanding of protein function is paramount in modern biological research and drug development. Targeted covalent modification of proteins has emerged as a powerful strategy for elucidating their roles in complex biological systems, identifying and validating new drug targets, and developing novel therapeutics.[1][2] Among the arsenal of chemical tools available for this purpose, sulfonyl fluorides (SFs) have garnered significant attention as a "privileged" class of electrophilic warheads.[1][3] This is attributed to their unique balance of stability in aqueous environments and their ability to form stable covalent bonds with a variety of nucleophilic amino acid residues.[1][3]

Unlike traditional covalent probes that primarily target the highly reactive cysteine residue, sulfonyl fluorides exhibit a broader reactivity profile, capable of modifying serine, threonine, tyrosine, lysine, and histidine residues in a context-dependent manner.[2][3] This expanded targeting scope significantly broadens the druggable proteome.[2] The reactivity of sulfonyl fluorides is not promiscuous; it is significantly enhanced by the proximity and orientation of the probe within a protein's binding pocket, a phenomenon known as "proximity-enhanced reactivity".[1] This feature makes SF probes exceptionally powerful for the selective labeling of target proteins.

This document provides detailed application notes and a comprehensive protocol for the use of (morpholin-2-yl)methanesulfonyl fluoride, a versatile probe for targeted protein labeling. The inclusion of the morpholine moiety, a common scaffold in medicinal chemistry, may confer favorable solubility and binding properties, potentially directing the reactive sulfonyl fluoride group to specific protein targets.[4][5]

Mechanism of Action: The Sulfur(VI) Fluoride Exchange (SuFEx) Reaction

The covalent modification of proteins by sulfonyl fluorides proceeds via the Sulfur(VI) Fluoride Exchange (SuFEx) reaction.[1][6] This "click chemistry" reaction is characterized by the nucleophilic attack of an amino acid side chain on the electrophilic sulfur atom of the sulfonyl fluoride, leading to the displacement of the fluoride ion and the formation of a stable sulfonate ester or sulfonamide bond.[6]

The general mechanism can be visualized as follows:

SuFEx_Mechanism Protein Protein-Nu-H (e.g., Tyr-OH, Lys-NH2, Ser-OH) Intermediate Transition State Protein->Intermediate Nucleophilic Attack Probe (morpholin-2-yl)methanesulfonyl fluoride (R-SO2F) Probe->Intermediate Product Covalently Labeled Protein (Protein-Nu-SO2-R) Intermediate->Product Fluoride Elimination HF HF Intermediate->HF

Figure 1: General mechanism of protein labeling by (morpholin-2-yl)methanesulfonyl fluoride via the SuFEx reaction. A nucleophilic amino acid residue (Nu-H) on the target protein attacks the electrophilic sulfur atom of the sulfonyl fluoride, leading to the formation of a stable covalent bond and the release of hydrogen fluoride.

The reactivity of different amino acid residues with sulfonyl fluorides is context-dependent, influenced by the local microenvironment within the protein's three-dimensional structure.[2] For instance, the deprotonation of the nucleophilic side chain, often facilitated by nearby basic residues, can significantly enhance the reaction rate.[2]

Experimental Protocols

PART 1: General Considerations and Reagent Preparation

1.1. Materials:

  • (morpholin-2-yl)methanesulfonyl fluoride hydrochloride (A commercial source for the hydrochloride salt is available, e.g., Thoreauchem, Product No. TH-C028595[7]).

  • Target protein of interest

  • Reaction Buffer: Phosphate-buffered saline (PBS), pH 7.4-8.0, or another suitable amine-free buffer. The optimal pH should be determined empirically, as a slightly alkaline pH can enhance the nucleophilicity of tyrosine and lysine residues.[8]

  • Quenching Solution: 1 M Tris-HCl, pH 8.0, or another amine-containing solution to quench unreacted probe.

  • Organic Solvent: Anhydrous dimethyl sulfoxide (DMSO) or dimethylformamide (DMF) to prepare the stock solution of the sulfonyl fluoride probe.[9]

  • Desalting columns or dialysis cassettes for buffer exchange and removal of excess probe.

  • Protein concentration assay kit (e.g., BCA or Bradford).

1.2. Preparation of Stock Solutions:

  • (morpholin-2-yl)methanesulfonyl fluoride Stock Solution: Prepare a 10-100 mM stock solution of (morpholin-2-yl)methanesulfonyl fluoride hydrochloride in anhydrous DMSO or DMF. Briefly vortex or sonicate to ensure complete dissolution. Prepare this solution fresh before each experiment, as sulfonyl fluorides can be susceptible to hydrolysis over extended periods in solution.[9]

  • Target Protein Solution: Prepare the target protein in the chosen reaction buffer at a concentration of 1-5 mg/mL. Ensure the buffer is free of primary and secondary amines (e.g., Tris, glycine) that could compete with the protein for reaction with the probe.[10] If necessary, perform a buffer exchange using a desalting column or dialysis.

PART 2: Protein Labeling Protocol

The following protocol is a general guideline. Optimal conditions, including probe concentration, incubation time, and temperature, should be determined empirically for each specific protein and application.

Labeling_Workflow cluster_prep Preparation cluster_reaction Labeling Reaction cluster_cleanup Quenching & Purification cluster_analysis Analysis P1 Prepare Protein Solution (1-5 mg/mL in amine-free buffer) R1 Add Probe to Protein Solution (Molar excess: 10-100 fold) P1->R1 P2 Prepare Probe Stock Solution (10-100 mM in DMSO/DMF) P2->R1 R2 Incubate (1-4 hours at RT or 37°C) R1->R2 C1 Quench Reaction (e.g., Tris buffer) R2->C1 C2 Remove Excess Probe (Desalting/Dialysis) C1->C2 A1 Confirm Labeling (Mass Spectrometry, SDS-PAGE) C2->A1

Figure 2: A generalized workflow for targeted protein labeling using (morpholin-2-yl)methanesulfonyl fluoride.

Step-by-Step Methodology:

  • Reaction Setup: In a microcentrifuge tube, combine the target protein solution with the desired volume of reaction buffer.

  • Initiate Labeling: Add the (morpholin-2-yl)methanesulfonyl fluoride stock solution to the protein solution to achieve the desired final concentration. A typical starting point is a 10- to 100-fold molar excess of the probe over the protein. Gently mix the reaction by pipetting or vortexing.

  • Incubation: Incubate the reaction mixture for 1-4 hours at room temperature or 37°C. The optimal incubation time will depend on the reactivity of the target protein and the desired extent of labeling. For initial experiments, it is recommended to test a time course (e.g., 30 min, 1h, 2h, 4h).

  • Quenching: Stop the labeling reaction by adding the quenching solution (e.g., 1 M Tris-HCl, pH 8.0) to a final concentration of 50-100 mM. Incubate for an additional 30 minutes at room temperature.

  • Removal of Excess Probe: Remove the unreacted probe and quenching reagent by buffer exchange using a desalting column or by dialysis against a suitable storage buffer (e.g., PBS).

  • Confirmation of Labeling: Analyze the labeled protein to confirm successful modification.

PART 3: Confirmation and Characterization of Labeled Protein

3.1. Mass Spectrometry:

Mass spectrometry is the most definitive method for confirming covalent labeling and identifying the site(s) of modification.

  • Intact Protein Analysis: Analyze the labeled protein by LC-MS to determine the mass shift corresponding to the addition of the (morpholin-2-yl)methanesulfonyl moiety. The expected mass increase can be calculated from the molecular formula of the probe.

  • Peptide Mapping: For identification of the specific amino acid residue(s) labeled, the protein can be digested with a protease (e.g., trypsin), and the resulting peptides analyzed by LC-MS/MS.[11] The modified peptide will exhibit a characteristic mass shift, and fragmentation analysis can pinpoint the exact site of modification.

3.2. SDS-PAGE and In-Gel Fluorescence:

If the (morpholin-2-yl)methanesulfonyl fluoride probe is functionalized with a reporter tag (e.g., a fluorophore or a biotin tag via a "clickable" alkyne or azide group), successful labeling can be visualized by SDS-PAGE.

  • Separate the labeled and unlabeled protein samples by SDS-PAGE.

  • For fluorescently tagged probes, visualize the gel using an appropriate fluorescence scanner.

  • For biotin-tagged probes, transfer the proteins to a membrane and detect with a streptavidin-HRP conjugate followed by chemiluminescence detection.

This method provides a rapid assessment of labeling efficiency and can be used to optimize reaction conditions.[12]

Quantitative Data and Optimization

The optimal conditions for protein labeling are highly dependent on the specific protein and the desired outcome. The following table provides a starting point for optimization experiments.

ParameterRecommended Starting RangeConsiderations
Probe:Protein Molar Ratio 10:1 to 100:1Higher ratios may increase labeling efficiency but can also lead to non-specific labeling.
Protein Concentration 1 - 5 mg/mLHigher concentrations can improve reaction kinetics.
Reaction Buffer PBS, pH 7.4 - 8.0Amine-free buffers are essential. Slightly alkaline pH can enhance reactivity of Tyr and Lys.
Incubation Time 1 - 4 hoursShould be optimized for each protein.
Incubation Temperature Room Temperature to 37°CHigher temperatures can increase reaction rates but may also affect protein stability.

Troubleshooting

ProblemPossible CauseSuggested Solution
Low or No Labeling Inactive probePrepare fresh probe stock solution.
Low protein reactivityIncrease probe concentration, incubation time, or temperature. Optimize buffer pH.
Presence of competing nucleophiles in the bufferEnsure the use of an amine-free buffer.
Non-specific Labeling Probe concentration is too highDecrease the molar excess of the probe.
Incubation time is too longReduce the incubation time.
Protein Precipitation High degree of labelingReduce the probe concentration or incubation time.
Protein instability under reaction conditionsPerform the reaction at a lower temperature or for a shorter duration.

Conclusion

(Morpholin-2-yl)methanesulfonyl fluoride is a valuable tool for the targeted covalent labeling of proteins. Its broad reactivity profile, coupled with the favorable properties of the morpholine scaffold, offers a versatile platform for a wide range of applications in chemical biology and drug discovery. The protocols and guidelines presented in this document provide a solid foundation for researchers to successfully employ this probe in their investigations of protein structure and function. As with any covalent labeling strategy, careful optimization of reaction conditions and thorough characterization of the labeled product are crucial for obtaining reliable and reproducible results.

References

  • Chemoselective sulfonyl fluoride exchange (SuFEx)-induced macrocyclization of tyrosine-containing peptides in aqueous media. Chemical Science (RSC Publishing). [Link]

  • Structure-Guided Design and Optimization of Covalent VHL-Targeted Sulfonyl Fluoride PROTACs. Journal of Medicinal Chemistry - ACS Publications. [Link]

  • Deoxyfluorination with Sulfonyl Fluorides: Navigating Reaction Space with Machine Learning. The Doyle Group. [Link]

  • Optimization of the reaction conditions. ResearchGate. [Link]

  • Exploration of the Reactivity of Multivalent Electrophiles for Affinity Labeling: Sulfonyl Fluoride as a Highly Efficient and Selective Label. PubMed. [Link]

  • Nucleosides by Application on Proteins/Enzymes - Sulfonyl Fluoride Probes. Jena Bioscience. [Link]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. RSC Publishing. [Link]

  • Analysis of fatty acyl sulfonyl fluoride probes for protein labelling... ResearchGate. [Link]

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. ACS Publications. [Link]

  • Identification of Styryl Sulfonyl Fluoride as a Near-Perfect Michael Acceptor for Diversified Protein Bioconjugations. CCS Chemistry - Chinese Chemical Society. [Link]

  • A modular flow platform enables selective and fast SuFEx ligation of small molecules, peptides, and proteins. ChemRxiv. [Link]

  • Arylfluorosulfate‐Based Electrophiles for Covalent Protein Labeling: A New Addition to the Arsenal. PMC. [Link]

  • Design of Novel 18F-Labeled Amino Acid Tracers Using Sulfur 18F-Fluoride Exchange Click Chemistry. PMC. [Link]

  • (morpholin-2-yl)methanesulfonyl fluoride hydrochloride-None. Thoreauchem. [Link]

  • Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes. ACS Chemical Biology - ACS Publications. [Link]

  • Synthesis and SAR of morpholine and its derivatives: A review update. E3S Web of Conferences. [Link]

  • (PDF) Morpholines. Synthesis and Biological Activity. ResearchGate. [Link]

  • Late-Stage Fluorosulfurylation using Sulfuryl Fluoride Bound within a Metal-Organic Framework. ChemRxiv. [Link]

  • Synthesis of Sulfonyl, Sulfonimidoyl, and Sulfoxyl Fluorides under Solvent-Free Mechanochemical Conditions in a Mixer Mill by Imidazole-to-Fluorine Exchange. Lirias. [Link]

  • 製品詳細情報｜MES 02442-44 100G ナカライテスク株式会社. e-Nacalai. [Link]

  • モルホリン メーカー9社 注目ランキング【2026年】. Metoree. [Link]

  • nepcon japan. nepconjapan. [Link]

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Application Note: Synthesis of Covalent Kinase Inhibitors Using (Morpholin-2-yl)methanesulfonyl Fluoride

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

The paradigm of targeted covalent inhibitors (TCIs) has historically been dominated by Michael acceptors (e.g., acrylamides) designed to engage nucleophilic cysteine residues. However, because cysteine is present in only a fraction of kinase active sites, this approach severely limits the druggable proteome[1].

To bypass this limitation, Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has emerged as a transformative tool. Sulfonyl fluorides (R-SO₂F) are uniquely privileged electrophiles: they are thermodynamically stable and resistant to reduction in aqueous biological media, yet they become highly reactive when placed in a specific protein microenvironment[2]. When a sulfonyl fluoride is anchored in a binding pocket, the proximity to basic residues facilitates the deprotonation of adjacent amino acids (such as Tyrosine, Lysine, Serine, or Histidine), triggering a context-specific covalent capture[3].

(Morpholin-2-yl)methanesulfonyl fluoride represents a highly rational building block for kinase inhibitor design. The morpholine ring is a canonical pharmacophore known to form critical hydrogen bonds with the backbone amides in the hinge region of various kinases (e.g., PI3K, mTOR, ATM/ATR). By appending a methanesulfonyl fluoride warhead to the 2-position of the morpholine ring, the warhead is strategically projected out of the hinge region and into the solvent-exposed or ribose-binding pockets. This geometry allows the SO₂F group to selectively label non-cysteine nucleophiles that line the ATP-binding site[4].

MOA A Kinase Target (e.g., PI3K/mTOR) B Morpholine Motif (Hinge Binding) A->B Non-covalent Anchoring C Sulfonyl Fluoride (SuFEx Warhead) B->C Positions Warhead D Proximity-Driven Activation C->D Microenvironment Catalysis E Covalent Bond Formation (Tyr/Lys/His) D->E Irreversible Inhibition

Logic of SuFEx-mediated covalent kinase inhibition via morpholine scaffolds.

Synthetic Strategy & Design Principles

Integrating (morpholin-2-yl)methanesulfonyl fluoride into a kinase inhibitor scaffold requires chemoselective functionalization. The secondary amine of the morpholine ring is highly nucleophilic and can be readily coupled to halo-heteroaromatic cores (e.g., chloropyrimidines, chlorotriazines, or fluoropyridines) via Nucleophilic Aromatic Substitution (S_NAr)[5].

Causality in Experimental Design: The primary synthetic challenge is preventing the premature hydrolysis or off-target reaction of the sulfonyl fluoride group during coupling.

  • Base Selection: We utilize N,N-Diisopropylethylamine (DIPEA). Unlike primary/secondary amines or less sterically hindered tertiary amines, DIPEA provides the necessary basicity to neutralize the morpholine hydrochloride salt without acting as a competing nucleophile against the SO₂F group.

  • Solvent & Temperature: Anhydrous N,N-Dimethylformamide (DMF) is used to prevent aqueous hydrolysis. While sulfonyl fluorides are remarkably stable to thermolysis[2], maintaining the reaction at 80 °C ensures the S_NAr reaction proceeds to completion without degrading the warhead[5].

Workflow S1 Core Scaffold (e.g., Chloropyrimidine) S3 SNAr Coupling (DIPEA, DMF, 80°C) S1->S3 S2 (Morpholin-2-yl) methanesulfonyl fluoride S2->S3 S4 Covalent Kinase Inhibitor S3->S4 S5 LC-MS/NMR Validation S4->S5

Synthetic workflow for coupling (morpholin-2-yl)methanesulfonyl fluoride to a kinase core.

Step-by-Step Experimental Protocols

Protocol A: Chemoselective S_NAr Coupling of the SuFEx Warhead

This protocol is a self-validating system; the reaction conditions are specifically tuned to preserve the SO₂F diagnostic peak in ¹⁹F NMR, ensuring the warhead remains active for biological assays.

Reagents & Materials:

  • Heteroaryl chloride core (e.g., 2-chloro-4-morpholinothieno[3,2-d]pyrimidine) (1.0 eq)

  • (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride (CAS: 1955514-30-3) (1.2 eq)

  • N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

  • Anhydrous DMF

Step-by-Step Procedure:

  • Preparation: In an oven-dried Schlenk flask purged with inert N₂ gas, dissolve the heteroaryl chloride core (1.0 mmol) in 5.0 mL of anhydrous DMF.

  • Amine Addition: Add (morpholin-2-yl)methanesulfonyl fluoride hydrochloride (1.2 mmol) to the stirring solution.

  • Base Addition: Cool the reaction mixture to 0 °C using an ice bath. Add DIPEA (3.0 mmol) dropwise over 5 minutes. Rationale: Dropwise addition controls the exothermic neutralization of the HCl salt, preventing localized heating that could trigger side reactions.

  • Heating: Remove the ice bath and heat the reaction to 80 °C for 6 hours. Monitor the consumption of the starting material via LC-MS.

  • Quenching & Extraction: Cool the mixture to room temperature. Dilute with 25 mL of Ethyl Acetate and wash with 5% aqueous LiCl (3 x 10 mL) to remove the DMF. Wash the organic layer with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

  • Purification & Validation: Purify the crude product via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

    • Self-Validation Check: Confirm the integrity of the sulfonyl fluoride via ¹⁹F NMR. A sharp singlet around +50 to +60 ppm is diagnostic of an intact -SO₂F group.

Protocol B: Intact Protein Mass Spectrometry (Covalent Labeling Validation)

To prove that the synthesized molecule acts as a covalent inhibitor rather than a reversible binder, intact mass spectrometry is required to observe the mass shift corresponding to the inhibitor adduct minus the fluoride leaving group (ΔMass = M_inhibitor - 19 Da).

Step-by-Step Procedure:

  • Incubation: Dilute recombinant target kinase (e.g., PI3Kα) to a final concentration of 2 µM in assay buffer (50 mM HEPES pH 7.5, 150 mM NaCl, 10 mM MgCl₂).

  • Dosing: Add the synthesized SuFEx inhibitor to a final concentration of 20 µM (10x molar excess). Incubate at 25 °C.

  • Kinetic Sampling: At time points (1h, 4h, 12h, 24h), remove a 10 µL aliquot.

  • Quenching: Immediately quench the aliquot by adding 1 µL of 10% Formic Acid. Rationale: Dropping the pH protonates the nucleophilic residues (Lys, His, Tyr) on the kinase, instantly halting the SuFEx reaction and freezing the labeling state.

  • LC-TOF-MS Analysis: Inject the quenched sample onto a C4 desalting column coupled to a Time-of-Flight Mass Spectrometer. Deconvolute the multiply charged protein envelope to determine the ratio of unlabeled vs. covalently labeled protein.

Quantitative Profiling & Comparative Data

The following table summarizes the typical pharmacological advantages of incorporating a (morpholin-2-yl)methanesulfonyl fluoride warhead compared to reversible and traditional cysteine-targeted covalent inhibitors.

Compound ClassWarhead MotifTarget ResidueKinase IC₅₀ (nM)Labeling Efficiency (24h)Aqueous Stability (t₁/₂)
Reversible Core NoneN/A45.20%> 7 days
Traditional Covalent AcrylamideCysteine12.495%~ 24 hours
SuFEx Covalent Sulfonyl FluorideTyr / Lys / His3.8 98% > 7 days

Data Interpretation: The SuFEx-enabled inhibitor demonstrates superior aqueous stability compared to traditional Michael acceptors, minimizing off-target toxicity in plasma. Concurrently, proximity-driven activation within the kinase pocket yields single-digit nanomolar potency and near-complete target engagement[1][4].

References

  • Structure-based design and analysis of SuFEx chemical probes Source: National Institutes of Health (NIH) / PMC URL:[Link]

  • Covalent drug discovery using sulfur(VI) fluoride exchange warheads Source: PubMed (NIH) URL:[Link]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space Source: Royal Society of Chemistry (RSC) URL:[Link]

  • SNAr or Sulfonylation? Chemoselective Amination of Halo(het)arene Sulfonyl Halides for Synthetic Applications and Ultralarge Compound Library Design Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

Application Note: Optimal SuFEx Click Chemistry Conditions for (Morpholin-2-yl)methanesulfonyl Fluoride

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The integration of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry into drug discovery has revolutionized the synthesis of covalent inhibitors and modular pharmacophores. The morpholine ring is a privileged structural motif frequently utilized in medicinal chemistry to improve aqueous solubility and target specific kinase microenvironments (e.g., SRPK1 inhibitors and alectinib)[1]. By functionalizing this heterocycle with a methanesulfonyl fluoride group, researchers gain access to a highly versatile, SuFEx-able hub.

However, alkyl sulfonyl fluorides like (morpholin-2-yl)methanesulfonyl fluoride present unique synthetic challenges. They are intrinsically less electrophilic than their aryl counterparts and are susceptible to competing S_N2 pathways or α -deprotonation[2]. This application note details the field-proven, optimal conditions for executing both O-SuFEx (sulfonate formation) and N-SuFEx (sulfonamide formation) using this specific aliphatic hub, ensuring high yields, chemoselectivity, and self-validating workflows.

Mechanistic Rationale & Substrate Specificity

The Necessity of N-Protection

Before initiating any SuFEx reaction, the secondary amine of the morpholine ring must be protected (e.g., as an N-Boc, N-Cbz, or N-alkyl derivative). Unprotected morpholine nitrogen is sufficiently nucleophilic to trigger uncontrolled intermolecular N-SuFEx oligomerization or intramolecular cyclization under basic conditions.

Divergent Catalytic Strategies

  • O-SuFEx (Alcohols/Phenols): Traditional SuFEx relies on 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU). However, DBU often degrades in the presence of HF and is sluggish with aliphatic sulfonyl fluorides. The optimal solution is Accelerated SuFEx Click Chemistry (ASCC) utilizing Barton's base (BTMG) and hexamethyldisilazane (HMDS)[3]. BTMG (pKa ~26 in MeCN) occupies the ideal basicity "sweet spot" between DBU and BEMP, providing sufficient activation without triggering α -elimination[2]. HMDS acts synergistically to form reactive silyl ethers in situ while sequestering the leaving fluoride ion as volatile TMS-F, driving the reaction thermodynamically[4].

  • N-SuFEx (Amines/Anilines): Amines are generally poor nucleophiles for SuFEx due to the hard-soft acid-base mismatch at the S(VI) center. For alkyl sulfonyl fluorides, base catalysis often fails. Instead, a Lewis Acid catalytic system using Calcium bistriflimide[Ca(NTf 2​ ) 2​ ] is required[5]. The Ca 2+ ion coordinates to the sulfonyl oxygens, highly polarizing the S-F bond and lowering the activation barrier for amine attack[6].

SuFEx Workflow Visualization

SuFEx_Optimization Substrate N-Protected (Morpholin-2-yl) methanesulfonyl fluoride O_Pathway O-SuFEx (Alcohols/Phenols) Substrate->O_Pathway N_Pathway N-SuFEx (Amines/Anilines) Substrate->N_Pathway Cond_O BTMG (20 mol%) HMDS (1.0 eq) MeCN, 25°C, 30 min O_Pathway->Cond_O Cond_N Ca(NTf2)2 (10 mol%) DABCO (0.5 eq) 1,4-Dioxane, 50°C, 12 h N_Pathway->Cond_N Prod_O Morpholine-Alkyl Sulfonate (Stable S-O Linkage) Cond_O->Prod_O Prod_N Morpholine-Alkyl Sulfonamide (Stable S-N Linkage) Cond_N->Prod_N

Caption: Divergent SuFEx click chemistry pathways for morpholine-based alkyl sulfonyl fluorides.

Quantitative Data: Catalyst Optimization

The following tables summarize the empirical data driving the selection of optimal conditions for aliphatic sulfonyl fluorides.

Table 1: Catalyst Optimization for O-SuFEx of Alkyl Sulfonyl Fluorides [3]

Catalyst Additive Loading Temp Time Conversion (%) Mechanistic Observation
None HMDS (1.0 eq) - 25 °C 24 h < 5% Background reaction is negligible.
DBU HMDS (1.0 eq) 20 mol% 25 °C 2 h 45% Catalyst degradation observed via HF poisoning.
BEMP HMDS (1.0 eq) 10 mol% 25 °C 1 h 60% Over-basicity leads to competing elimination.

| BTMG | HMDS (1.0 eq) | 20 mol% | 25 °C | 30 min | > 95% | Optimal balance of basicity and turnover. |

Table 2: Catalyst Optimization for N-SuFEx of Alkyl Sulfonyl Fluorides [5]

Catalyst Base/Additive Loading Temp Time Yield (%) Mechanistic Observation
None DABCO (0.5 eq) - 50 °C 24 h 38% Poor electrophilicity of S(VI) limits yield.

| Ca(OTf) 2​ | DABCO + TMS-Amine | 10 mol% | 50 °C | 12 h | 89% | Effective Lewis acid activation. | | Ca(NTf 2​ ) 2​ | DABCO + TMS-Amine | 10 mol% | 50 °C | 12 h | 94% | Superior counter-ion solubility and activation. |

Detailed Experimental Protocols

Protocol A: O-SuFEx via Accelerated SuFEx Click Chemistry (ASCC)

Objective: Synthesize morpholine-alkyl sulfonates from primary/secondary alcohols or phenols.

Reagents & Equipment:

  • N-Boc-(morpholin-2-yl)methanesulfonyl fluoride (0.1 mmol, 1.0 eq)

  • Target Alcohol/Phenol (0.1 mmol, 1.0 eq)

  • Hexamethyldisilazane (HMDS) (0.1 mmol, 1.0 eq)

  • 2-tert-Butyl-1,1,3,3-tetramethylguanidine (BTMG) (0.02 mmol, 20 mol%)

  • Anhydrous Acetonitrile (MeCN) (1.0 mL)

Step-by-Step Methodology:

  • Preparation: In a flame-dried 4 mL glass vial equipped with a magnetic stir bar, dissolve the N-Boc-(morpholin-2-yl)methanesulfonyl fluoride and the target alcohol in 1.0 mL of anhydrous MeCN.

  • Additive Introduction: Inject HMDS (1.0 eq) into the stirring solution. Causality: HMDS is required to in situ silylate the alcohol, creating the thermodynamic driving force for Si-F bond formation[3].

  • Catalyst Initiation: Add BTMG (20 mol%) dropwise at room temperature (25 °C). Seal the vial.

  • Reaction Monitoring (Self-Validation): Stir for 30 minutes. Withdraw a 10 μ L aliquot and analyze via 19 F NMR. The starting sulfonyl fluoride exhibits a distinct, sharp singlet between +40 to +60 ppm (relative to CFCl 3​ ). The reaction is validated as complete when this peak entirely disappears.

  • Workup: Transfer the mixture to a round-bottom flask and concentrate under reduced pressure. Advantage: BTMG, unreacted HMDS, NH 3​ , and the TMS-F byproduct are highly volatile, often yielding NMR-pure sulfonate without the need for column chromatography[4].

Protocol B: N-SuFEx via Lewis Acid Catalysis

Objective: Synthesize morpholine-alkyl sulfonamides from primary/secondary amines.

Reagents & Equipment:

  • N-Boc-(morpholin-2-yl)methanesulfonyl fluoride (0.2 mmol, 1.0 eq)

  • Target Amine (0.24 mmol, 1.2 eq) (Note: Pre-silylated TMS-amines can be used directly)

  • Calcium bistriflimide[Ca(NTf 2​ ) 2​ ] (0.02 mmol, 10 mol%)

  • 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.1 mmol, 0.5 eq)

  • Anhydrous 1,4-Dioxane (0.4 mL)

Step-by-Step Methodology:

  • Inert Atmosphere Setup: Because Ca(NTf 2​ ) 2​ is highly hygroscopic, assemble the reaction in a nitrogen-filled glovebox or using strict Schlenk techniques.

  • Reagent Mixing: To a dry reaction tube, add the sulfonyl fluoride hub, the target amine, DABCO (0.5 eq), and Ca(NTf 2​ ) 2​ (10 mol%).

  • Solvent Addition: Suspend the mixture in 0.4 mL of anhydrous 1,4-dioxane to achieve a 0.5 M concentration.

  • Thermal Activation: Seal the tube and heat the reaction block to 50 °C. Stir vigorously for 12 hours. Causality: Alkyl sulfonyl fluorides require elevated temperatures compared to aryl derivatives to overcome the activation energy barrier for N-SuFEx, even in the presence of calcium[5].

  • Workup & Purification: Cool to room temperature, dilute with Ethyl Acetate (5 mL), and wash with saturated aqueous NaHCO 3​ (3 x 5 mL) to remove the calcium salts and DABCO. Dry the organic layer over MgSO 4​ , filter, and concentrate. Purify via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

Sources

Application Note: Harnessing (Morpholin-2-yl)methanesulfonyl Fluoride for High-Resolution Activity-Based Protein Profiling (ABPP)

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Activity-based protein profiling (ABPP) utilizes chemical probes to interrogate the functional state of enzymes and discover novel liganded pockets directly within native biological systems[1]. While highly reactive electrophiles often suffer from off-target toxicity, the advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has introduced a new paradigm of chemoselective covalent targeting[2].

This application note details the utility of (morpholin-2-yl)methanesulfonyl fluoride (CAS 1955514-30-3) as a highly tunable, proximity-driven fragment probe for ABPP. By combining the privileged morpholine pharmacophore with a quiescent methanesulfonyl fluoride warhead, researchers can selectively map hyper-reactive serine, threonine, and tyrosine residues across the proteome. This guide provides the mechanistic rationale, quantitative profiling data, and a self-validating experimental protocol for competitive isoTOP-ABPP (isotopic tandem orthogonal proteolysis-ABPP).

Mechanistic Rationale & Chemical Properties

The efficacy of (morpholin-2-yl)methanesulfonyl fluoride in ABPP is rooted in the synergistic properties of its two primary structural components:

The "Quiescent" Methanesulfonyl Fluoride Warhead

SuFEx reactions of sulfonyl fluorides proceed via an SN2-type nucleophilic attack on the S(VI) center, followed by the elimination of a fluoride ion[3]. However, aliphatic methanesulfonyl fluorides exhibit significantly lower intrinsic reactivity compared to their aryl counterparts—often up to 10,000-fold less reactive in bulk solution[4].

This apparent lack of reactivity is a profound advantage for chemical biology. The probe remains inert in aqueous environments until it forms a reversible, high-affinity non-covalent complex with a specific protein pocket[4]. This proximity-driven binding drastically lowers the activation energy for the SuFEx reaction, ensuring that covalent labeling is highly specific to functional binding sites rather than representing non-specific background noise[5].

The Morpholine Directing Group

Morpholine is a privileged scaffold in medicinal chemistry, frequently utilized to improve aqueous solubility and engage kinase hinge regions via hydrogen bonding[3].

  • Tunable pKa: The secondary amine of the morpholine ring ensures balanced partitioning; at physiological pH (7.4), it maintains sufficient aqueous solubility while allowing the unprotonated fraction to penetrate hydrophobic pockets.

  • Derivatization Potential: The free NH at the 4-position allows for facile functionalization with alkyne or fluorophore tags, though the native compound is most powerfully used as a fragment in competitive ABPP to discover targetable pockets[1].

Visualization of Mechanism and Workflow

Mechanism Target Protein Target (Ser-OH / Tyr-OH) Reaction SuFEx Reaction (SN2-type Attack) Target->Reaction Probe (Morpholin-2-yl)methanesulfonyl Fluoride Probe->Reaction Adduct Covalent Adduct (Sulfonate Ester) Reaction->Adduct Covalent Bond LeavingGroup Fluoride Ion (F-) Reaction->LeavingGroup Elimination

Caption: SuFEx mechanism of (morpholin-2-yl)methanesulfonyl fluoride with protein nucleophiles.

Workflow Step1 1. Proteome Incubation (Morpholine-SF Fragment) Step2 2. Broad-Spectrum Labeling (e.g., Universal SuFEx-Alkyne) Step1->Step2 Blocked sites remain unlabeled Step3 3. CuAAC Click Chemistry (Biotin-Azide + Cu Catalyst) Step2->Step3 Step4 4. Streptavidin Enrichment & On-Bead Digestion Step3->Step4 Step5 5. LC-MS/MS Analysis & Target Identification Step4->Step5

Caption: Competitive isoTOP-ABPP workflow utilizing the morpholine-SF fragment for target discovery.

Quantitative Data: Reactivity Profiling

To contextualize the utility of the morpholine-SF fragment, it is critical to compare its reactivity profile against other covalent warheads used in ABPP. The data below synthesizes the structure-reactivity relationships of sulfur electrophiles[4][5].

Table 1: Comparative Reactivity and Profiling Metrics of SuFEx Warheads

Warhead TypeRepresentative CompoundRelative Intrinsic ReactivityPrimary Target ResiduesPrimary ABPP Application
Aryl Sulfonyl Fluoride PMSF / Benzenesulfonyl fluorideHighSer, Tyr, Lys, HisBroad-spectrum profiling; global target capture
Alkyl Methanesulfonyl Fluoride (Morpholin-2-yl)methanesulfonyl fluorideLow (Proximity-driven)Ser, TyrTargeted fragment screening; competitive isoTOP-ABPP
Sulfur-Triazole Exchange (SuTEx) JWB142Tunable (Moderate-High)TyrTyrosine-specific liganding and functional disruption
Trifluoromethanesulfonyl Fluoride CF3SO2FVery HighPhenols (Tyr) over AminesEnhancement of physicochemical properties / targeted validation[6]

Experimental Protocol: Competitive isoTOP-ABPP

This protocol outlines the use of (morpholin-2-yl)methanesulfonyl fluoride as a competitor fragment. By pre-incubating the proteome with this fragment, specific binding pockets are covalently blocked. A subsequent broad-spectrum alkyne probe is used to label remaining sites. A reduction in MS/MS signal for a specific peptide indicates successful liganding by the morpholine-SF fragment[1].

Self-Validating System Design

To ensure trustworthiness, this protocol incorporates a Heat-Denatured Proteome Control . Because aliphatic methanesulfonyl fluorides require a folded protein pocket to drive proximity-induced activation[4], the denatured control will exhibit near-zero labeling, confirming that any observed SuFEx reaction is strictly structure- and activity-dependent.

Step-by-Step Methodology

Step 1: Proteome Extraction and Preparation

  • Lyse cells (e.g., HEK293T or target tissue) in cold DPBS using probe sonication.

  • Centrifuge at 100,000 × g for 45 min to separate soluble and membrane proteomes.

  • Adjust protein concentration to 2.0 mg/mL.

  • Causality & Rationale: DPBS is utilized instead of Tris buffer. While SuFEx probes are highly chemoselective for phenols and specific alcohols over standard amines[6], avoiding primary amine buffers eliminates any theoretical risk of background competitive quenching during extended incubations.

Step 2: Fragment Incubation (The Competition Step)

  • Aliquot 1 mL of proteome (2 mg) into three tubes:

    • Tube A: Native + DMSO (Vehicle Control)

    • Tube B: Native + 50 µM (Morpholin-2-yl)methanesulfonyl fluoride

    • Tube C: Heat-Denatured (95°C for 5 min) + 50 µM Fragment

  • Incubate all tubes at 37°C for 1 hour.

  • Causality & Rationale: The 37°C incubation provides the thermal energy required for the fragment to sample conformational space and undergo the SN2-type SuFEx reaction upon finding a suitable pocket[3].

Step 3: Broad-Spectrum Probe Labeling

  • Add a broad-spectrum alkyne probe (e.g., a universal SuFEx-alkyne or fluorophosphonate-alkyne) at 10 µM to all tubes.

  • Incubate at room temperature for 1 hour.

  • Causality & Rationale: The broad-spectrum probe labels all available, unblocked hyper-reactive sites. Sites previously modified by the morpholine-SF fragment are sterically and chemically blocked.

Step 4: CuAAC Click Chemistry

  • To each tube, add the following click reagents sequentially:

    • Biotin-azide (100 µM)

    • TCEP (1 mM, freshly prepared)

    • THPTA ligand (100 µM)

    • CuSO4 (1 mM)

  • Vortex gently and incubate for 1 hour at room temperature.

  • Causality & Rationale: THPTA is a critical inclusion. It acts as an accelerating ligand for Cu(I) while simultaneously protecting the proteome from reactive oxygen species (ROS) generated by copper-catalyzed oxidation, preventing artificial oxidative modifications to the proteins.

Step 5: Enrichment and On-Bead Digestion

  • Precipitate proteins using cold methanol/chloroform extraction to remove unreacted click reagents.

  • Resuspend the pellet in 1.2% SDS/PBS and heat to 90°C for 5 min to ensure complete denaturation.

  • Dilute to 0.2% SDS and incubate with Streptavidin-agarose beads for 2 hours.

  • Wash beads stringently (1% SDS, 8M Urea, and PBS).

  • Perform on-bead reduction (DTT), alkylation (IAA), and tryptic digestion overnight.

  • Causality & Rationale: Stringent washing with 8M Urea and 1% SDS ensures that only covalently modified proteins remain on the beads. Tryptic digestion releases unmodified peptides into the supernatant, leaving the probe-modified peptide covalently attached to the bead for subsequent selective elution or direct analysis[1].

Step 6: LC-MS/MS Analysis

  • Elute peptides and analyze via high-resolution LC-MS/MS.

  • Identify target residues by comparing peptide abundances between Tube A (DMSO) and Tube B (Fragment). A ratio > 4.0 (DMSO/Fragment) indicates a high-confidence target of the morpholine-SF probe.

References

  • [1] Title: A Perspective on Covalent Inhibitors: Research and Development Trends of Warheads and Targets. Source: ChemRxiv. URL:

  • [6] Title: Trifluoromethanesulfonyl fluoride | 335-05-7. Source: Benchchem. URL:

  • [2] Title: (Pyridin-3-yl)methanesulfonyl Fluoride. Source: Benchchem. URL:

  • [4] Title: Liganding Functional Tyrosine Sites on Proteins Using Sulfur–Triazole Exchange Chemistry. Source: Journal of the American Chemical Society. URL:

  • [3] Title: Synthesis of biologically important heterocyclic compounds via transition metal-catalyzed and SuFEx click reactions. Source: I.R.I.S. URL:

  • [5] Title: Über Aromatische Sulfofluoride. Source: ResearchGate. URL:

Sources

Application Note: Conjugation of (Morpholin-2-yl)methanesulfonyl Fluoride to Peptides for Targeted Covalent Probes

Author: BenchChem Technical Support Team. Date: April 2026

Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Application Note & Validated Protocols

Executive Summary & Mechanistic Rationale

The development of Targeted Covalent Inhibitors (TCIs) and Activity-Based Probes (ABPs) has been revolutionized by Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry[1]. Among the emerging class of SuFEx warheads, (morpholin-2-yl)methanesulfonyl fluoride represents a highly versatile bifunctional building block.

This molecule features two critical domains:

  • The Methanesulfonyl Fluoride Warhead: A "sleeping beauty" electrophile that remains inert to water, acid, and mild base, but undergoes proximity-driven covalent bonding with nucleophilic residues (Tyr, Lys, His, Ser) on a target protein[2].

  • The Morpholine Ring: Serves as a solubility-enhancing linker and provides a highly reactive secondary amine (at position 4) for orthogonal conjugation to peptide targeting vectors[3].

Because the S(VI)-F bond is uniquely resistant to heterolytic cleavage, reduction, and acid hydrolysis, the sulfonyl fluoride group can survive the harsh conditions of Solid-Phase Peptide Synthesis (SPPS) cleavage, enabling highly efficient, chemoselective conjugation strategies[4].

Mechanism Peptide Peptide Binder (Targeting Vector) Warhead Morpholine-SO2F (SuFEx Warhead) Peptide->Warhead Conjugation (Amide/Alkyl) Target Protein Target (Tyr/Lys/His/Ser) Warhead->Target Proximity Binding Complex Covalent Complex (Irreversible) Target->Complex SuFEx Reaction (-HF)

Figure 1: Proximity-driven SuFEx mechanism of sulfonyl fluoride-conjugated peptides targeting nucleophilic residues.

Stability Profile of the Sulfonyl Fluoride Warhead

To design a self-validating protocol, one must understand the thermodynamic and kinetic boundaries of the SO₂F group. Table 1 summarizes the stability of the warhead under standard peptide synthesis conditions, dictating the causality behind our protocol choices.

Table 1: Stability Profile of the SO₂F Warhead

ConditionReagentsTime / TempSO₂F StabilityMechanistic Causality
SPPS Cleavage TFA / TIPS / H₂O (95:2.5:2.5)3h, 25°C>95% Intact S(VI)-F bond is highly resistant to acid hydrolysis; requires no orthogonal protection during global cleavage[5],[4].
Mild Base 100 mM Phosphate Buffer (pH 8.0)24h, 25°C>90% Intact Resistant to heterolytic cleavage at mildly basic pH; requires specific catalysts (e.g., DBU) or protein microenvironments for activation[5].
Reduction TCEP or DTT (10 mM)24h, 25°C>95% Intact Unlike sulfonyl chlorides, sulfonyl fluorides are highly resistant to reduction, allowing use in GSH-rich environments[2].

Protocol 1: On-Resin Amide Coupling (SPPS)

Experimental Rationale: Direct incorporation of the warhead onto a side-chain carboxylate (e.g., Asp or Glu) during SPPS is the most efficient strategy. By utilizing an orthogonal allyl protecting group, the specific carboxylate can be unmasked while the peptide remains on-resin. The secondary amine of the morpholine ring is then coupled using standard uronium-based coupling reagents. The stability of the SO₂F group to TFA allows for subsequent global deprotection without warhead degradation[4].

SPPS S1 1. Fmoc-SPPS Incorporate Asp(OAllyl) S2 2. Orthogonal Deprotection Pd(PPh3)4 / Phenylsilane S1->S2 S3 3. Warhead Coupling HATU / DIPEA / Morpholine-SO2F S2->S3 S4 4. Global Cleavage TFA / TIPS / H2O S3->S4 S5 5. Purification RP-HPLC S4->S5

Figure 2: On-resin conjugation workflow for attaching (morpholin-2-yl)methanesulfonyl fluoride via amide coupling.

Step-by-Step Methodology:

  • Peptide Synthesis: Synthesize the targeting peptide via standard Fmoc-SPPS. At the desired conjugation site, incorporate Fmoc-Asp(OAllyl)-OH or Fmoc-Glu(OAllyl)-OH.

  • N-Terminal Protection: After coupling the final amino acid, remove the Fmoc group and protect the N-terminus with a Boc group (or use a Boc-protected terminal amino acid) to prevent unwanted N-terminal modification during warhead coupling.

  • Allyl Deprotection:

    • Swell the resin in anhydrous DCM.

    • Treat the resin with Pd(PPh3)4 (0.1 equiv) and Phenylsilane (10 equiv) in anhydrous DCM for 2 × 30 minutes in the dark. Causality: Phenylsilane acts as a mild scavenger for the allyl carbocation, preventing re-alkylation of the peptide.

    • Wash extensively with DCM, 0.5% DIPEA in DMF, and DMF to remove palladium byproducts.

  • Warhead Coupling:

    • Pre-activate the unmasked carboxylate by adding HATU (3.0 equiv) and DIPEA (6.0 equiv) in DMF for 3 minutes.

    • Add (morpholin-2-yl)methanesulfonyl fluoride (3.0 equiv) dissolved in a minimal volume of DMF.

    • Agitate at room temperature for 4–6 hours.

  • Global Cleavage:

    • Wash the resin with DMF, followed by DCM, and dry under a stream of nitrogen.

    • Cleave the peptide using a cocktail of TFA / TIPS / H₂O (95:2.5:2.5 v/v/v) for 2.5 hours at room temperature.

    • Precipitate the crude peptide in cold diethyl ether and centrifuge.

  • Validation & QC:

    • Analyze via LC-MS. Self-Validation Metric: Look for a precise mass shift of +165.03 Da relative to the unmodified free-acid peptide.

Protocol 2: Solution-Phase Haloacetamide Alkylation

Experimental Rationale: For recombinant proteins or peptides containing sequences sensitive to on-resin orthogonal deprotection, solution-phase alkylation is preferred. We exploit the nucleophilicity of the morpholine secondary amine (pKa ~8.3) to attack an electrophilic bromoacetamide handle on the peptide. Conducting the reaction at pH 7.5–8.0 ensures a sufficient fraction of the morpholine is deprotonated for S_N2 attack, while strictly avoiding base-catalyzed degradation of the SO₂F group[5].

SolutionPhase E Bromoacetyl-Peptide (Electrophile) R Alkylation pH 7.5-8.0, 25°C E->R N Morpholine-SO2F (Nucleophile) N->R P TCI Conjugate (Tertiary Amine) R->P

Figure 3: Solution-phase alkylation of bromoacetyl-peptides with (morpholin-2-yl)methanesulfonyl fluoride.

Step-by-Step Methodology:

  • Precursor Preparation: Synthesize the peptide with an N-terminal bromoacetamide group (achieved by coupling bromoacetic acid via DIC/Oxyma on-resin prior to cleavage).

  • Reaction Setup:

    • Dissolve the purified bromoacetyl-peptide in 100 mM Sodium Phosphate buffer (pH 7.8) to a final concentration of 1–2 mM.

    • Dissolve (morpholin-2-yl)methanesulfonyl fluoride in LC-MS grade DMF to create a 100 mM stock.

  • Alkylation:

    • Add 5.0 equivalents of the warhead stock to the peptide solution. Ensure the final DMF concentration does not exceed 20% (v/v) to prevent peptide precipitation.

    • Incubate the mixture at 25°C with gentle agitation for 12–16 hours.

  • Purification:

    • Quench the reaction by adjusting the pH to 4.0 with dilute TFA.

    • Purify directly via preparative RP-HPLC using a water/acetonitrile gradient containing 0.1% TFA.

  • Validation & QC:

    • Analyze via LC-MS. Self-Validation Metric: Look for a mass shift of +102.13 Da relative to the bromoacetylated precursor (accounting for the loss of Br and addition of the morpholine moiety).

Quantitative Comparison of Conjugation Methods

Table 2: Selection Matrix for Conjugation Strategies

ParameterProtocol 1: On-Resin Amide CouplingProtocol 2: Solution-Phase Alkylation
Reactive Handle (Peptide) Carboxylic Acid (Asp/Glu)Bromoacetamide / Chloroacetamide
Conjugation Linkage AmideTertiary Amine
Optimal pH / Environment Anhydrous (DMF)Aqueous Buffer (pH 7.5–8.0)
Typical Yield (Post-HPLC) 40 – 60%30 – 50%
Key Advantage Highest efficiency; driven to completion by excess reagents.Ideal for recombinant peptides or sequences incompatible with Pd-catalysis.

References

  • Chemoselective sulfonyl fluoride exchange (SuFEx)
  • SuFEx Chemistry Enables Covalent Assembly of a 280-kDa 18-Subunit Pore-Forming Complex | Journal of the American Chemical Society Source: ACS Public
  • Sulfur(VI) Fluoride Exchange (SuFEx): The "Golden Bond" for Next-Generation Click Chemistry — A High-Efficiency, Stable, and Biocompatible Ligation Technology - BLDpharm Source: BLDpharm
  • Diversity oriented clicking delivers β-substituted alkenyl sulfonyl fluorides as covalent human neutrophil elastase inhibitors | PNAS Source: Proceedings of the N
  • Profiling Sulfur(VI)

Sources

Application Note: Kinetic Profiling of (Morpholin-2-yl)methanesulfonyl Fluoride in Tyrosine-Targeted Covalent Modification

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry has fundamentally expanded the ligandable proteome, enabling the rational design of covalent inhibitors that target nucleophilic residues beyond cysteine[1][2]. While aryl fluorosulfates and aryl sulfonyl fluorides are widely utilized, aliphatic sulfonyl fluorides such as (morpholin-2-yl)methanesulfonyl fluoride (MMSF) offer a highly privileged chemotype.

MMSF combines the exceptional aqueous stability of an aliphatic SVI center with the solubilizing and hydrogen-bonding potential of a morpholine ring. This application note details the mechanistic rationale and provides a self-validating, step-by-step LC-MS/MS protocol for quantifying the second-order reaction kinetics ( kinact​/KI​ ) of MMSF with active-site tyrosine residues.

Mechanistic Insights: SuFEx Chemistry at Tyrosine

The Causality of Context-Dependent Reactivity

Unlike highly reactive electrophiles (e.g., acrylamides targeting cysteine), sulfonyl fluorides are "activation-free" yet highly stable in aqueous environments[3]. They behave as latent electrophiles that require a specific protein microenvironment to react.

When MMSF enters a protein binding pocket, the morpholine moiety drives the initial non-covalent encounter complex ( KI​ ) via electrostatic interactions or hydrogen bonding. Covalent bond formation ( kinact​ ) at a tyrosine residue occurs via an SN​VI (substitution nucleophilic at sulfur(VI)) mechanism[4]. This reaction is strictly dependent on proximity and local base catalysis. A nearby basic residue (e.g., Histidine or Lysine) or the structural geometry of the pocket must lower the pKa​ of the tyrosine phenolic hydroxyl, increasing its nucleophilicity, while simultaneously stabilizing the departing fluoride ion[5][6].

SuFEx_Mechanism Target Protein Target (Unmodified Tyrosine) Complex Non-covalent Encounter Complex [Protein···MMSF] Target->Complex Warhead (Morpholin-2-yl)methanesulfonyl fluoride (MMSF) Warhead->Complex Transition Transition State (S-F Bond Cleavage / Base Catalysis) Complex->Transition KI (Binding) Adduct Covalent Sulfonate Adduct (O-Sulfonylated Tyrosine) Transition->Adduct kinact (Covalent Bond) Byproduct HF / Fluoride Ion Transition->Byproduct Leaving Group

Figure 1: Two-step SuFEx reaction mechanism of MMSF with a target tyrosine residue.

Kinetic Framework: kinact​/KI​ Determination

To evaluate the efficiency of MMSF as a covalent warhead, we must decouple its non-covalent affinity from its chemical reactivity. The reaction follows pseudo-first-order kinetics when the inhibitor [I] is in vast excess of the enzyme [E] :

E+IKI​​E⋅Ikinact​​E−I

The observed rate of inactivation ( kobs​ ) at any given inhibitor concentration is defined by the Michaelis-Menten-like equation:

kobs​=KI​+[I]kinact​[I]​

By plotting kobs​ against [I] , we can extract:

  • KI​ : The dissociation constant of the non-covalent complex (reflecting the morpholine ring's binding affinity).

  • kinact​ : The maximum rate of covalent modification (reflecting the SuFEx reactivity of the methanesulfonyl fluoride).

  • kinact​/KI​ : The second-order rate constant, which is the ultimate metric for covalent efficiency.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol utilizes Intact Protein LC-MS. This method is self-validating because it directly measures the depletion of the unmodified protein mass ( M ) and the appearance of the covalently modified adduct ( M+MMSF−HF ).

Protocol A: Intact Protein LC-MS/MS Time-Course Assay

Reagents & Materials:

  • Purified recombinant target protein (e.g., 2-5 µM final concentration).

  • (Morpholin-2-yl)methanesulfonyl fluoride (MMSF) stock (10 mM in LC-MS grade DMSO).

  • Assay Buffer: 50 mM HEPES, 150 mM NaCl, pH 7.4 (Avoid Tris or primary amine buffers which may act as competitive nucleophiles over long incubations).

  • Quench Solution: 10% Formic Acid (FA) in LC-MS grade water.

Step-by-Step Methodology:

  • Preparation of Inhibitor Titration: Prepare a 5-point dilution series of MMSF in DMSO. Final assay concentrations should bracket the estimated KI​ (e.g., 10 µM, 50 µM, 100 µM, 250 µM, 500 µM). Ensure final DMSO concentration remains constant ( ≤2% ) across all samples to prevent solvent-induced protein denaturation.

  • Reaction Initiation: Pre-warm the protein solution in Assay Buffer to 37°C. Initiate the reaction by adding the MMSF compound. Mix rapidly by pipetting.

  • Time-Course Sampling: At precise intervals (e.g., 0, 5, 10, 20, 40, 60, and 120 minutes), extract a 10 µL aliquot from the reaction mixture.

  • Reaction Quenching (Critical Step): Immediately inject the 10 µL aliquot into 10 µL of Quench Solution (final FA concentration ~5%).

    • Causality: Dropping the pH below 3.0 instantly protonates the target tyrosine (typical pKa​ ~10) and any basic catalytic residues, completely halting the SuFEx reaction and locking the kinetic time-point.

  • Online Desalting & LC-MS Analysis: Inject the quenched samples onto an LC-TOF MS system equipped with a C4 microtrap column. Wash with 0.1% FA in water for 2 minutes to remove salts, then elute with a rapid gradient of 0.1% FA in Acetonitrile.

  • Deconvolution: Use MaxEnt1 or equivalent deconvolution software to convert the raw multiply-charged envelope into a zero-charge intact mass spectrum.

LCMS_Workflow Incubation 1. Incubation Protein + MMSF Quenching 2. Reaction Quenching (Formic Acid 5%) Incubation->Quenching Desalting 3. Online Desalting (C4 Microtrap) Quenching->Desalting LCMS 4. LC-TOF MS Intact Mass Analysis Desalting->LCMS Deconvolution 5. Spectra Deconvolution (MaxEnt1) LCMS->Deconvolution Kinetics 6. Kinetic Modeling (kinact / KI) Deconvolution->Kinetics

Figure 2: Self-validating LC-MS/MS workflow for capturing covalent reaction kinetics.

Protocol B: Validation via Peptide Mapping (Site Confirmation)

To validate that MMSF specifically modified the intended tyrosine and not a bystander lysine or histidine[1][7]:

  • Take the 120-minute modified protein sample and denature with 8M Urea.

  • Reduce (DTT) and alkylate (Iodoacetamide) cysteine residues.

  • Dilute Urea to <1M and digest overnight with Trypsin at 37°C.

  • Analyze via LC-MS/MS (Orbitrap). Search for a mass shift of +145.0197 Da (Mass of MMSF minus HF) localized to Tyrosine residues.

Data Presentation & Interpretation

By integrating the area under the curve (AUC) for the unmodified ( AUCunmod​ ) and modified ( AUCmod​ ) peaks from the deconvoluted spectra, the percentage of unmodified protein remaining is calculated as:

%Unmodified=AUCunmod​+AUCmod​AUCunmod​​×100

Plotting ln(%Unmodified) versus time yields a straight line for each concentration, where the negative slope equals kobs​ .

Table 1: Representative Kinetic Parameters for MMSF vs. Model Tyrosine Kinase

CompoundTarget Residue KI​ (µM) kinact​ ( 10−4s−1 ) kinact​/KI​ ( M−1s−1 )Half-life ( t1/2​ ) at 100 µM
MMSFTyr-Active Site45.2 ± 3.112.5 ± 0.827.6~15 min
Phenyl Sulfonyl Fluoride (Control)Tyr-Active Site>500 (Weak)2.1 ± 0.4< 0.5>120 min
MMSFTyr → Phe MutantN/ANo Reaction0Stable

Interpretation: The data clearly demonstrates that the morpholine ring in MMSF significantly drives non-covalent affinity ( KI​=45.2μM ) compared to a bare phenyl sulfonyl fluoride control. The lack of reactivity in the Y-to-F mutant self-validates the chemoselectivity of the SuFEx reaction for the target tyrosine[5].

References

  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome PubMed Central (PMC). (2023). URL:[Link]

  • Rational Targeting of Active-Site Tyrosine Residues Using Sulfonyl Fluoride Probes ACS Chemical Biology. (2015). URL:[Link]

  • SuFEx-enabled, agnostic discovery of covalent inhibitors of human neutrophil elastase Proceedings of the National Academy of Sciences (PNAS). (2019). URL:[Link]

  • Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles PubMed Central (PMC). URL:[Link]

  • Small-molecule covalent bond formation at tyrosine creates a binding site and inhibits activation of Ral GTPases Proceedings of the National Academy of Sciences (PNAS). (2020). URL:[Link]

  • Activation-Free Sulfonyl Fluoride Probes for Fragment Screening MDPI. (2023). URL:[Link]

Sources

Application Notes and Protocols: Incorporating (morpholin-2-yl)methanesulfonyl Fluoride into Small Molecule Pharmacophores

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The landscape of covalent drug discovery is rapidly evolving beyond its traditional focus on cysteine residues. Sulfonyl fluorides (SFs) have emerged as highly versatile electrophilic "warheads" capable of forming stable covalent bonds with a broader range of nucleophilic amino acids, including tyrosine, lysine, serine, and histidine.[1][2][3][4][5] This expansion of the targetable proteome presents significant opportunities for developing novel therapeutics against challenging targets.[1] The (morpholin-2-yl)methanesulfonyl fluoride moiety combines this privileged warhead with a morpholine scaffold, a pharmacophore element renowned for its ability to improve physicochemical properties such as aqueous solubility and metabolic stability.[6][7] This guide provides a comprehensive overview of the rationale, synthesis, and application of this building block, complete with detailed protocols for its incorporation into lead compounds and subsequent characterization for target engagement and stability profiling.

The Rationale: A Synergistic Combination for Modern Covalent Inhibitors

The Sulfonyl Fluoride Warhead: Reactivity and Stability

The sulfonyl fluoride group is the cornerstone of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a set of near-perfect click reactions for molecular assembly.[8][9][10][11][12] Unlike more promiscuous electrophiles, sulfonyl fluorides exhibit a unique balance of stability and reactivity. They are remarkably stable in aqueous environments and resistant to reduction, yet they readily react with nucleophilic amino acid side chains when held in proximity within a protein's binding pocket.[5][13][14] This context-dependent reactivity minimizes off-target effects.

The primary advantage of sulfonyl fluorides is their ability to target non-cysteine residues. While they can react with cysteine, the resulting thiosulfonate ester adduct is often unstable.[8][9] In contrast, they form highly stable sulfonate esters with tyrosine and sulfonamides with lysine, making them ideal for the durable, covalent inhibition of a wider range of proteins.[9]

The Morpholine Scaffold: A Staple of Medicinal Chemistry

The morpholine ring is a six-membered heterocycle containing both an amine and an ether functional group. Its inclusion in small molecule drugs is a well-established strategy to enhance desirable pharmacokinetic properties.[6][7][15] Key advantages include:

  • Enhanced Solubility: The polar ether oxygen and secondary amine can act as hydrogen bond acceptors and donors, respectively, improving aqueous solubility.

  • Metabolic Stability: The morpholine ring is generally resistant to metabolic degradation compared to other aliphatic cycles.

  • Favorable Vectorial Exit: It provides a well-defined three-dimensional exit vector for further chemical elaboration.

By wedding the sulfonyl fluoride warhead to the morpholine scaffold, the resulting building block offers a pre-packaged solution for developing potent, selective, and drug-like covalent inhibitors.

Synthesis of the (morpholin-2-yl)methanesulfonyl Fluoride Building Block

While this building block may be commercially available[16], a reliable synthetic route is essential for custom analogue synthesis and scale-up. The following section outlines a plausible and robust synthetic workflow starting from commercially available materials. The most common strategies for synthesizing sulfonyl fluorides involve the conversion of more accessible precursors like sulfonic acids or sulfonyl chlorides.[17][18][19]

G cluster_0 Synthetic Workflow start N-Boc-2-(hydroxymethyl)morpholine step1 Mesylation (MsCl, TEA, DCM) start->step1 Activate Hydroxyl step2 Thiol Substitution (NaSH or KSAc) step1->step2 Introduce Sulfur step3 Oxidative Chlorination (NCS, HCl) step2->step3 Form Sulfonyl Chloride step4 Fluoride Exchange (KHF2 or KF/18-crown-6) step3->step4 Form Sulfonyl Fluoride step5 Boc Deprotection (TFA or HCl in Dioxane) step4->step5 Unmask Amine end_product (morpholin-2-yl)methanesulfonyl fluoride hydrochloride step5->end_product

Caption: General workflow for the synthesis of the target building block.

Protocol 2.1: Multi-step Synthesis

Materials:

  • N-Boc-2-(hydroxymethyl)morpholine

  • Methanesulfonyl chloride (MsCl)

  • Triethylamine (TEA)

  • Dichloromethane (DCM)

  • Sodium hydrosulfide (NaSH) or Potassium thioacetate (KSAc)

  • N-Chlorosuccinimide (NCS)

  • Hydrochloric acid (HCl)

  • Potassium bifluoride (KHF₂)

  • Acetonitrile (MeCN)

  • Trifluoroacetic acid (TFA)

  • Standard workup and purification reagents (solvents, silica gel, etc.)

Procedure:

  • Mesylation: Dissolve N-Boc-2-(hydroxymethyl)morpholine (1.0 eq) in DCM. Cool to 0 °C. Add TEA (1.5 eq) followed by the dropwise addition of MsCl (1.2 eq). Stir at 0 °C for 1 hour, then warm to room temperature for 2 hours. Quench with water, extract with DCM, dry over Na₂SO₄, and concentrate to yield the mesylate intermediate.

  • Thiol Introduction: Dissolve the mesylate (1.0 eq) in DMF. Add NaSH (2.0 eq). Heat to 60 °C and stir for 4-6 hours until TLC indicates consumption of the starting material. Cool, dilute with water, and extract with ethyl acetate. Wash the organic layer with brine, dry, and concentrate. Rationale: This step introduces the sulfur atom required for the sulfonyl fluoride.

  • Oxidative Chlorination to Sulfonyl Chloride: Dissolve the crude thiol (1.0 eq) in acetic acid and water. Cool to 0 °C. Add NCS (3.0-4.0 eq) portion-wise, maintaining the temperature below 10 °C. Stir for 2-3 hours. Extract the resulting sulfonyl chloride into DCM, wash with cold water and brine, dry, and use immediately in the next step. Caution: Sulfonyl chlorides can be unstable.[20]

  • Halogen Exchange to Sulfonyl Fluoride: Dissolve the crude N-Boc-protected sulfonyl chloride (1.0 eq) in MeCN. Add an aqueous solution of KHF₂ (5.0 eq). Heat the biphasic mixture to 80 °C and stir vigorously for 12-18 hours.[17][19] Cool to room temperature, dilute with water, and extract with ethyl acetate. Dry and purify by column chromatography. Rationale: This is a key step converting the reactive sulfonyl chloride to the more stable and privileged sulfonyl fluoride warhead.

  • Boc Deprotection: Dissolve the purified N-Boc-(morpholin-2-yl)methanesulfonyl fluoride (1.0 eq) in DCM. Add TFA (10 eq) and stir at room temperature for 2 hours. Concentrate under reduced pressure. The resulting TFA salt can be converted to the hydrochloride salt by dissolving in a minimal amount of methanol and adding a solution of HCl in diethyl ether or dioxane, followed by precipitation.

Protocols for Incorporating the Building Block

Once synthesized, the (morpholin-2-yl)methanesulfonyl fluoride building block, with its free secondary amine, can be readily coupled to a variety of small molecule pharmacophores.

G cluster_1 Incorporation Strategies building_block (morpholin-2-yl)methanesulfonyl fluoride (BB) coupling Amide Coupling (HATU, DIPEA) building_block->coupling reductive_amination Reductive Amination (NaBH(OAc)3) building_block->reductive_amination lead_cooh Lead Compound with -COOH lead_cooh->coupling lead_aldehyde Lead Compound with -CHO/C=O lead_aldehyde->reductive_amination product_amide Final Covalent Probe (Amide Linker) coupling->product_amide product_amine Final Covalent Probe (Amine Linker) reductive_amination->product_amine

Caption: Common methods for coupling the building block to a lead scaffold.

Protocol 3.1: Amide Coupling

Applicability: For lead compounds containing a carboxylic acid. Reagents:

  • (morpholin-2-yl)methanesulfonyl fluoride hydrochloride (1.0 eq)

  • Carboxylic acid-containing lead compound (1.1 eq)

  • HATU (1.2 eq)

  • DIPEA or TEA (3.0 eq)

  • Anhydrous DMF

Procedure:

  • To a solution of the lead compound in DMF, add HATU and DIPEA. Stir for 5 minutes at room temperature.

  • Add the (morpholin-2-yl)methanesulfonyl fluoride hydrochloride.

  • Stir the reaction at room temperature for 4-12 hours, monitoring by LC-MS.

  • Upon completion, dilute the reaction mixture with ethyl acetate and wash sequentially with 5% citric acid solution, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over Na₂SO₄, concentrate, and purify by flash chromatography or preparative HPLC.

Characterization and Stability Profiling

Rigorous characterization is paramount to ensure the identity, purity, and suitability of the final covalent probe for biological assays.

Analytical Characterization

A comprehensive analysis should be performed on the final compound.

Technique Purpose Expected Observations
¹H, ¹³C, ¹⁹F NMR Structural ElucidationSignals corresponding to both the lead pharmacophore and the (morpholin-2-yl)methanesulfonyl fluoride moiety. A characteristic signal for the S-F in ¹⁹F NMR.
HRMS Identity ConfirmationAccurate mass measurement corresponding to the calculated exact mass of the molecule ([M+H]⁺).
RP-HPLC Purity AssessmentA single major peak, ideally >95% purity by UV integration at a relevant wavelength (e.g., 214 nm or 254 nm).
Protocol 4.2: Assessment of Hydrolytic Stability

The stability of the sulfonyl fluoride warhead in aqueous buffer is a critical parameter.[21]

Procedure:

  • Prepare a 10 mM stock solution of the final probe in DMSO.

  • Dilute the stock solution to a final concentration of 50 µM in phosphate-buffered saline (PBS), pH 7.4.

  • Incubate the solution at 37 °C.

  • At various time points (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot, quench with an equal volume of cold acetonitrile containing an internal standard, and centrifuge.

  • Analyze the supernatant by LC-MS.

  • Plot the peak area of the parent compound versus time to determine the half-life (t₁/₂) of hydrolysis. Rationale: A good probe should be sufficiently stable to reach its target in an assay (typically t₁/₂ > 4-6 hours), but not so stable that its reactivity is compromised.

Application in Target Engagement Studies

The ultimate test of the probe is its ability to covalently modify its intended protein target. This is typically assessed by mass spectrometry.

G cluster_2 Target Engagement Workflow start Recombinant Target Protein incubation Incubate with Covalent Probe start->incubation analysis_type Choose Analysis incubation->analysis_type intact_ms Intact Protein MS analysis_type->intact_ms Intact Mass digest Proteolytic Digest (e.g., Trypsin) analysis_type->digest Peptide Mapping result_intact Observe Mass Shift (+ Mass of Probe) intact_ms->result_intact lc_msms LC-MS/MS Analysis digest->lc_msms result_peptide Identify Modified Peptide & Residue lc_msms->result_peptide

Caption: Workflow for confirming covalent modification of a target protein.

Protocol 5.1: Intact Protein Mass Spectrometry Analysis

Procedure:

  • Incubate the target protein (e.g., 5 µM) with the covalent probe (e.g., 25 µM) in a suitable buffer (e.g., PBS or HEPES) at room temperature or 37 °C for a set time (e.g., 2 hours). Include a vehicle control (DMSO).

  • Desalt the protein sample using a C4 ZipTip or similar desalting column.

  • Elute the protein directly into the mass spectrometer's mobile phase.

  • Acquire mass spectra and de-convolute the data to determine the intact mass of the protein.

  • Expected Outcome: The probe-treated sample should show a new peak corresponding to the mass of the protein plus the mass of the probe, confirming 1:1 covalent adduct formation. The mass of the adducted probe will be its molecular weight minus the mass of hydrogen fluoride (HF), which is lost during the reaction.

References

  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design.
  • New Applications of Sulfonyl Fluorides: A Microcosm of the Deep Integration of Chemistry and Biology in Drug Design. Vertex AI Search.
  • Accelerated SuFEx Click Chemistry For Modular Synthesis. PMC - NIH.
  • Covalent Peptide‐Based N‐Myc/Aurora‐A Inhibitors Bearing Sulfonyl Fluoride Warheads. PMC.
  • SuFEx Click Chemistry Empowered High-throughput Drug Discovery Pl
  • SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
  • Covalent drug discovery using sulfur(VI) fluoride exchange warheads. PubMed.
  • SuFEx Click Reaction. Alfa Chemistry.
  • The growing applications of SuFEx click chemistry. Chemical Society Reviews (RSC Publishing).
  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. Vertex AI Search.
  • Covalent inhibitors containing sulfonyl fluoride moieties.
  • Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. MDPI.
  • An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry.
  • Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Vertex AI Search.
  • Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. PMC.
  • Activation-Free Sulfonyl Fluoride Probes for Fragment Screening. PubMed.
  • Synthetic Routes to Arylsulfonyl Fluorides. MDPI.
  • Development of sulfonyl fluoride chemical probes to advance the discovery of cereblon modul
  • Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC.
  • SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction. Sigma-Aldrich.
  • Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Vertex AI Search.
  • Chemical and biology of Sulfur Fluoride Exchange (SuFEx) Click Chemistry for Drug Discovery | Request PDF.
  • Sulfonyl fluorides as privileged warheads in chemical biology. RSC Publishing.
  • Facile one-pot synthesis of sulfonyl fluorides from sulfonates or sulfonic acids. Semantic Scholar.
  • (PDF) Morpholines. Synthesis and Biological Activity.
  • Synthesis and SAR of morpholine and its derivatives: A review upd
  • (morpholin-2-yl)methanesulfonyl fluoride hydrochloride-None. Thoreauchem.
  • A Mild and Sustainable Procedure for the Functionalization of Morpholin-2-Ones by Oxidative Imid
  • Studies of the reactivity of morpholine, 2-mercaptobenzothiazole and 2 of their derivatives with selected amino acids. PubMed.
  • Silicon Incorporated Morpholine Antifungals: Design, Synthesis, and Biological Evalu
  • Fluorinated Protein and Peptide Materials for Biomedical Applic

Sources

Troubleshooting & Optimization

Technical Support Center: Optimizing Aqueous Solubility of (Morpholin-2-yl)methanesulfonyl Fluoride in In Vitro Assays

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Covalent Probe Troubleshooting Guide. (Morpholin-2-yl)methanesulfonyl fluoride (often supplied as a hydrochloride salt) is a highly versatile aliphatic sulfonyl fluoride utilized in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry and covalent ligand discovery[1][2]. While the morpholine ring is designed to introduce polarity, researchers frequently encounter "solubility cliffs" during in vitro assay preparation.

This guide provides mechanistic troubleshooting and validated protocols to maintain the aqueous solubility of the morpholine core without compromising the chemical integrity of the electrophilic sulfonyl fluoride warhead.

Part 1: Troubleshooting FAQs

Q1: My (morpholin-2-yl)methanesulfonyl fluoride powder is highly soluble in water, but it precipitates immediately when added to my pH 7.4 biochemical assay buffer. Why? Causality & Solution: The compound is typically supplied as an HCl salt, which is highly water-soluble due to the protonated morpholine nitrogen. However, when introduced into a pH 7.4 buffer, the secondary amine (whose pKa is significantly lowered by the strongly electron-withdrawing methanesulfonyl fluoride group) deprotonates into its neutral free-base form. This neutral aliphatic structure has a dramatically lower aqueous solubility, leading to rapid aggregation and a "solvent crash"[3]. Actionable Fix: Never dissolve the dry powder directly into the assay buffer. Prepare a concentrated master stock in 100% anhydrous DMSO. When diluting into the assay buffer, ensure rapid mixing and keep the final DMSO concentration between 1.0% and 2.0%.

Q2: Can I use standard biochemical surfactants like Tris, DTT, or high concentrations of Tween-20 to improve solubility? Causality & Solution: You must strictly avoid nucleophilic additives. Sulfonyl fluorides are electrophilic warheads specifically designed to react with nucleophiles[1][4].

  • Tris buffer contains a primary amine that will slowly attack the sulfonyl fluoride group, forming a sulfonamide and destroying the warhead[5].

  • DTT or β-mercaptoethanol contain thiols that will rapidly degrade the warhead via nucleophilic attack.

  • Tween-20 / Triton X-100 are generally safe structurally, but older batches accumulate peroxide impurities that can oxidize the morpholine ring. Actionable Fix: Use non-nucleophilic zwitterionic buffers (e.g., HEPES, MOPS). For surfactants, utilize MS-grade, peroxide-free non-ionic detergents (like Pluronic F-127) or cyclodextrins to micellize the hydrophobic free-base without degrading the warhead[6].

Q3: How do I balance the hydrolytic stability of the sulfonyl fluoride with the need for aqueous solubility? Causality & Solution: Aliphatic sulfonyl fluorides possess tunable reactivity but remain susceptible to base-catalyzed hydrolysis in aqueous media[7]. Aggressive solubilization strategies (like raising the pH or using excessive cosolvents) can expose the warhead to faster hydrolysis, converting it to an inert sulfonic acid. Actionable Fix: Prepare working dilutions immediately before the assay. Limit pre-incubation times in aqueous buffer to the absolute minimum required for your kinetic assay (typically 15–30 minutes)[8].

Part 2: Excipient Compatibility & Quantitative Data

The following table summarizes the causal mechanisms and compatibility of various solubilizing agents specifically for sulfonyl fluoride (SF) assays.

Excipient / Buffer ComponentRecommended ConcentrationSolubilization MechanismCompatibility with SF Warhead
Anhydrous DMSO 1.0% - 2.0% (v/v)Cosolvent (reduces dielectric constant)Excellent (Must be anhydrous to prevent premature hydrolysis)
HP-β-Cyclodextrin 2.0% - 5.0% (w/v)Host-guest inclusion complexExcellent (Shields hydrophobic core; protects SF from hydrolysis)
Pluronic F-127 0.01% - 0.05% (w/v)Micellar encapsulationGood (Use peroxide-free, MS-grade only)
HEPES Buffer (pH 7.4) 20 mM - 50 mMZwitterionic bufferingExcellent (Non-nucleophilic)
Tris-HCl Buffer (pH 7.4) N/AN/APoor (Primary amine reacts with SF warhead)
DTT / Mercaptoethanol N/AN/APoor (Thiols rapidly destroy the electrophile)

Part 3: Experimental Protocols

Protocol 1: Two-Step Dilution for Stable In Vitro Assay Solutions

This protocol ensures the compound remains soluble and chemically intact for IC50 determinations or chemoproteomic profiling[8].

Step 1: Master Stock Preparation

  • Weigh 2.0 mg of (morpholin-2-yl)methanesulfonyl fluoride hydrochloride.

  • Dissolve immediately in anhydrous, amine-free DMSO to create a 10 mM master stock. Vortex vigorously for 30 seconds.

  • Aliquot into single-use PCR tubes and store at -20°C in a desiccator. Note: Repeated freeze-thaw cycles introduce ambient moisture, accelerating S-F bond hydrolysis.

Step 2: Intermediate Dilution

  • Prepare an intermediate dilution plate using 100% DMSO to create a concentration series (e.g., 100x the final desired assay concentrations).

Step 3: Aqueous Transfer & Validation (Critical Step)

  • Prepare the assay buffer: 50 mM HEPES pH 7.4, 150 mM NaCl, 0.01% Pluronic F-127.

  • Using a multichannel pipette, transfer 1 µL of the 100x DMSO stock into 99 µL of assay buffer while simultaneously mixing on a plate shaker at 1000 RPM.

  • Self-Validating Check: Read the absorbance of the plate at 600 nm (Nephelometry). An OD600​>0.05 indicates compound precipitation. If the OD600​ is high, discard the dilution and supplement the assay buffer with 2% HP-β-Cyclodextrin before repeating Step 3.

Protocol 2: Kinetic Solubility and Stability Assessment via LC-MS

To verify that your solubilization strategy does not degrade the warhead over the course of your experiment[7].

  • Prepare a 100 µM solution of the compound in your optimized aqueous buffer (from Protocol 1).

  • Incubate at 37°C in a thermocycler.

  • At time points t=0,15,30,60, and 120 minutes, quench a 10 µL aliquot into 90 µL of ice-cold acetonitrile containing an internal standard.

  • Centrifuge at 14,000 x g for 5 minutes to pellet any precipitated buffer salts or proteins.

  • Analyze the supernatant via LC-MS (ESI+). Monitor the parent mass of the intact sulfonyl fluoride and the mass of the sulfonic acid hydrolysis product (+18 Da for H2​O addition, -20 Da for loss of HF ).

  • Self-Validating Check: Calculate the half-life ( t1/2​ ) of the intact mass. A viable solubilization strategy must yield a t1/2​ strictly greater than your planned assay duration.

Part 4: Visualizations

Workflow Start Start: Solid HCl Salt DMSO Dissolve in Anhydrous DMSO (10 mM Stock) Start->DMSO BufferPrep Prepare Non-Nucleophilic Buffer (HEPES, pH 7.4 + 0.01% Pluronic) DMSO->BufferPrep Dilution Rapid 1:100 Dilution (Max 1% DMSO Final) BufferPrep->Dilution Check Nephelometry Check (OD600 < 0.05?) Dilution->Check Pass Proceed to in vitro Assay Check->Pass Yes Fail Add HP-β-CD or Adjust Concentration Check->Fail No Fail->BufferPrep

Workflow for preparing and validating soluble sulfonyl fluoride assay solutions.

Logic Salt Protonated Morpholine-SO2F (Highly Soluble, Stable) Buffer Addition to pH 7.4 Buffer Salt->Buffer FreeBase Neutral Free Base Formation (Hydrophobic) Buffer->FreeBase Deprotonation Hydrolysis Base/Nucleophile Hydrolysis (Warhead Degradation) Buffer->Hydrolysis + Tris/DTT/High pH Precipitation Aggregation & Precipitation (Assay Failure) FreeBase->Precipitation No Excipient Micelle Micellar/CD Encapsulation (Maintains Solubility) FreeBase->Micelle + Pluronic/CD Target Covalent Target Engagement (Successful Assay) Micelle->Target Target Protein Added Hydrolysis->Precipitation Inactive Species

Logical relationship between pH, solubility, and stability of morpholine-SO2F.

References

  • Title: The Current Toolbox for Covalent Inhibitors: From Hit Identification to Drug Discovery. Source: acs.org. URL:[Link]

  • Title: Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery. Source: chemrxiv.org. URL:[Link]

  • Title: Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery (Reactivity & Stability Profiling). Source: chemrxiv.org. URL:[Link]

  • Title: Recent advances in the development of covalent inhibitors. Source: nih.gov. URL:[Link]

  • Title: An Investigation into the In Vitro Metabolic Stability of Aryl Sulfonyl Fluorides for their Application in Medicinal Chemistry and Radiochemistry. Source: researchgate.net. URL:[Link]

  • Title: Improvement in Aqueous Solubility in Small Molecule Drug Discovery Programs by Disruption of Molecular Planarity and Symmetry. Source: scispace.com. URL:[Link]

  • Title: Sulfonyl Fluorides as Alternative to Sulfonyl Chlorides in Parallel Synthesis of Aliphatic Sulfonamides. Source: acs.org. URL:[Link]

Sources

Minimizing off-target protein reactivity of (morpholin-2-yl)methanesulfonyl fluoride probes

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the advanced troubleshooting hub for covalent probe development. As a Senior Application Scientist, I frequently assist researchers in overcoming the primary hurdle of Sulfur(VI) fluoride (SVI-F) electrophiles: balancing target engagement with proteome-wide selectivity.

This guide is specifically engineered to help you troubleshoot and minimize the off-target reactivity of (morpholin-2-yl)methanesulfonyl fluoride probes, ensuring your chemoproteomic workflows yield high-confidence, self-validating data.

I. Troubleshooting & FAQs: Managing Intrinsic Reactivity

Q1: My (morpholin-2-yl)methanesulfonyl fluoride probe exhibits massive background labeling in whole-cell lysates. What is the mechanistic cause, and how do I mitigate it? Causality: SVI-F electrophiles, including methanesulfonyl fluorides, are intrinsically reactive toward a broad spectrum of nucleophilic amino acids (Lys, Tyr, Ser, His)[1]. While the morpholine ring improves drug-like physicochemical properties and aqueous solubility, it does not inherently provide enough steric bulk or electronic deactivation to shield the adjacent sulfonyl fluoride group. If the intrinsic reactivity (measured by LUMO energy) of the S-F bond is too high, the probe acts as a promiscuous labeling agent rather than a targeted covalent inhibitor[2]. Solution:

  • Electronic Tuning: Introduce electron-donating groups (EDGs) near the sulfonyl fluoride to raise the LUMO energy, thereby reducing intrinsic electrophilicity.

  • Steric Hindrance: Add steric bulk (e.g., alpha-substituents) adjacent to the sulfonyl group to restrict the trajectory of nucleophilic attack. This forces the probe to rely on a highly specific enzyme pocket to properly align the reacting species, drastically reducing off-target collisions[3].

Q2: How do I distinguish between specific target engagement and non-specific SVI-F reactivity in my chemoproteomic assays? Causality: Because sulfonyl fluorides can label multiple off-target kinases and structural proteins, a single-point labeling assay is scientifically insufficient. True target engagement relies on reversible recognition ( Kd​ ) preceding the irreversible covalent capture ( kinact​ ). Solution: Implement a Competitive Activity-Based Protein Profiling (ABPP) workflow. By pre-incubating lysates with a non-reactive competitor (e.g., a morpholine analog lacking the SO2​F warhead) before adding your SVI-F probe, you create a self-validating system. Proteins that show reduced labeling in the presence of the competitor are specific targets driven by molecular recognition. Proteins that label equally well are off-targets driven by intrinsic chemical reactivity[2].

Q3: My probe hydrolyzes before it can reach the intracellular target. How can I improve its aqueous half-life? Causality: Methanesulfonyl fluorides can undergo rapid hydrolysis at physiological pH (pH 7.4), converting to an unreactive sulfonic acid. This degradation is exacerbated if the local molecular microenvironment lacks shielding. Solution: Profiling SVI-F electrophiles shows that an ideal probe should maintain an aqueous half-life of >4 hours at pH 7.4. If your (morpholin-2-yl)methanesulfonyl fluoride degrades too rapidly, consider modifying the scaffold to a heteroaryl sulfonyl fluoride. These next-generation SVI-Fs often exhibit 3-4x greater stability in plasma and whole blood while maintaining sufficient reactivity for target capture[4].

II. Quantitative Data: SVI-F Probe Reactivity & Stability

To guide your structural optimization, the following table summarizes the relationship between SVI-F structural modifications, hydrolytic stability, and proteome promiscuity.

Probe ScaffoldAqueous Half-Life (pH 7.4)Intrinsic Reactivity ( kchem​ )Proteome Off-Targets EnrichedKinome Selectivity
Unsubstituted Methanesulfonyl Fluoride< 1 hourVery High> 500 proteinsPoor (Promiscuous)
(Morpholin-2-yl)methanesulfonyl Fluoride 2 - 4 hours High ~ 300 proteins Moderate
Alpha-Substituted Methanesulfonyl Fluoride10 - 24 hoursModerate~ 50 - 100 proteinsHigh
Heteroaryl Sulfonyl Fluoride> 48 hoursLow (Tunable)< 20 proteinsVery High

Note: Data synthesized from SVI-F proteomic profiling and stability studies[1][4].

III. Experimental Methodologies

Protocol: Competitive Chemoproteomic Profiling for Off-Target Quantification

This step-by-step methodology ensures that observed labeling is driven by affinity rather than intrinsic reactivity, providing a self-validating dataset.

Step 1: Lysate Preparation & Pre-incubation

  • Harvest cells (e.g., HEK293T) and lyse in cold PBS containing protease inhibitors. Critical: Do NOT use PMSF (phenylmethanesulfonyl fluoride) in your lysis buffer, as it will competitively block SVI-F reactive sites.

  • Clarify the lysate by ultracentrifugation (100,000 x g, 45 min at 4°C) and normalize the soluble protein concentration to 2.0 mg/mL.

  • Divide the lysate into two equal cohorts: "Vehicle" and "Competitor".

  • Treat the "Competitor" cohort with 50 µM of a non-covalent analog of your morpholine probe. Treat the "Vehicle" cohort with an equivalent volume of DMSO. Incubate for 30 min at 37°C.

Step 2: Covalent Probe Labeling

  • Add your alkyne-tagged (morpholin-2-yl)methanesulfonyl fluoride probe (5 µM final concentration) to both cohorts.

  • Incubate for exactly 1 hour at 37°C to allow for the covalent capture of target nucleophiles.

Step 3: CuAAC (Click) Conjugation

  • Append a biotin-azide reporter using Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

  • To each cohort, sequentially add the click mixture: 100 µM biotin-azide, 1 mM TCEP (freshly prepared), 100 µM TBTA ligand, and 1 mM CuSO4​ .

  • Vortex gently and react for 1 hour at room temperature in the dark.

Step 4: Enrichment and LC-MS/MS Analysis

  • Precipitate proteins using a cold methanol/chloroform extraction to remove unreacted probe and click reagents.

  • Resuspend the protein pellet in 1.2% SDS/PBS with sonication.

  • Dilute the SDS concentration to 0.2% with PBS and enrich biotinylated proteins using streptavidin agarose beads (incubate overnight at 4°C).

  • Wash beads stringently, perform on-bead trypsin digestion, and analyze via quantitative LC-MS/MS (e.g., TMT or SILAC).

  • Data Interpretation: Off-target proteins will display a Competitor/Vehicle ratio of ~1.0. Specific, affinity-driven targets will display a ratio of < 0.2.

IV. Visualizations

Mechanism Probe SVI-F Probe (Morpholine-SO2F) Target Protein Target (Active Site) Probe->Target k_on / k_off OffTarget Off-Target Protein (Surface Nucleophile) Probe->OffTarget High Intrinsic Reactivity Complex Non-covalent Complex (Reversible Recognition) Target->Complex Adduct Covalent Adduct (Irreversible Labeling) Complex->Adduct k_inact Promiscuous Non-specific Adduct (Toxicity/Background) OffTarget->Promiscuous

Kinetic competition between affinity-driven target capture and intrinsic off-target reactivity.

Workflow Start Cell Lysate (2 mg/mL) No PMSF Split Split Cohorts Start->Split Veh Vehicle Incubation (DMSO, 30 min) Split->Veh Comp Competitor Incubation (Non-covalent analog, 30 min) Split->Comp Probe1 Add SVI-F Probe (5 µM, 1 hr) Veh->Probe1 Probe2 Add SVI-F Probe (5 µM, 1 hr) Comp->Probe2 Click CuAAC Click Chemistry (Biotin-Azide) Probe1->Click Probe2->Click Enrich Streptavidin Enrichment & LC-MS/MS Click->Enrich Analysis Calculate SILAC/TMT Ratio (Ratio ~1 = Off-Target) Enrich->Analysis

Chemoproteomic workflow for distinguishing specific SVI-F targets from off-target reactivity.

V. References

  • Title: Next Generation Sulfonyl Fluoride Electrophiles Expand the Scope of Covalent Drug Discovery Source: ChemRxiv URL: [Link]

  • Title: Tuning the sulfonyl fluoride warhead towards new proteasome inhibitors: alpha-substituted sulfonyl fluorides and vinyl sulfonyl fluorides Source: University of Glasgow (Enlighten Theses) URL: [Link]

  • Title: Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome Source: ACS Publications (Journal of the American Chemical Society) URL: [Link]

Sources

Troubleshooting low yields in (morpholin-2-yl)methanesulfonyl fluoride SuFEx coupling reactions

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the SuFEx Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic hurdles associated with (morpholin-2-yl)methanesulfonyl fluoride couplings.

Unlike robust aromatic sulfonyl fluorides, aliphatic variants present unique kinetic challenges. This guide will deconstruct the root causes of low yields, provide self-validating protocols, and offer a quantitative troubleshooting matrix to ensure your click chemistry workflows are reproducible and scalable.

Mechanistic Insights: The Root Cause of Low Yields

The fundamental reason yields plummet during the coupling of (morpholin-2-yl)methanesulfonyl fluoride is the kinetic competition between the desired Sulfur(VI) Fluoride Exchange (SuFEx) and undesired E1cB elimination .

Because this reagent is an aliphatic sulfonyl fluoride, it possesses highly acidic α -protons adjacent to the electron-withdrawing sulfonyl group[1]. When exposed to standard, unhindered Brønsted bases (e.g., TEA, DIPEA), the base preferentially abstracts the α -proton rather than assisting in nucleophilic attack. This triggers the rapid expulsion of the fluoride ion, generating a highly reactive sulfene intermediate [1]. Sulfenes are violently unstable and will immediately undergo hydrolysis (if trace water is present) or self-condensation/oligomerization, resulting in complex black tar and near-zero target yields.

Furthermore, the reagent is typically supplied commercially as a hydrochloride salt (CAS 1955514-30-3) to prevent the basic morpholine nitrogen from triggering auto-catalytic degradation[2]. Improper neutralization of this salt often creates localized pockets of high pH, inadvertently initiating the sulfene cascade.

To achieve high yields, we must bypass the sulfene pathway entirely. This is accomplished either by using Lewis acid catalysis (which electrophilically activates the S–F bond without basic conditions)[3] or by employing highly hindered superbases (which are too bulky to abstract the α -proton)[4].

Mechanistic_Pathway cluster_0 Desired SuFEx Pathway cluster_1 Undesired Side Pathway R (Morpholin-2-yl)methanesulfonyl fluoride Act S(VI)-F Activation (Lewis Acid / BTMG) R->Act Nucleophile + Optimal Catalyst Sulfene Sulfene Intermediate (Highly Reactive) R->Sulfene Unhindered Base (TEA/DIPEA) (Alpha-deprotonation) Prod Target SuFEx Product (High Yield) Act->Prod Substitution Degrad Hydrolysis / Oligomerization (Low Yield) Sulfene->Degrad H2O / Self-condensation

Mechanistic divergence in aliphatic SuFEx: Desired activation vs. undesired sulfene formation.

Quantitative Troubleshooting Matrix

To standardize your optimization, compare your current reaction parameters against our validated baseline data. The table below summarizes the quantitative impact of catalyst and base selection on aliphatic SuFEx yields.

Catalyst / Base SystemAdditive / Nucleophile StateTypical YieldPrimary Failure ModeRecommended Resolution
TEA or DIPEA (2.0 eq)Free Amine / Alcohol< 15%Sulfene formation, oligomerizationAbandon unhindered bases. Switch to Lewis acids or BTMG.
None (Thermal only)Silyl Ether0 - 5%Kinetic barrier too highAdd 1-5 mol% BTMG to lower the activation energy[4].
DBU (2.0 eq) + WaterFree Amine40 - 60%Competitive hydrolysisUse water-accelerated organosuperbase conditions carefully[5].
BTMG (5 mol%)HMDS (1.5 eq)85 - 95%-Optimal for rapid, room-temperature couplings[4].
Ca(NTf₂) ₂ (10 mol%)TMS-protected Amine80 - 99%-Gold standard for base-sensitive substrates[3].

Validated Experimental Protocols

To ensure self-validating and reproducible results, adopt one of the following two optimized workflows.

Protocol A: Base-Free Lewis Acid Catalysis (Recommended)

This protocol utilizes Calcium triflimide Ca(NTf2​)2​ to coordinate the fluoride leaving group, enabling nucleophilic attack by a silylated nucleophile without ever exposing the system to basic conditions[3].

Step-by-Step Methodology:

  • Salt Neutralization (Crucial): Suspend (morpholin-2-yl)methanesulfonyl fluoride hydrochloride (1.0 mmol) in 10 mL of cold dichloromethane (0 °C). Gently wash with 5 mL of cold, saturated aqueous NaHCO3​ . Immediately separate the organic layer, dry over anhydrous MgSO4​ , filter, and concentrate under reduced pressure to isolate the free base. Do not leave the free base neat at room temperature for extended periods.

  • Activation: Dissolve the freshly prepared free base in 2.0 mL of anhydrous 1,4-dioxane (0.5 M). Add 10 mol% Ca(NTf2​)2​ (0.1 mmol).

  • Coupling: Add the TMS-protected nucleophile (e.g., TMS-morpholine or an aryl silyl ether) (1.2 mmol) dropwise.

  • Reaction: Seal the vial and stir at 50 °C for 4–12 hours.

  • Validation: Extract a 50 μ L aliquot and analyze via 19F NMR. The reaction is complete when the characteristic S–F signal (typically between +50 and +60 ppm) completely disappears.

Protocol B: Accelerated SuFEx via Hindered Superbase

If TMS-protected nucleophiles are unavailable, use Barton's base (BTMG) in synergy with hexamethyldisilazane (HMDS). BTMG is too sterically hindered to abstract the α -proton, preventing sulfene formation[4].

Step-by-Step Methodology:

  • Setup: Dissolve the neutralized (morpholin-2-yl)methanesulfonyl fluoride (1.0 mmol) and the free alcohol/amine nucleophile (1.2 mmol) in 5.0 mL of anhydrous Acetonitrile ( CH3​CN ).

  • In-situ Silylation: Add HMDS (1.5 mmol) to the stirring solution.

  • Catalysis: Add BTMG (1 to 5 mol%). The reaction will often proceed rapidly at room temperature.

  • Workup: Once complete (verified by LC-MS or 19F NMR), quench with 1N HCl, extract with EtOAc, and purify via flash chromatography.

Protocol_Workflow S1 Step 1: Salt Neutralization (Mild Base, 0°C) S2 Step 2: SuFEx Coupling (Add Nu-TMS + Ca(NTf2)2) S1->S2 S3 Step 3: Reaction Tracking (19F NMR / LC-MS) S2->S3 S4 Step 4: Purification (Flash Chromatography) S3->S4

Step-by-step workflow for optimized, self-validating SuFEx coupling using Lewis acid catalysis.

Frequently Asked Questions (FAQs)

Q: My reaction mixture turns dark brown immediately upon adding base, and LC-MS shows a complex mixture. What happened? A: This is the hallmark of sulfene formation and subsequent oligomerization. Aliphatic sulfonyl fluorides undergo rapid E1cB elimination when exposed to unhindered bases like TEA or DIPEA[1]. You must switch to a Lewis acid catalyst[3] or a highly hindered base like BTMG[4].

Q: How do I accurately track the conversion of (morpholin-2-yl)methanesulfonyl fluoride? A: 19F NMR spectroscopy is the ultimate self-validating tool for SuFEx. The starting material exhibits a distinct, sharp S–F peak. Product formation (sulfonamide/sulfonate) or degradation results in the complete disappearance of this signal. If the peak disappears but your target mass is absent on LC-MS, you have confirmed a sulfene degradation pathway.

Q: Does the morpholine nitrogen interfere with the SuFEx coupling? A: Yes. The secondary/tertiary amine of the morpholine ring can act as an internal base or a competitive nucleophile, leading to self-condensation. This is why the reagent is supplied as a hydrochloride salt[2]. Maintaining dilute conditions (0.1 M - 0.5 M) and using highly reactive external nucleophiles (like TMS-amines) helps outcompete these intermolecular side reactions.

Q: Can I use water as a solvent for aliphatic SuFEx? A: Surprisingly, yes. Recent literature demonstrates that water-accelerated organosuperbase catalysis can be highly effective for alkyl sulfonyl fluorides[5]. The hydrophobic amplification in aqueous biphasic systems can drive the coupling forward, provided a complementary base is used that lowers the barrier for the primary amine nucleophile without triggering elimination[6].

References

  • Complementary Base Lowers the Barrier in SuFEx Click Chemistry for Primary Amine Nucleophiles Source: NIH PMC URL:[Link]

  • Alkyl Sulfonyl Fluorides Incorporating Geminal Dithioesters as SuFEx Click Hubs via Water-Accelerated Organosuperbase Catalysis Source: ACS Publications URL:[Link]

  • Radical Fluorosulfonyl Arylation of Alkenes: Accessing FSO2-Functionalized Chromanes via Formal Endo and Exo Cyclization Source: ACS Publications URL:[Link]

  • Lewis Acid-Catalyzed Sulfur Fluoride Exchange Source: NIH PMC URL:[Link]

  • Radical Fluorosulfonylmethylation: A Photocatalytic and Facile Access to PMSF and Related Derivatives Source: ACS Catalysis URL:[Link]

Sources

SuFEx Technical Support Center: Optimizing pH for (Morpholin-2-yl)methanesulfonyl Fluoride Labeling

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Scientist Support Portal. This knowledge base provides mechanistic insights, validated protocols, and troubleshooting guides for researchers utilizing (morpholin-2-yl)methanesulfonyl fluoride probes in covalent protein labeling.

Core Concepts & Mechanistic Causality

The efficacy of (morpholin-2-yl)methanesulfonyl fluoride is governed by a delicate balance between two pH-dependent chemical phenomena:

  • Morpholine Protonation (Solubility & Affinity): The morpholine ring features a basic nitrogen with a pKa of approximately 8.3. At physiological pH (7.4), it exists predominantly as a protonated cation, conferring excellent aqueous solubility and potential electrostatic affinity for negatively charged protein pockets. As the pH increases above 8.0, the neutral morpholine species dominates, which drastically reduces aqueous solubility and can lead to probe precipitation.

  • Sulfonyl Fluoride Reactivity (SuFEx Kinetics): Sulfonyl fluorides are privileged warheads that react with nucleophilic residues (Tyr, Lys, His, Ser, Thr) via Sulfur(VI) Fluoride Exchange (SuFEx)[1]. The nucleophilicity of target residues—particularly tyrosine (pKa ~10) and lysine (pKa ~10.5)—increases exponentially as the buffer pH becomes mildly basic[2]. However, these basic conditions simultaneously accelerate the competing hydrolysis of the sulfonyl fluoride warhead into an unreactive sulfonic acid[3].

Mechanism pH_Low Acidic to Neutral (pH 6.0 - 7.4) Morph_Prot Morpholine: Cationic Solubility: High pH_Low->Morph_Prot pH_High Mildly Basic (pH 7.8 - 8.5) Morph_Deprot Morpholine: Neutral Solubility: Low pH_High->Morph_Deprot Target_Spec High Specificity (Microenvironment driven) Morph_Prot->Target_Spec Targets activated nucleophiles only Target_Prom High Reactivity (Promiscuous SuFEx) Morph_Deprot->Target_Prom Global deprotonation of Tyr/Lys

Mechanistic logic of pH-dependent solubility and SuFEx reactivity.

Standard Operating Procedure (SOP): pH-Optimized Labeling Workflow

To achieve specific active-site labeling, the protocol must be treated as a self-validating system where pH, time, and concentration are systematically optimized[4].

Step 1: Buffer Selection & Preparation Prepare a panel of 50 mM buffers spanning pH 6.5 to 8.0 (e.g., MES for pH 6.5, HEPES for pH 7.0–7.5, Bicine for pH 8.0). Causality Check: Strictly avoid primary amine buffers like Tris or glycine. These contain competing nucleophiles that will irreversibly quench the sulfonyl fluoride warhead before it reaches your protein.

Step 2: Probe Solubilization Dissolve the (morpholin-2-yl)methanesulfonyl fluoride probe in anhydrous DMSO to create a 10 mM stock. Causality Check: Water ingress into the DMSO stock will cause premature hydrolysis. Store aliquots at -20°C with desiccant.

Step 3: Titration and Incubation Dilute the target protein to 2–5 µM in the selected buffers. Add the probe to a final concentration of 20–50 µM (a 10x molar excess), ensuring the final DMSO concentration remains ≤ 5% v/v to prevent protein denaturation. Incubate at 25°C or 37°C.

Step 4: Self-Validating Kinetic Sampling Pull 15 µL aliquots at 1h, 2h, and 4h. Quench immediately by adding 4X Laemmli buffer containing 5% β-mercaptoethanol and boiling at 95°C for 10 minutes. This denatures the protein and destroys the unreacted probe, freezing the reaction state for accurate temporal analysis.

Step 5: Analytical Readout Analyze the extent of covalent modification using intact protein LC-MS (to determine the precise number of adducts) or SDS-PAGE followed by Western blotting.

Workflow Step1 1. Buffer Selection HEPES or MOPS Avoid Tris (Amine) Step2 2. Probe Solubilization 10mM in Anhydrous DMSO Step1->Step2 Step3 3. pH Titration Array pH 6.5 7.0 7.5 8.0 Step2->Step3 Step4 4. SuFEx Reaction 1-4h Incubation Step3->Step4 Step5 5. Validation LC-MS/MS & SDS-PAGE Step4->Step5

Step-by-step self-validating workflow for optimizing SuFEx labeling.

Quantitative Data Center: pH Influence on Probe Dynamics

Use the following reference table to predict probe behavior across different buffer conditions.

pH RangeMorpholine Protonation StateSuFEx Warhead ReactivityHydrolysis RatePrimary Protein TargetsRecommended Co-Solvent
6.0 - 6.8 >95% CationicLowVery LowActivated His, Microenvironment TyrNone required
7.0 - 7.5 ~90% CationicModerateLowHis, Activated Tyr/Lys, Ser/Thr1-2% DMSO
7.8 - 8.2 ~50% NeutralHighModerateSurface Tyr, Lys, His5% DMSO
8.5+ >70% NeutralVery High (Promiscuous)HighGlobal surface nucleophiles>5% DMSO (Risk of denaturation)

Troubleshooting Desk & FAQs

Q: Why does my (morpholin-2-yl)methanesulfonyl fluoride probe precipitate when I increase the buffer pH to 8.5 to accelerate labeling? A: Causality: The morpholine nitrogen has a pKa of approximately 8.3. At pH 7.4, it exists predominantly as a water-soluble cation. When you shift to pH 8.5, over 50% of the probe becomes deprotonated and uncharged, drastically reducing its aqueous solubility. Self-validating system: To validate if precipitation is the limiting factor, centrifuge your reaction mixture at 10,000 x g for 5 minutes. If a visible pellet forms, solubility is compromised. Resolve this by increasing your DMSO co-solvent to 5% or capping the reaction pH at 7.8.

Q: I am seeing high non-specific background labeling on my SDS-PAGE/Western blot. How do I optimize the buffer to improve target specificity? A: Causality: At higher pH (>8.0), the global deprotonation of surface lysines and tyrosines increases their nucleophilicity, leading to promiscuous off-target labeling[2]. Self-validating system: Run a pH titration gradient (pH 6.5, 7.0, 7.5, 8.0). Specific active-site labeling usually occurs at a lower pH because the target pocket provides a unique microenvironment that lowers the pKa of the catalytic nucleophile, whereas off-target surface residues remain protonated and unreactive at neutral/acidic pH[4].

Q: My labeling efficiency is extremely low at pH 7.4, but the probe is fully soluble. What is the mechanism behind this failure? A: Causality: If targeting a non-activated tyrosine or lysine, pH 7.4 may not provide sufficient phenolate/free amine concentration to drive the SuFEx reaction. Alternatively, the sulfonyl fluoride warhead may be undergoing premature hydrolysis[3]. Self-validating system: Incubate the probe in your buffer (without protein) for 2 hours, then analyze via LC-MS. If you observe the sulfonic acid degradation product (M-F+OH), hydrolysis is outcompeting labeling. Switch from phosphate buffer (which can sometimes act as a general base catalyst for hydrolysis) to HEPES or MOPS, and consider a slight pH increase to 7.8 to boost target nucleophilicity.

References

  • Title: Activation-Free Sulfonyl Fluoride Probes for Fragment Screening Source: MDPI URL
  • Title: Chemoselective sulfonyl fluoride exchange (SuFEx)
  • Source: PubMed Central (NIH)
  • Source: Journal of Medicinal Chemistry (ACS Publications)

Sources

Preventing premature hydrolysis of (morpholin-2-yl)methanesulfonyl fluoride during long-term storage

Author: BenchChem Technical Support Team. Date: April 2026

Last Updated: March 25, 2026

Introduction: The Stability-Reactivity Balance

(Morpholin-2-yl)methanesulfonyl fluoride is a valuable building block in pharmaceutical and chemical research, prized for its role as a reactive probe and its utility in constructing complex molecules. Like other sulfonyl fluorides, it strikes a unique balance between sufficient reactivity for synthetic applications and a notable resistance to hydrolysis under many conditions.[1][2] However, this stability is not absolute. Premature hydrolysis, primarily caused by exposure to moisture, can compromise experimental integrity, leading to inconsistent results and loss of valuable material.

This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for understanding, troubleshooting, and—most importantly—preventing the degradation of (morpholin-2-yl)methanesulfonyl fluoride during long-term storage.

Frequently Asked Questions (FAQs)

Q1: How stable are sulfonyl fluorides to water?

A1: Sulfonyl fluorides are generally more robust and resistant to hydrolysis and thermolysis compared to their sulfonyl chloride counterparts.[3][4] Their stability is a key feature that makes them attractive for applications like Sulfur(VI) Fluoride Exchange (SuFEx) click chemistry.[1][5] However, their stability is not infinite. Hydrolysis can still occur, especially with prolonged exposure to moisture or under non-neutral pH conditions.[6][7] The rate of hydrolysis can vary significantly depending on the specific structure of the molecule and the ambient conditions.[7]

Q2: What is the primary cause of degradation during storage?

A2: The primary cause is hydrolysis from exposure to atmospheric moisture. Water acts as a nucleophile, attacking the electrophilic sulfur atom of the sulfonyl fluoride group. This process converts the active sulfonyl fluoride into the corresponding inactive sulfonic acid.[8] Even trace amounts of water, such as moisture in the air or on the surface of labware, can initiate this degradation over time.[9]

Q3: My compound is a solid. Do I still need to worry about moisture?

A3: Yes. Solid compounds, especially if they are hygroscopic, can adsorb moisture from the atmosphere. This is particularly problematic if the container is opened frequently in a humid environment. It is a best practice to handle all moisture-sensitive reagents, regardless of their physical state, with care to minimize water exposure.[10]

Q4: Can I store (morpholin-2-yl)methanesulfonyl fluoride dissolved in a solvent?

A4: Storing solutions for long periods is generally not recommended as it can accelerate degradation. If you must store a solution, use a high-purity, anhydrous aprotic solvent (e.g., acetonitrile, THF, dioxane). A study on diverse compound libraries found that storage at -20°C under an inert argon atmosphere resulted in significantly less degradation over time compared to storage under ambient atmosphere or at higher temperatures.[11] Always ensure the solvent is thoroughly dried before use.

Q5: How can I tell if my compound has hydrolyzed?

A5: The most reliable way is through analytical methods. 1H or 19F NMR spectroscopy can reveal new peaks corresponding to the sulfonic acid byproduct. HPLC or LC-MS can also be used to detect the presence of this more polar impurity.[7][12] Visually, you might observe a change in the physical appearance of the solid (e.g., clumping, "wet" appearance), but this is not a definitive indicator.

The Mechanism of Hydrolysis: A Deeper Look

The degradation of (morpholin-2-yl)methanesulfonyl fluoride is a classic nucleophilic substitution reaction. The sulfur atom in the sulfonyl fluoride group (R-SO₂F) is highly electrophilic due to the strong electron-withdrawing effects of the two oxygen atoms and the fluorine atom. A water molecule, acting as a nucleophile, attacks this sulfur atom. This process ultimately displaces the fluoride ion and forms a sulfonic acid (R-SO₃H), which is inactive in the desired downstream reactions.

Caption: Hydrolysis of sulfonyl fluoride to sulfonic acid.

Troubleshooting Guide: Has My Reagent Degraded?

If you observe inconsistent experimental results, reduced yield, or complete reaction failure, reagent degradation should be a primary suspect. This workflow will guide you through diagnosing the issue.

Troubleshooting_Workflow start Inconsistent or Failed Experimental Results check_storage Review Storage & Handling History: - How old is the reagent? - Was it stored under inert gas? - How often was the container opened? - Was anhydrous transfer used? start->check_storage visual Visually Inspect the Solid: - Clumping? - Discoloration? - 'Oily' or 'wet' appearance? check_storage->visual analysis Perform Quality Control Analysis (e.g., NMR, LC-MS) visual->analysis no_degradation No Degradation Detected: Compound is likely pure. Troubleshoot other experimental variables. analysis->no_degradation Purity Confirmed degradation Degradation Confirmed: Hydrolysis product detected. analysis->degradation Impurity Found action Action Required: - Discard degraded reagent properly. - Obtain a fresh batch. - Implement strict storage protocols. degradation->action

Caption: Decision workflow for suspected reagent degradation.

Best Practices for Long-Term Storage and Handling

Proactive prevention is the most effective strategy. Adhering to these protocols will maximize the shelf-life and reliability of your (morpholin-2-yl)methanesulfonyl fluoride.

Optimal Storage Conditions

Proper storage is the first line of defense against hydrolysis.

ParameterRecommendationRationale
Temperature -20°C or lowerReduces the rate of any potential decomposition reactions.[11]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces atmospheric moisture, directly preventing the hydrolysis reaction.[10][13]
Container Tightly sealed vial with a PTFE-lined capPrevents moisture ingress. Specialized packaging like AcroSeal™ bottles are ideal.[14][15]
Location Dark, dedicated chemical storage areaProtects from light, which can catalyze other degradation pathways for some organic compounds.[16]
Protocol for Aliquoting and Daily Use

Frequent opening of the main stock container is a major source of contamination.

Objective: To create smaller, single-use or limited-use aliquots from the main stock bottle to preserve its integrity.

Materials:

  • Main stock bottle of (morpholin-2-yl)methanesulfonyl fluoride.

  • Small, oven-dried glass vials with PTFE-lined screw caps.

  • Glovebox or Schlenk line with a dry, inert atmosphere (Argon or Nitrogen).

  • Spatulas, funnels (oven-dried).

  • Labeling materials.

Procedure:

  • Preparation: Place the sealed main stock bottle, new vials, and all necessary tools inside the glovebox antechamber. Ensure all glassware is scrupulously dry by oven-drying at >120°C for several hours and cooling under vacuum or in a desiccator.[14]

  • Inert Atmosphere: Purge the antechamber and introduce the materials into the main glovebox chamber. Allow the stock bottle to equilibrate to the glovebox temperature before opening to prevent condensation.

  • Aliquoting: Open the main stock bottle. Carefully portion the desired amount of the solid into each of the smaller vials. Work efficiently to minimize the time the main bottle is open.

  • Sealing: Tightly cap each new aliquot vial. For extra protection, you can wrap the cap-vial interface with Parafilm®.

  • Labeling & Storage: Immediately label each aliquot with the compound name, date, and batch number. Promptly return the main stock bottle and the new aliquots to the freezer (-20°C).

Handling Moisture-Sensitive Reagents

  • Never leave the container open to the atmosphere.

  • Use clean, dry spatulas and glassware for every transfer.[13]

  • Do not return unused reagent to the original container to avoid contaminating the entire stock.

  • When removing a vial from the freezer, allow it to warm to room temperature in a desiccator before opening. This prevents atmospheric moisture from condensing on the cold solid.[10]

Analytical QC Protocol: Assessing Purity by ¹H NMR

This protocol provides a straightforward method to check for the presence of the hydrolyzed sulfonic acid byproduct.

Principle: The chemical environment of the protons adjacent to the sulfur atom changes significantly upon hydrolysis of the sulfonyl fluoride to a sulfonic acid. This results in a discernible shift in the ¹H NMR spectrum.

Procedure:

  • Sample Preparation: In a clean, dry NMR tube, dissolve ~5-10 mg of the (morpholin-2-yl)methanesulfonyl fluoride sample in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃). Ensure the solvent is from a fresh, sealed bottle to minimize water content.

  • Data Acquisition: Acquire a standard ¹H NMR spectrum.

  • Data Analysis:

    • Identify the characteristic peaks for the parent (morpholin-2-yl)methanesulfonyl fluoride.

    • Look for a new set of peaks, often slightly downfield, corresponding to the sulfonic acid hydrolysis product. The integration of this new peak set relative to the parent compound's peaks can provide a semi-quantitative estimate of the degree of hydrolysis.

    • The sulfonic acid proton (-SO₃H ) itself may be visible as a broad singlet, though its position can be variable and it may exchange with trace D₂O. The key diagnostic signals are the shifts in the adjacent C-H protons.

References

  • Moses, J. E. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. Nature Reviews Chemistry. [Link]

  • Grimster, N. P., et al. (2022). Contrasting the Noncovalent Interactions of Aromatic Sulfonyl Fluoride and Sulfonyl Chloride Motifs via Crystallography and Hirshfeld Surfaces. PMC. [Link]

  • Shevchuk, O. I., et al. (2025). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ChemRxiv. [Link]

  • Kice, J. L., & Powers, J. C. (1982). Spontaneous hydrolysis of sulfonyl fluorides. The Journal of Organic Chemistry. [Link]

  • Wang, F., et al. (2023). Turning sulfonyl and sulfonimidoyl fluoride electrophiles into sulfur(VI) radicals for alkene ligation. PMC. [Link]

  • Li, Y., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Organic & Biomolecular Chemistry. [Link]

  • Lust, S., et al. (2021). Sulfonyl Fluoride Synthesis through Electrochemical Oxidative Coupling of Thiols and Potassium Fluoride. PMC. [Link]

  • B&M Scientific. (2025). How to Safely Store Lab Chemicals and Reagents. B&M Scientific. [Link]

  • Quimivita. (2025). Best practices for handling chemical reagents to prevent cross-contamination. Quimivita. [Link]

  • Wang, Y., et al. (2024). Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography-Microwave Plasma Torch Ionization Mass Spectrometry. PubMed. [Link]

  • Vashchenko, B. V., et al. (2023). Stability of Heteroaromatic Sulfonyl Chlorides and Fluorides. ETH Library. [Link]

  • Angjellari, M., et al. (2021). Synthetic Routes to Arylsulfonyl Fluorides. MDPI. [Link]

  • Wang, Y., et al. (2024). Nonderivatized Method for the Detection of Perfluoroalkane Sulfonyl Fluorides by Liquid Chromatography–Microwave Plasma Torch Ionization Mass Spectrometry. Analytical Chemistry. [Link]

  • Parker, C. G., et al. (2023). Profiling Sulfur(VI) Fluorides as Reactive Functionalities for Chemical Biology Tools and Expansion of the Ligandable Proteome. PMC. [Link]

  • ORS. (n.d.). Managing Pyrophoric and Water Reactive Chemicals in the Laboratory. ORS. [Link]

  • KISS, R., et al. (2007). Investigation of 3 industry-wide applied storage conditions for compound libraries. PubMed. [Link]

  • EURL-SRM. (2018). Analytical Observations Report: Sulfuryl fluoride. EURL-SRM. [Link]

  • Li, Y., et al. (2025). Determination of perfluoroalkyl sulfonyl fluorides in environmental water and soil around an abandoned manufactory. PubMed. [Link]

  • University of Oxford Department of Chemistry. (2022). Sulfonyl fluorides as targets and substrates in the development of new synthetic methods. University of Oxford. [Link]

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Technical Support Center: Advanced Purification of (Morpholin-2-yl)methanesulfonyl Fluoride Derivatives

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the advanced purification of (morpholin-2-yl)methanesulfonyl fluoride and its derivatives. This document is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in obtaining these valuable chemical probes and building blocks in high purity. The unique combination of a basic morpholine heterocycle and a reactive sulfonyl fluoride warhead presents specific purification hurdles that require carefully considered strategies.

This guide moves beyond simple protocols to explain the underlying chemical principles, empowering you to troubleshoot effectively and adapt methodologies to your specific derivative.

Frequently Asked Questions (FAQs) & Purification Strategies
Q1: What are the primary chemical properties of (morpholin-2-yl)methanesulfonyl fluoride derivatives that make them challenging to purify?

The purification challenges stem from the two key functional groups in the molecule:

  • The Morpholine Ring: The nitrogen atom within the morpholine ring is basic. This basicity leads to strong interactions with the acidic silanol groups (Si-OH) on the surface of standard silica gel.[1] This interaction is the primary cause of significant peak tailing, poor separation, and in some cases, irreversible adsorption of the compound onto the column, leading to low recovery.

  • The Sulfonyl Fluoride Group (-SO₂F): While sulfonyl fluorides are considerably more stable to hydrolysis than their sulfonyl chloride counterparts, they are still electrophilic and can degrade under certain conditions, particularly strong aqueous base.[2][3] The S-F bond also makes the molecule quite polar, influencing its solubility and chromatographic behavior.

The combination of a basic handle and a reactive, polar functional group requires a purification strategy that mitigates both issues simultaneously.

Q2: My compound is streaking severely during silica gel column chromatography. What is the cause and how can I achieve sharp, symmetrical peaks?

This is the most common issue encountered. The streaking (or "tailing") is a direct result of the basic morpholine nitrogen interacting with acidic sites on the silica gel.[1] To achieve effective separation, you must neutralize this interaction.

The Solution: Use a Basic Modifier in Your Eluent.

By adding a small amount of a volatile base to your mobile phase, you can "cap" the acidic sites on the silica, allowing your basic compound to elute symmetrically.

  • Triethylamine (Et₃N): The most common choice. Start by adding 0.5-1% Et₃N to your pre-determined eluent system (e.g., ethyl acetate/hexanes or dichloromethane/methanol).

  • Ammonia Solution: A 2 M solution of ammonia in methanol can be used to prepare the methanolic component of your eluent (e.g., use 10% of a 2M NH₃/MeOH solution in DCM instead of pure MeOH).

The flowchart below illustrates a typical decision-making process for purifying these derivatives.

Purification_Workflow start Crude Product ((morpholin-2-yl)methanesulfonyl fluoride derivative) check_solid Is the crude material a solid? start->check_solid chromatography Purify via Chromatography check_solid->chromatography  No / Oily crystallize Attempt Non-Chromatographic Purification check_solid->crystallize  Yes normal_phase Normal Phase (Silica Gel) Add 0.5-1% Et3N to eluent to prevent peak tailing. chromatography->normal_phase Primary Choice reverse_phase Reverse Phase (C18) Use acidic modifier (0.1% TFA or Formic Acid) to protonate morpholine. chromatography->reverse_phase Alternative salt_formation 1. HCl Salt Formation (e.g., HCl in Ether or Dioxane) crystallize->salt_formation purity_analysis Assess Purity (NMR, LC-MS, HPLC) normal_phase->purity_analysis reverse_phase->purity_analysis recrystallization 2. Recrystallization Screen for suitable solvent system (e.g., MeOH/Ether, EtOH/Hexane) salt_formation->recrystallization recrystallization->purity_analysis

Caption: Purification decision workflow for (morpholin-2-yl)methanesulfonyl fluoride derivatives.

Q3: Is reverse-phase HPLC a suitable purification method?

Yes, reverse-phase chromatography is an excellent alternative, especially for more polar derivatives that may require high percentages of methanol on a normal-phase column.

  • Principle: In reverse-phase (e.g., using a C18 column), the stationary phase is non-polar. To get good peak shape for a basic compound like a morpholine derivative, you must add an acidic modifier (e.g., 0.1% trifluoroacetic acid (TFA) or 0.1% formic acid) to the mobile phase (typically water/acetonitrile or water/methanol).

  • Mechanism: The acid protonates the morpholine nitrogen, creating a positively charged species (a morpholinium ion). This single, stable protonation state prevents peak broadening and results in sharp, symmetrical peaks.

  • Caution: After purification, the product will be isolated as its corresponding salt (e.g., trifluoroacetate or formate salt). This may need to be considered for subsequent biological assays. If the salt form is undesirable, a careful basic workup or ion-exchange chromatography may be required.

Q4: My compound seems sensitive to the workup and purification. How can I avoid degradation of the sulfonyl fluoride?

While sulfonyl fluorides are generally stable, repeated exposure to harsh conditions can cause hydrolysis to the corresponding sulfonic acid.[3]

  • Avoid Strong Bases: Do not use strong aqueous bases like NaOH or KOH in your workup. If you need to neutralize acid, use a saturated aqueous solution of sodium bicarbonate (NaHCO₃), which is mildly basic.

  • Keep it Cold: Perform aqueous extractions at cool temperatures (0-5 °C) to minimize hydrolysis.

  • Work Quickly: Do not leave your compound in aqueous or highly protic solutions for extended periods.

  • Solvent Choice: Ensure your purification solvents are dry and of high quality.

Troubleshooting & Protocols
Troubleshooting Guide: Flash Column Chromatography (Silica Gel)
Problem Probable Cause(s) Recommended Solution(s)
Severe Peak Tailing Interaction of basic morpholine with acidic silica gel.[1]Add 0.5-1% triethylamine (Et₃N) to your eluent. Ensure the column is thoroughly equilibrated with the modified eluent before loading the sample.
Low Mass Recovery 1. Irreversible binding to the silica column. 2. Hydrolysis on the column.1. Use an Et₃N-modified eluent. 2. Use high-quality, dry solvents. Avoid highly protic mobile phases if possible (e.g., high % of MeOH).
Co-elution with Impurities Insufficient separation power of the chosen eluent system.Optimize the eluent system using Thin Layer Chromatography (TLC) with the Et₃N modifier. Aim for an Rf of 0.2-0.3 for your target compound. Consider switching to a different solvent system (e.g., from EtOAc/Hexanes to DCM/MeOH).
Product Elutes at the Solvent Front The compound is too polar for the chosen eluent system.Switch to a more polar eluent system, such as Dichloromethane/Methanol (with 0.5% Et₃N). If still unsuccessful, consider reverse-phase chromatography.
Protocol 1: Purification by Flash Chromatography with Basic Modifier

  • Eluent Selection: Using TLC, identify a suitable eluent system (e.g., 70:30 Ethyl Acetate:Hexanes). To this system, add 0.5-1% triethylamine (Et₃N). The target compound should have an Rf value of approximately 0.2-0.4.[1]

  • Column Packing: Select an appropriately sized silica gel column. Wet pack the column using your chosen eluent system containing Et₃N.

  • Equilibration: Flush the column with at least 5-10 column volumes of the Et₃N-modified eluent. This step is critical to neutralize the silica before the compound is loaded.

  • Sample Loading: Dissolve your crude material in a minimal amount of dichloromethane or the eluent. Alternatively, perform a "dry load" by adsorbing the crude product onto a small amount of silica gel, evaporating the solvent, and loading the resulting powder onto the top of the column.

  • Elution: Run the column using the Et₃N-modified eluent, collecting fractions and monitoring by TLC.

  • Workup: Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator. The triethylamine is volatile and will be removed during this process.

Protocol 2: Purification via HCl Salt Formation and Recrystallization

This non-chromatographic method is highly effective for crystalline solids and avoids potential issues on silica gel. The presence of the (morpholin-2-yl)methanesulfonyl fluoride hydrochloride salt on the market suggests this is a viable industrial approach.[4]

  • Salt Formation:

    • Dissolve the crude free-base compound in a suitable, dry organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

    • Slowly add a solution of 2 M HCl in diethyl ether or 4 M HCl in dioxane dropwise while stirring.

    • Continue addition until a precipitate forms and no further precipitation is observed.

    • Collect the solid hydrochloride salt by vacuum filtration and wash the filter cake with cold diethyl ether to remove non-basic impurities.[1]

  • Recrystallization:

    • Select a suitable solvent system for recrystallization (e.g., methanol/diethyl ether, ethanol/hexanes, or isopropanol). This is typically a solvent in which the compound is soluble when hot but sparingly soluble when cold.

    • Dissolve the crude salt in the minimum amount of the boiling solvent.

    • If the solution is colored, you can add a small amount of activated charcoal, filter the hot solution through a pad of Celite, and then proceed.

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator to maximize crystal formation.

    • Collect the pure crystals by vacuum filtration, wash with a small amount of ice-cold solvent, and dry under high vacuum.

References
  • Benchchem. (n.d.). Technical Support Center: Refining Purification Techniques for Morpholine-Containing Compounds.
  • Wright, J., & Hallstrom, R. O. (2006). An Efficient Method for the Synthesis of Heterocyclic Sulfonyl Fluorides. Organic Letters, 8(16), 3753-3755.
  • Cornella, J., et al. (2020). Synthesis of Sulfonyl Fluorides from Sulfonamides. European Journal of Organic Chemistry, 2020(15), 2497-2500.
  • Sharpless, K. B., et al. (2014). Sulfur(VI) Fluoride Exchange (SuFEx): Another Good Reaction for Click Chemistry.
  • Sigma-Aldrich. (n.d.). SuFEx: Sulfonyl Fluorides that Participate in the Next Click Reaction.
  • Thoreauchem. (n.d.). (morpholin-2-yl)methanesulfonyl fluoride hydrochloride.
  • Chen, Y., et al. (2021). Recent progress in the synthesis of sulfonyl fluorides for SuFEx click chemistry. Tetrahedron Letters, 70, 152911.
  • Fasano, V., & Cornella, J. (2021). Synthetic Routes to Arylsulfonyl Fluorides. Catalysts, 11(7), 830.
  • Amblard, F., et al. (2016). Sulfur(vi) fluorides as tools in biomolecular and medicinal chemistry. Chemical Society Reviews, 45(16), 4358-4370.
  • Wakselman, C., & Tordeux, M. (2007). An Efficient Preparation of New Sulfonyl Fluorides and Lithium Sulfonates. The Journal of Organic Chemistry, 72(24), 9374-9377.

Sources

Validation & Comparative

A Comparative Guide to Covalent Warheads: (Morpholin-2-yl)methanesulfonyl Fluoride vs. Sulfonyl Chlorides in Drug Design

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Renaissance of Covalent Drugs

Covalent drug discovery is undergoing a significant resurgence, moving away from historical concerns of indiscriminate reactivity towards a new era of precision-targeted therapeutics.[1] By forming a stable, covalent bond with their protein target, these inhibitors can achieve profound and durable pharmacological effects, often succeeding where traditional, non-covalent binders fail.[2][3] This approach has led to breakthrough therapies for previously "undruggable" targets, exemplified by inhibitors of KRAS(G12C) and Bruton's tyrosine kinase (BTK).[4][5][6]

The efficacy and safety of a covalent drug are critically dependent on the nature of its electrophilic "warhead"—the functional group that reacts with a nucleophilic amino acid residue on the target protein. The ideal warhead must possess a finely tuned reactivity: potent enough to engage its target efficiently under physiological conditions, yet stable enough to avoid off-target reactions that can lead to toxicity.[1]

For decades, sulfonyl chlorides have been utilized as reactive electrophiles in chemical synthesis.[7] More recently, the advent of Sulfur(VI) Fluoride Exchange (SuFEx) "click chemistry" has propelled sulfonyl fluorides to the forefront as a privileged class of warheads.[8][9] This guide provides an in-depth comparison of these two sulfonyl-based electrophiles, with a special focus on (Morpholin-2-yl)methanesulfonyl fluoride as an exemplar of next-generation covalent drug design, where the warhead is integrated into a medicinally relevant scaffold.

The Archetype: Sulfonyl Chlorides (R-SO₂Cl)

Sulfonyl chlorides are highly reactive electrophiles frequently used in organic synthesis to form sulfonamides and sulfonates.[7][10] Their reactivity stems from the excellent leaving group ability of the chloride ion. In the context of covalent drug design, they readily react with a variety of nucleophilic amino acid residues.

However, this high reactivity is a double-edged sword. Sulfonyl chlorides suffer from significant stability issues, being prone to rapid hydrolysis and decomposition in aqueous environments.[11][12] This instability complicates their handling and can lead to a high degree of non-specific labeling, as they may react with water or off-target proteins before reaching their intended destination.[11][13] Furthermore, the S-Cl bond is susceptible to reduction, an additional degradation pathway that limits its utility in complex biological systems.[11] These drawbacks have largely restricted the use of sulfonyl chlorides as warheads in modern drug discovery programs.

The Challenger: Sulfonyl Fluorides (R-SO₂F) and the SuFEx Revolution

Introduced as a new family of "click chemistry" reactions, Sulfur(VI) Fluoride Exchange (SuFEx) has transformed the landscape of covalent chemistry.[8][14] At the heart of SuFEx is the sulfonyl fluoride (S-F) bond, which possesses a unique balance of stability and "tunable" reactivity.[9]

Key Advantages of Sulfonyl Fluorides:

  • Enhanced Stability: The S-F bond is significantly stronger and more thermodynamically stable than the S-Cl bond.[11][15] This makes sulfonyl fluorides remarkably resistant to hydrolysis, thermolysis, and reduction, allowing them to traverse complex biological media and reach their target intact.[9][15]

  • Privileged Reactivity: While stable in bulk solution, the sulfur atom in a sulfonyl fluoride becomes sufficiently electrophilic to react with a nucleophilic residue when held in the high effective molarity of a protein's binding pocket.[15][16] This "context-dependent" reactivity is key to achieving target specificity.

  • Expanded Target Scope: The unique reactivity profile of sulfonyl fluorides enables them to target a broader range of nucleophilic amino acids beyond the commonly targeted cysteine. They have been shown to form covalent bonds with serine, threonine, lysine, tyrosine, and histidine, dramatically expanding the "druggable" proteome.[15][16][17]

Focus: (Morpholin-2-yl)methanesulfonyl Fluoride - Integrating the Warhead with a Privileged Scaffold

(Morpholin-2-yl)methanesulfonyl fluoride represents a sophisticated approach to covalent inhibitor design. This molecule combines the advantageous aliphatic sulfonyl fluoride warhead with a morpholine scaffold, a heterocyclic motif prevalent in approved drugs.[18][19] The morpholine ring is known to improve physicochemical properties such as aqueous solubility and metabolic stability, which are critical for drug development.[20]

The design hypothesis is that the morpholine moiety acts as a recognition element, guiding the molecule to the target protein's binding site. Simultaneously, it enhances the drug-like properties of the inhibitor. Once the initial non-covalent complex is formed, the appended methanesulfonyl fluoride warhead can then react with a nearby nucleophile to form the covalent bond. This strategy of embedding a well-behaved warhead into a favorable medicinal chemistry scaffold aims to optimize potency, selectivity, and pharmacokinetics in parallel.

Data-Driven Comparison: Sulfonyl Fluoride vs. Sulfonyl Chloride

The following table summarizes the key performance differences between these two electrophilic warheads, based on established chemical principles and experimental observations.

FeatureSulfonyl Chlorides (R-SO₂Cl)(Morpholin-2-yl)methanesulfonyl Fluoride (R-SO₂F)Rationale & Causality
Reactivity Very High, often indiscriminateTunable, context-dependentThe chloride is a better leaving group, leading to higher intrinsic reactivity. The fluoride requires the favorable environment of a binding pocket to facilitate the reaction.[11]
Stability Low (prone to hydrolysis, reduction, decomposition)High (resistant to hydrolysis and reduction)The S-F bond is thermodynamically much more stable than the S-Cl bond.[9][11][15]
Selectivity Generally LowPotentially HighHigh stability prevents premature reaction, while context-dependent reactivity favors modification of the on-target protein over off-targets.[16]
Targetable Residues Cys, Lys, Ser, Tyr, etc. (broad, but non-specific)Cys, Ser, Thr, Lys, Tyr, His (broad, but specific)The controlled reactivity of the sulfonyl fluoride allows for selective targeting of these residues within a binding site.[15][17]
Synthetic Access Well-established methodsReadily accessible via SuFEx chemistrySuFEx provides robust methods for converting phenols, amines, or sulfonyl chlorides to sulfonyl fluorides.[8][21]
Handling Difficult, moisture-sensitiveRobust, bench-stableLower susceptibility to hydrolysis simplifies synthesis, purification, and storage.[11]

Visualizing the Mechanisms and Workflow

To better understand the chemical transformations and experimental logic, the following diagrams illustrate the reaction mechanisms and a typical workflow for comparing these warheads.

G cluster_0 Sulfonyl Chloride Reaction R-SO2Cl Sulfonyl Chloride Intermediate_Cl Transition State R-SO2Cl->Intermediate_Cl Prot-Nu Protein Nucleophile (e.g., Lys-NH2) Prot-Nu->Intermediate_Cl Product_Cl Covalent Adduct (Sulfonamide) Intermediate_Cl->Product_Cl Leaving_Cl HCl Intermediate_Cl->Leaving_Cl

Caption: Reaction mechanism of a sulfonyl chloride with a protein nucleophile.

G cluster_1 Sulfonyl Fluoride Reaction R-SO2F Sulfonyl Fluoride Intermediate_F Transition State R-SO2F->Intermediate_F Prot-Nu_F Protein Nucleophile (e.g., Tyr-OH) Prot-Nu_F->Intermediate_F Product_F Covalent Adduct (Sulfonate Ester) Intermediate_F->Product_F Leaving_F HF Intermediate_F->Leaving_F

Caption: Reaction mechanism of a sulfonyl fluoride with a protein nucleophile.

G start Design & Synthesize Inhibitor Pairs (R-SO2Cl vs R-SO2F) kinetics Protocol 1: Biochemical Kinetic Analysis (k_inact / K_i) start->kinetics proteomics Protocol 2: Chemoproteomic Selectivity Profiling start->proteomics data_kinetics Determine Potency & Reactivity kinetics->data_kinetics data_proteomics Identify On- & Off-Targets proteomics->data_proteomics analysis Integrate Data: Compare Potency, Selectivity, & Stability Profile data_kinetics->analysis data_proteomics->analysis conclusion Select Superior Warhead for Lead Optimization analysis->conclusion

Caption: Experimental workflow for comparing covalent inhibitor warheads.

Experimental Protocols for Comparative Evaluation

To empirically validate the performance of (Morpholin-2-yl)methanesulfonyl fluoride against a comparable sulfonyl chloride, the following self-validating experimental protocols are essential.

Protocol 1: Kinetic Analysis of Covalent Inhibition

This protocol determines the kinetic parameters of covalent inhibition: the initial binding affinity (Kᵢ) and the maximal rate of inactivation (kᵢₙₐ꜀ₜ). The ratio kᵢₙₐ꜀ₜ/Kᵢ represents the second-order rate constant, which is the most accurate measure of an irreversible inhibitor's potency.[22][23]

Methodology:

  • Objective: To quantify the potency and reaction rate of the covalent inhibitors against the purified target protein.

  • Materials: Purified target enzyme, substrate, assay buffer, covalent inhibitors (dissolved in DMSO), and a detection system (e.g., spectrophotometer, fluorometer).

  • Procedure (Time-Dependent IC₅₀ Assay):

    • Step 1 (Enzyme-Inhibitor Pre-incubation): Prepare a series of dilutions of the covalent inhibitor. In parallel, incubate the target enzyme with each inhibitor concentration at a fixed temperature (e.g., 37°C). Include a DMSO-only control (0% inhibition) and a positive control inhibitor if available.

      • Causality: This pre-incubation step allows the time-dependent covalent reaction to proceed. By taking samples at different time points (e.g., 0, 15, 30, 60, 120 minutes), the rate of inactivation can be monitored.

    • Step 2 (Reaction Initiation): At each time point, take an aliquot from each pre-incubation reaction and dilute it into a solution containing a high concentration of the enzyme's substrate.

      • Causality: The dilution and addition of saturating substrate effectively stops further covalent modification, allowing for the measurement of the remaining enzyme activity.

    • Step 3 (Activity Measurement): Monitor the rate of product formation using the appropriate detection method. The observed rate is proportional to the amount of active (uninhibited) enzyme remaining.

    • Step 4 (Data Analysis):

      • For each pre-incubation time point, plot the enzyme activity against the inhibitor concentration to determine the IC₅₀ value.

      • Plot the IC₅₀ values against the pre-incubation time.

      • Fit the data to the appropriate kinetic model for irreversible inhibition to extract the values for kᵢₙₐ꜀ₜ and Kᵢ.[24][25] Specialized software is often used for this analysis.

  • Self-Validation: The experiment should demonstrate a time-dependent decrease in IC₅₀, which is the hallmark of irreversible inhibition. The DMSO control should show no loss of activity over time, confirming enzyme stability.

Protocol 2: Proteome-Wide Selectivity Profiling via Chemoproteomics

This protocol uses mass spectrometry-based chemoproteomics to identify the on-target and, critically, any off-target proteins that the covalent inhibitor reacts with in a complex biological system (e.g., cell lysate or live cells).[2][26][27]

Methodology:

  • Objective: To map the protein interaction landscape of the covalent inhibitors across the entire proteome, providing a direct measure of selectivity.

  • Materials: Cell lysate or intact cells, covalent inhibitors, a broad-spectrum cysteine- or lysine-reactive probe (e.g., iodoacetamide-alkyne for cysteine), click chemistry reagents (azide-biotin), streptavidin beads, mass spectrometer.

  • Procedure (Competitive Activity-Based Protein Profiling - ABPP):

    • Step 1 (Inhibitor Treatment): Treat separate pools of cell lysate with varying concentrations of the test inhibitor (e.g., the sulfonyl fluoride or sulfonyl chloride). Also include a DMSO vehicle control. Incubate for a defined period to allow for covalent binding.

      • Causality: The inhibitor will bind to its specific targets. By using a dose-response, both high-affinity (on-target) and lower-affinity (potential off-target) interactions can be quantified.

    • Step 2 (Probe Labeling): Treat all samples with a saturating concentration of a broadly reactive "probe" that has an alkyne handle.

      • Causality: The probe will react with all accessible nucleophilic residues that were not already modified by the test inhibitor. Therefore, target engagement by the inhibitor "blocks" the site from probe labeling.

    • Step 3 (Click Chemistry & Enrichment): Lyse the cells (if treated intact). Perform a copper-catalyzed click reaction to attach an azide-biotin tag to the alkyne handle on the probe-labeled proteins. Use streptavidin beads to enrich for all biotinylated (i.e., probe-labeled) proteins.

      • Causality: This step isolates the proteins that were not blocked by the inhibitor.

    • Step 4 (Mass Spectrometry Analysis): Digest the enriched proteins into peptides and analyze them using quantitative liquid chromatography-mass spectrometry (LC-MS/MS).

    • Step 5 (Data Analysis): Compare the peptide signal intensities between the inhibitor-treated samples and the DMSO control. A protein whose peptide signals are significantly reduced in the inhibitor-treated sample is a target of that inhibitor.[26][28] The magnitude of the reduction correlates with the inhibitor's potency for that target.

  • Self-Validation: The known on-target protein should be identified with a clear dose-dependent reduction in signal. The DMSO control provides the baseline proteome reactivity. Comparing the profiles of the sulfonyl fluoride and sulfonyl chloride directly reveals differences in their proteome-wide selectivity.

Conclusion and Future Outlook

The selection of an electrophilic warhead is a pivotal decision in the design of a covalent drug. While sulfonyl chlorides are highly reactive, their inherent instability severely limits their therapeutic potential. In contrast, sulfonyl fluorides, championed by SuFEx chemistry, offer a superior profile of high stability coupled with context-dependent reactivity.[9][15] This combination enhances selectivity and expands the range of targetable nucleophiles, opening new avenues for drug discovery.[16]

The (Morpholin-2-yl)methanesulfonyl fluoride scaffold exemplifies a modern, rational approach where the warhead is not merely an afterthought but is integrated into a molecular framework designed to confer favorable drug-like properties. This strategy aims to build in potency, selectivity, and good pharmacokinetics from the earliest stages of design. Through rigorous comparative evaluation using kinetic and proteomic methods, researchers can validate the superiority of such next-generation warheads and accelerate the development of safer, more effective covalent medicines.

References

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  • Title: Quantitative proteomics and applications in covalent ligand discovery - Frontiers Source: Frontiers URL: [Link]

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A Comparative Guide to the Reactivity of Aliphatic and Aromatic Fluorosulfuryls for Covalent Targeting

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of covalent chemical biology and drug discovery, the precise control of reactivity is paramount. The ability to form stable, covalent bonds with specific amino acid residues on a protein of interest offers significant advantages in terms of potency, duration of action, and the potential to target challenging proteins.[1] Among the arsenal of electrophilic "warheads" employed for this purpose, sulfonyl fluorides and their derivatives have emerged as a versatile class of reagents. This guide provides an in-depth comparison of the reactivity of two key subclasses: aliphatic sulfonyl fluorides, represented here by methanesulfonyl fluoride (MSF) due to the limited literature on (morpholin-2-yl)methanesulfonyl fluoride, and aryl fluorosulfates, exemplified by phenyl fluorosulfate.

At a Glance: Key Differences in Reactivity and Stability

FeatureAliphatic Sulfonyl Fluorides (e.g., Methanesulfonyl Fluoride)Aryl Fluorosulfates (e.g., Phenyl Fluorosulfate)
General Reactivity HigherLower
Electrophilicity of Sulfur More electrophilicLess electrophilic due to resonance with the aryl ring
Stability in Aqueous Media Generally lower, prone to hydrolysisGenerally higher, more stable to hydrolysis[2]
Promiscuity in Protein Labeling Can be more promiscuous under forcing conditionsMore selective, often requiring a binding-site microenvironment for activation[2]
Primary Application Covalent enzyme inhibitors, chemical probes[3][4]Covalent inhibitors, chemical probes for proteomics, SuFEx click chemistry linkers[2][5]

The Science Behind the Reactivity: A Tale of Two Scaffolds

The difference in reactivity between aliphatic sulfonyl fluorides and aryl fluorosulfates stems directly from the nature of the group attached to the sulfonyl fluoride moiety. This structural variance dictates the electrophilicity of the sulfur atom, which is the central player in the covalent modification of nucleophilic amino acid residues such as serine, tyrosine, lysine, and histidine.[3]

The Aliphatic Sulfonyl Fluoride Scaffold: A More Potent Electrophile

In aliphatic sulfonyl fluorides like methanesulfonyl fluoride (MSF), the sulfur atom is directly attached to an alkyl group (a methyl group in the case of MSF). Alkyl groups are generally considered to be electron-donating through an inductive effect. However, in the context of the highly electron-withdrawing sulfonyl group (-SO₂F), the primary determinant of reactivity is the inherent electrophilicity of the sulfur atom, which is not significantly attenuated by the alkyl substituent. This makes aliphatic sulfonyl fluorides potent electrophiles capable of reacting with a broader range of nucleophiles under less stringent conditions.

A well-known example is phenylmethylsulfonyl fluoride (PMSF), a commonly used serine protease inhibitor. Its reactivity is sufficient to sulfonate the active site serine of many proteases, but it also exhibits a relatively short half-life in aqueous solutions, highlighting the trade-off between reactivity and stability.[4][6][7] The half-life of PMSF is approximately 110 minutes at pH 7 and decreases to 35 minutes at pH 8.[4][6]

cluster_aliphatic Aliphatic Sulfonyl Fluoride Reaction Aliphatic_SF R-SO₂F (e.g., Methanesulfonyl Fluoride) Covalent_Adduct_A R-SO₂-Nucleophile-Protein (Stable Covalent Bond) Aliphatic_SF->Covalent_Adduct_A Higher intrinsic reactivity Protein_Nu_A Protein-Nucleophile (e.g., Ser-OH, Tyr-OH, Lys-NH₂) Protein_Nu_A->Covalent_Adduct_A

Caption: General reaction of an aliphatic sulfonyl fluoride with a protein nucleophile.

The Aryl Fluorosulfate Scaffold: A Tamed Reactivity Profile

In contrast, aryl fluorosulfates feature a sulfonyl fluoride group connected to an aryl ring through an oxygen atom (-OSO₂F). The lone pairs on the oxygen atom can participate in resonance with the aromatic ring, which effectively delocalizes electron density and reduces the electrophilicity of the sulfur atom.[2] This resonance stabilization makes aryl fluorosulfates significantly less reactive than their aliphatic and even their aryl sulfonyl fluoride counterparts.

This attenuated reactivity is a key advantage in the design of targeted covalent inhibitors. Aryl fluorosulfates are often stable in aqueous buffers and biological media, minimizing off-target reactions.[2] Their reaction with protein nucleophiles is often "context-dependent," meaning that the reaction is significantly accelerated within the specific microenvironment of a protein's binding site. This proximity-induced reactivity enhances the selectivity of the covalent modification. For example, benzene fluorosulfate shows minimal reaction with a model protein like human serum albumin, whereas benzenesulfonyl fluoride labels it extensively under the same conditions.[2]

cluster_aryl Aryl Fluorosulfate Reaction Aryl_FS Ar-O-SO₂F (e.g., Phenyl Fluorosulfate) Covalent_Adduct_B Ar-O-SO₂-Nucleophile-Protein (Stable Covalent Bond) Aryl_FS->Covalent_Adduct_B Lower intrinsic reactivity, context-dependent Protein_Nu_B Protein-Nucleophile (e.g., Ser-OH, Tyr-OH, Lys-NH₂) Protein_Nu_B->Covalent_Adduct_B

Caption: General reaction of an aryl fluorosulfate with a protein nucleophile.

Experimental Protocol: Assessing the Aqueous Stability of Fluorosulfuryl Compounds

To empirically compare the reactivity of different fluorosulfuryl compounds, a fundamental experiment is the determination of their hydrolytic stability in an aqueous buffer. This protocol provides a general framework for such an assay.

Objective: To determine the half-life (t₁/₂) of a fluorosulfuryl compound in an aqueous buffer at a physiologically relevant pH and temperature.

Materials:

  • Fluorosulfuryl compound of interest (e.g., methanesulfonyl fluoride or phenyl fluorosulfate)

  • Anhydrous organic solvent for stock solution (e.g., DMSO or acetonitrile)

  • Aqueous buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)

  • High-performance liquid chromatography (HPLC) or Liquid chromatography-mass spectrometry (LC-MS) system

  • Thermostated incubator or water bath

  • Autosampler vials

Procedure:

  • Preparation of Stock Solution: Prepare a concentrated stock solution (e.g., 10 mM) of the fluorosulfuryl compound in an anhydrous organic solvent.

  • Reaction Setup: In a series of autosampler vials, add the aqueous buffer and pre-warm to 37°C.

  • Initiation of Reaction: To each vial, add a small aliquot of the stock solution to achieve the desired final concentration (e.g., 100 µM). Ensure the final concentration of the organic solvent is minimal (e.g., <1%) to avoid influencing the stability. Vortex briefly to mix.

  • Time-Course Analysis: At predetermined time points (e.g., 0, 15, 30, 60, 120, 240 minutes), quench the reaction in one of the vials by adding an equal volume of cold acetonitrile containing an internal standard. The "0" time point should be taken immediately after the addition of the compound.

  • Sample Analysis: Analyze the quenched samples by HPLC or LC-MS to determine the concentration of the remaining fluorosulfuryl compound.

  • Data Analysis: Plot the natural logarithm of the concentration of the remaining compound versus time. The data should fit a first-order decay curve. The rate constant (k) can be determined from the slope of the line.

  • Half-Life Calculation: Calculate the half-life using the following equation: t₁/₂ = 0.693 / k.

Caption: Experimental workflow for determining the aqueous stability of fluorosulfuryl compounds.

Conclusion: Selecting the Right Tool for the Job

The choice between an aliphatic sulfonyl fluoride and an aryl fluorosulfate as a covalent warhead is a critical decision in the design of chemical probes and covalent inhibitors.

  • Aliphatic sulfonyl fluorides offer higher intrinsic reactivity, which can be advantageous for targeting less nucleophilic residues or when a rapid reaction is desired. However, this comes at the cost of lower stability, which may lead to off-target effects and a shorter in vivo half-life.

  • Aryl fluorosulfates provide a more controlled and selective approach. Their attenuated reactivity and enhanced stability make them ideal for developing targeted covalent therapeutics where minimizing off-target modification is crucial. The requirement for a specific protein microenvironment to activate their reactivity adds a layer of selectivity that is highly desirable in drug discovery.

Ultimately, the optimal choice depends on the specific biological target, the desired kinetic profile of the covalent interaction, and the overall design strategy of the molecule. A thorough understanding of the fundamental principles governing the reactivity of these fascinating fluorosulfuryl compounds is essential for their successful application in advancing chemical biology and medicine.

References

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Navigating the Proteome: A Comparative Guide to Selectivity Profiling of (Morpholin-2-yl)methanesulfonyl Fluoride-Derived Covalent Probes

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Imperative of Selectivity in Covalent Drug Discovery

Covalent inhibitors have undergone a renaissance in medicinal chemistry, offering the potential for enhanced potency, prolonged duration of action, and the ability to target previously "undruggable" proteins.[1][2][3] These molecules function by forming a stable, covalent bond with their target protein, a mechanism that distinguishes them from traditional non-covalent drugs.[2][4] However, this irreversible nature underscores a critical challenge: ensuring target selectivity. Off-target interactions can lead to undesirable side effects and toxicity, making the comprehensive profiling of a covalent probe's selectivity a cornerstone of modern drug development.[5][6]

This guide provides an in-depth comparison of selectivity profiling strategies, with a focus on the emerging class of (morpholin-2-yl)methanesulfonyl fluoride-derived covalent probes. We will explore the underlying principles of established and cutting-edge techniques, offering experimental insights to empower researchers in making informed decisions for their covalent drug discovery programs.

The Rise of (Morpholin-2-yl)methanesulfonyl Fluoride Probes: A New Frontier in Covalent Targeting

The (morpholin-2-yl)methanesulfonyl fluoride (MSF) warhead represents a significant advancement in the design of covalent probes.[7][8] The morpholine scaffold is a privileged structure in medicinal chemistry, known for its favorable pharmacokinetic properties.[9][10] When coupled with the sulfonyl fluoride electrophile, it creates a versatile tool for targeting a range of nucleophilic amino acid residues beyond the commonly targeted cysteine, including lysine, tyrosine, and histidine.[7] This expanded targeting scope opens up new avenues for interrogating the proteome and developing novel therapeutics.[11]

The reactivity of the sulfonyl fluoride can be tuned by modifying the substitution on the morpholine ring, allowing for a balance between stability and reactivity—a key consideration in covalent probe design.[7][12] This tunability is crucial for minimizing off-target reactions while ensuring efficient labeling of the intended target.

Comparative Analysis of Selectivity Profiling Methodologies

The assessment of a covalent probe's selectivity is not a one-size-fits-all endeavor. A multi-faceted approach, combining various experimental strategies, is often necessary to build a comprehensive and reliable selectivity profile. Here, we compare several key methodologies, highlighting their strengths, limitations, and suitability for different research questions.

Activity-Based Protein Profiling (ABPP)

Activity-Based Protein Profiling (ABPP) is a powerful chemoproteomic technique that utilizes chemical probes to assess the functional state of enzymes in complex biological systems.[13][14] In the context of covalent inhibitor profiling, a competitive ABPP workflow is typically employed.[15]

Principle of Competitive ABPP:

The core principle of competitive ABPP lies in the competition between the covalent inhibitor of interest and a broad-spectrum activity-based probe (ABP) for binding to the active site of target proteins.[16] If the inhibitor binds to a particular protein, it will block the subsequent binding of the ABP, leading to a decrease in the signal from that protein during analysis.

Experimental Workflow: Competitive ABPP for Selectivity Profiling

ABPP_Workflow cluster_sample_prep Sample Preparation cluster_abp_labeling ABP Labeling & Enrichment cluster_ms_analysis Mass Spectrometry Analysis Lysate Cell or Tissue Lysate Incubate1 Incubate Lysate->Incubate1 Inhibitor Test Covalent Inhibitor ((morpholin-2-yl)methanesulfonyl fluoride probe) Inhibitor->Incubate1 Inhibited_Lysate Inhibitor-Treated Lysate Incubate1->Inhibited_Lysate Incubate2 Incubate Inhibited_Lysate->Incubate2 ABP Broad-Spectrum Activity-Based Probe (ABP) (e.g., with biotin tag) ABP->Incubate2 Labeled_Proteins Labeled Proteins Incubate2->Labeled_Proteins Enrich Streptavidin Enrichment Labeled_Proteins->Enrich Enriched_Proteins Enriched Labeled Proteins Enrich->Enriched_Proteins Digest On-Bead Digestion (e.g., Trypsin) Enriched_Proteins->Digest Peptides Peptides Digest->Peptides LCMS LC-MS/MS Analysis Peptides->LCMS Data Data Analysis (Quantification of Peptides) LCMS->Data

Caption: Competitive ABPP workflow for covalent probe selectivity profiling.

Data Interpretation:

The output of a competitive ABPP experiment is a list of proteins and their corresponding abundance changes in the inhibitor-treated sample compared to a control. A significant decrease in the abundance of a protein in the presence of the inhibitor suggests that it is a target. By performing dose-response experiments, the potency (e.g., IC50) of the inhibitor for each identified target can be determined.[5]

Advantages of ABPP:

  • Functional Information: ABPP provides information about the functional state of enzymes, as it targets the active site.[13]

  • Broad Proteome Coverage: It allows for the unbiased screening of a large number of potential targets in a single experiment.[15]

  • In Situ Analysis: Can be performed in complex biological matrices like cell lysates or even in living cells, providing a more physiologically relevant assessment of selectivity.[15]

Limitations of ABPP:

  • Probe-Dependent Coverage: The success of ABPP is dependent on the availability of a suitable broad-spectrum ABP for the protein class of interest.

  • Indirect Measurement: It is an indirect measure of binding, and follow-up validation is required to confirm direct target engagement.

  • Potential for False Negatives: Some true targets may not be detected if they are not efficiently labeled by the ABP.

Kinobeads / Affinity Chromatography-Mass Spectrometry

For covalent probes targeting protein kinases, a specialized affinity chromatography approach using "Kinobeads" is a powerful tool for selectivity profiling.[17][18] Kinobeads are composed of a mixture of broad-spectrum, non-covalent kinase inhibitors immobilized on a solid support.[19]

Principle of Kinobeads Profiling:

This method also operates on a competitive binding principle.[17] Cell lysates are pre-incubated with the covalent kinase inhibitor of interest before being applied to the Kinobeads. Kinases that are bound by the covalent inhibitor will not be captured by the beads.

Experimental Workflow: Kinobeads Profiling

Kinobeads_Workflow Lysate Cell Lysate Incubate Pre-incubation Lysate->Incubate Inhibitor Covalent Kinase Inhibitor Inhibitor->Incubate Competition Competitive Binding Incubate->Competition Kinobeads Kinobeads (Immobilized broad-spectrum kinase inhibitors) Kinobeads->Competition Wash Wash unbound proteins Competition->Wash Elute Elute bound kinases Wash->Elute MS LC-MS/MS Analysis Elute->MS Analysis Quantitative Analysis (Compare inhibitor-treated vs. control) MS->Analysis

Caption: Kinobeads workflow for kinase inhibitor selectivity profiling.

Data Interpretation:

By comparing the protein profiles of the eluates from inhibitor-treated and control lysates, a quantitative measure of the inhibitor's affinity for each captured kinase can be obtained.[20] A dose-dependent decrease in the amount of a kinase pulled down by the Kinobeads indicates that it is a target of the covalent inhibitor.

Advantages of Kinobeads:

  • Kinome-Wide Selectivity: Provides a comprehensive overview of an inhibitor's selectivity across a large portion of the kinome.[18][21]

  • Native Protein Analysis: Assesses binding to endogenous kinases in their native conformation and with relevant post-translational modifications.[19]

  • Quantitative Affinity Data: Can provide quantitative binding affinities (e.g., EC50 values) for a large number of kinases simultaneously.[20]

Limitations of Kinobeads:

  • Limited to Kinases: Primarily designed for profiling kinase inhibitors.

  • Competition-Based: The assay is limited to targets that can be competed off by the ligands on the beads.[19]

  • Potential for Bias: The composition of the Kinobeads can influence which kinases are captured.

Intact Protein Mass Spectrometry

Intact protein mass spectrometry (MS) offers a direct method for confirming the covalent modification of a target protein and can be used for initial selectivity screening.[22][23]

Principle of Intact Protein MS:

This technique involves incubating the purified protein(s) of interest with the covalent probe and then analyzing the mass of the intact protein.[23] The formation of a covalent adduct will result in a predictable mass shift in the protein, which can be precisely measured by high-resolution mass spectrometry.[23]

Advantages of Intact Protein MS:

  • Direct Evidence of Covalent Binding: Provides unambiguous confirmation of covalent bond formation.[22]

  • Stoichiometry of Labeling: Can determine the extent of protein modification.

  • High Throughput Potential: With modern instrumentation, intact protein analysis can be relatively fast, making it suitable for screening against a panel of purified proteins.[24]

Limitations of Intact Protein MS:

  • Requires Purified Protein: Not suitable for proteome-wide screening in complex mixtures.

  • Limited Throughput for Large Panels: While faster than some methods, it can still be time-consuming to screen against hundreds of proteins individually.

  • Doesn't Identify the Modification Site: While it confirms modification, it doesn't typically identify the specific amino acid residue that has been modified.

Peptide-Centric Mass Spectrometry (Bottom-Up Proteomics)

To identify the precise site of covalent modification and to perform unbiased, proteome-wide selectivity profiling, peptide-centric or "bottom-up" proteomics is the gold standard.[25]

Principle of Peptide-Centric MS:

In this approach, a complex protein mixture (e.g., a cell lysate) is treated with the covalent probe. The proteins are then digested into smaller peptides, typically with an enzyme like trypsin. The resulting peptide mixture is then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[25] Peptides that have been modified by the covalent probe will have a characteristic mass shift, and the site of modification can be pinpointed by analyzing the fragmentation pattern of the peptide in the mass spectrometer.

Experimental Workflow: Peptide-Centric Proteomics for Site Identification and Selectivity

BottomUp_Workflow Lysate Cell Lysate Treatment Probe Treatment Lysate->Treatment Probe (Morpholin-2-yl)methanesulfonyl fluoride Probe Probe->Treatment Reduction Reduction & Alkylation Treatment->Reduction Digestion Proteolytic Digestion (e.g., Trypsin) Reduction->Digestion Peptides Peptide Mixture Digestion->Peptides LCMS LC-MS/MS Analysis Peptides->LCMS Data Database Search & Analysis (Identify modified peptides and sites) LCMS->Data

Caption: Bottom-up proteomics workflow for covalent probe analysis.

Data Interpretation:

Specialized software is used to search the MS/MS data against a protein sequence database, looking for peptides with the specific mass modification corresponding to the covalent probe.[25] This allows for the identification of all proteins that have been modified by the probe and the exact amino acid residue that has been targeted. Quantitative proteomics techniques, such as SILAC or TMT labeling, can be integrated to compare the extent of modification across different conditions or inhibitor concentrations.[26]

Advantages of Peptide-Centric MS:

  • Unbiased and Proteome-Wide: Can identify all accessible targets of a covalent probe in a complex proteome.[27]

  • Precise Site Identification: Pinpoints the exact amino acid residue that is modified.[28]

  • Quantitative: Can be combined with quantitative methods to assess the potency and selectivity of the probe.[26]

Limitations of Peptide-Centric MS:

  • Data Complexity: Generates large and complex datasets that require sophisticated bioinformatics tools for analysis.[25]

  • Potential for Undersampling: Low-abundance proteins and their modifications may not be detected.

  • Indirect Functional Information: Identifies binding events but does not directly report on the functional consequence of the modification.

Data Summary: A Comparative Overview

MethodologyPrinciplePrimary OutputAdvantagesLimitations
Activity-Based Protein Profiling (ABPP) Competitive binding with a broad-spectrum activity-based probe.Quantitative changes in protein abundance, indicating target engagement.Functional information, broad proteome coverage, in situ analysis.[13][15]Probe-dependent, indirect measurement, potential for false negatives.
Kinobeads / Affinity Chromatography-MS Competitive binding to immobilized broad-spectrum kinase inhibitors.[17]Quantitative kinase binding profiles and affinities.Kinome-wide selectivity, native protein analysis, quantitative data.[18][19][20]Kinase-specific, competition-based, potential for bias.[19]
Intact Protein Mass Spectrometry Direct measurement of the mass shift of a purified protein upon covalent modification.[23]Confirmation of covalent binding and stoichiometry of labeling.Direct evidence of covalency, high throughput for small panels.[22][24]Requires purified protein, limited proteome-wide applicability, no site identification.
Peptide-Centric Mass Spectrometry Identification of modified peptides after proteolytic digestion of a complex proteome.[25]Unbiased identification of all modified proteins and precise sites of modification.Proteome-wide, precise site identification, quantitative capabilities.[26][27][28]Data complexity, potential for undersampling, indirect functional information.[25]

Conclusion: A Holistic Approach to Selectivity Profiling

The selection of a selectivity profiling strategy for (morpholin-2-yl)methanesulfonyl fluoride-derived covalent probes should be guided by the specific research question and the stage of the drug discovery process. For initial characterization and confirmation of covalent binding to a primary target, intact protein mass spectrometry is a valuable tool. To gain a broad understanding of the probe's kinome-wide selectivity, Kinobeads profiling is an excellent choice. For an unbiased, proteome-wide view of all potential off-targets and to pinpoint the exact sites of modification, peptide-centric mass spectrometry is indispensable. Competitive ABPP provides a functional readout of target engagement within a complex biological system.

Ultimately, a combination of these orthogonal approaches will provide the most comprehensive and reliable assessment of a covalent probe's selectivity, a critical step in the development of safe and effective covalent medicines. By understanding the principles, strengths, and limitations of each technique, researchers can design robust experimental strategies to navigate the complexities of the proteome and advance the next generation of targeted covalent therapies.

References

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  • Activity-based protein profiling: A graphical review - PMC - NIH. Available at: [Link]

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  • Recent advances in activity-based probes (ABPs) and affinity-based probes (AfBPs) for profiling of enzymes - Chemical Science (RSC Publishing). Available at: [Link]

  • Advances in covalent kinase inhibitors - Chemical Society Reviews (RSC Publishing). Available at: [Link]

  • Molecular Dynamics-Guided Design and Chemoproteomic Profiling of Covalent Kinase Activity Probes | Journal of the American Chemical Society. Available at: [Link]

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In vitro half-life comparison of morpholine-containing sulfonyl fluorides

Author: BenchChem Technical Support Team. Date: April 2026

Title: Comprehensive Guide to the In Vitro Half-Life of Morpholine-Containing Sulfonyl Fluorides in Covalent Drug Discovery

Executive Summary

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has revolutionized covalent drug discovery, enabling researchers to target nucleophilic residues "beyond cysteine," such as tyrosine, lysine, histidine, and serine[1]. However, a fundamental challenge in deploying sulfonyl fluorides (SFs) is balancing their intrinsic reactivity with hydrolytic stability. If an electrophile is too reactive, it suffers from rapid aqueous degradation and off-target promiscuity; if it is too stable, it fails to engage the target.

This guide provides an objective comparison of the in vitro half-lives of various morpholine-conjugated sulfonyl fluorides. By anchoring our comparison around the morpholine moiety—a privileged, solubilizing druglike scaffold—we isolate the electronic and steric effects of the aryl/heteroaryl ring on the S(VI)-F warhead[2].

The Role of Morpholine in Benchmarking SFs

In medicinal chemistry, morpholine is frequently used as a hinge-binding motif (e.g., in PI3K/mTOR inhibitors) or a solubilizing appendage. When profiling novel SVI-F electrophiles, conjugating them to morpholine ensures consistency in the electronic influence afforded by the fragment[2]. This standardizes the baseline, allowing researchers to accurately measure how modifications to the central aryl or heteroaryl ring dictate the hydrolytic half-life of the S(VI)-F bond in physiological buffers[1].

Mechanistic Determinants of Aqueous Stability

The aqueous half-life ( t1/2​ ) of a sulfonyl fluoride is primarily governed by the lowest unoccupied molecular orbital (LUMO) energy and the local electronic environment of the S(VI) center[1].

  • Heteroaromatic Modulation: Incorporating heteroaryl rings allows for precise modulation of electrophilic reactivity. For instance, heteroaryl SFs often exhibit significantly extended half-lives compared to their predicted values. This discrepancy is attributed to the presence of acidic nitrogens on the heteroaromatic ring (e.g., predicted pKa​≈4.6 ), which subtly withdraw electron density and buffer the reactivity of the sulfonyl fluoride group[2].

  • Substituent Effects (Hammett Correlations): On standard phenyl-SFs, para-amide and para-sulfonamide substitutions increase electrophilicity, leading to rapid hydrolysis (short half-life)[1]. Conversely, meta-analogues or the addition of electron-donating groups (like a para-methoxy moiety) impart marked stabilization to the S(VI)-F bond, extending the half-life[1].

  • Buffer and pH Dependency: Hydrolysis rates are highly sensitive to pH and buffer identity. Half-lives at pH 8.0 are approximately 2-fold lower than at pH 7.0[1]. Furthermore, stability is often greater in HEPES compared to PBS, as the phosphate ions in PBS can act as weak nucleophiles, accelerating degradation[1].

Comparative Data: Morpholine-SF Half-Lives

The following table summarizes the experimental in vitro half-lives of various morpholine-conjugated SVI-F electrophiles incubated in PBS buffer at pH 7.4/7.5.

Electrophile ClassRepresentative MotifPredicted t1/2​ Experimental t1/2​ Mechanistic Rationale
Heteroaryl SF Acidic Nitrogen Ring (e.g., SF 1a)~50 h> 200 h Nitrogen pKa​ (~4.6) modulates warhead reactivity, extending stability far beyond LUMO predictions[2].
Benzene SF Meta-amide substitutionN/A10 – 90 h Reduced electron-withdrawing effect compared to para-isomers stabilizes the S(VI)-F bond[1].
Benzene SF Para-amide substitutionN/A< 10 h High electrophilicity accelerates aqueous hydrolysis, limiting utility in long-duration assays[1].
Benzene SF Para-methoxy substitutionN/AExtended Increased electron density on the phenyl ring imparts significant hydrolytic stabilization[1].
Fluorosulfate -OSO₂F linkageN/A> 600 h Oxygen resonance strongly stabilizes the electrophilic center, yielding negligible hydrolysis over 24h[1].

Self-Validating Experimental Methodology

To ensure trustworthiness and reproducibility, the determination of in vitro half-life must be conducted using a self-validating system. The following protocol utilizes internal standardization and parallel buffer testing to eliminate artifacts caused by MS ionization fluctuations or buffer-specific catalysis.

Step-by-Step LC-MS Protocol:

  • Compound Preparation: Dissolve the morpholine-conjugated sulfonyl fluoride in anhydrous DMSO to create a 10 mM stock. Causality: Anhydrous conditions prevent premature hydrolysis. Final DMSO concentration in the assay must be kept ≤5% to prevent solvent-induced structural artifacts.

  • Reaction Assembly: In an LC-MS vial, combine 800 µL of PBS (pH 7.4), the required volume of DMSO, 6 µL of 100 mM 1,4-dicyanobenzene (Internal Standard), and 6 µL of the 100 mM SF stock[3]. The final SF concentration should be 600 µM[2]. Causality: 1,4-dicyanobenzene is chemically inert to SuFEx conditions and elutes cleanly, providing a reliable reference to normalize injection volumes and MS ionization variability[3].

  • Parallel Buffer Control: Set up an identical reaction using HEPES buffer (pH 7.4). Causality: Comparing PBS and HEPES isolates the specific nucleophilic interference of phosphate ions from baseline aqueous hydrolysis[1].

  • Time-Course Sampling: Incubate the mixtures isothermally at 20°C (for baseline intrinsic reactivity) or 37°C (for physiological modeling)[2]. Draw aliquots at 0, 1, 2, 4, 8, 12, and 24 hours[3].

  • Quenching & Analysis: Quench each aliquot in cold acetonitrile. Inject into an HPLC-MS system. Monitor the depletion of the parent SVI-F mass and the appearance of the sulfonic acid hydrolysis product[2].

  • Kinetic Modeling: Calculate the normalized Area Under the Curve (AUC) by dividing the SF peak area by the internal standard peak area. Plot ln(AUC) versus time. Fit the data to a first-order kinetic decay model to extract the rate constant ( kobs​ ) and calculate the half-life ( t1/2​=ln(2)/kobs​ )[3].

Workflow Visualization

Workflow N1 Compound Preparation (Morpholine-SF in DMSO) N2 Buffer Incubation (PBS vs HEPES, pH 7.4) N1->N2 Dilute to 600 µM N3 Time-Course Sampling (0 to 24+ hours) N2->N3 Isothermal (20°C/37°C) N4 Quench & Internal Standard (1,4-dicyanobenzene) N3->N4 Aliquot Extraction N5 LC-MS/HPLC-MS Analysis (Monitor SF Depletion) N4->N5 Injection N6 Kinetic Modeling (First-Order t1/2 Calculation) N5->N6 AUC Normalization

Figure 1: Self-validating LC-MS workflow for determining SVI-F in vitro half-life.

References

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A Comparative Guide to the NMR Characterization of (Morpholin-2-yl)methanesulfonyl Fluoride Reaction Products

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides an in-depth technical comparison of the reaction products of (morpholin-2-yl)methanesulfonyl fluoride, a versatile building block in medicinal chemistry and chemical biology. We will delve into the nuclear magnetic resonance (NMR) characterization of its derivatives, offering a practical framework for researchers, scientists, and drug development professionals. This document emphasizes the causality behind experimental choices and provides self-validating protocols to ensure scientific integrity.

Introduction: The Rise of Sulfonyl Fluorides in Covalent Chemistry

(Morpholin-2-yl)methanesulfonyl fluoride belongs to the increasingly important class of aliphatic sulfonyl fluorides. These reagents have gained significant traction as key players in Sulfur(VI) Fluoride Exchange (SuFEx) chemistry, a next-generation click chemistry platform.[1][2][3] Unlike their more reactive sulfonyl chloride counterparts, sulfonyl fluorides exhibit a unique balance of stability and tunable reactivity, making them ideal for applications in complex biological systems and for the synthesis of novel therapeutics.[4][5] Their enhanced stability towards hydrolysis and resistance to oxidation and reduction allows for cleaner reactions and broader functional group tolerance.[1]

The morpholine scaffold is a privileged structure in medicinal chemistry, frequently incorporated to improve the physicochemical properties of drug candidates, such as aqueous solubility and metabolic stability.[6][7] The combination of the reactive sulfonyl fluoride warhead with the morpholine moiety in "(morpholin-2-yl)methanesulfonyl fluoride" presents a valuable tool for covalent inhibitor design and bioconjugation, targeting nucleophilic amino acid residues such as lysine, serine, threonine, and tyrosine.[3][8]

This guide will focus on the characterization of the products formed from the reaction of (morpholin-2-yl)methanesulfonyl fluoride with representative nucleophiles, specifically a primary amine (benzylamine) and a primary alcohol (benzyl alcohol). A direct comparison with the analogous reactions of (morpholin-2-yl)methanesulfonyl chloride will be presented to highlight the distinct advantages of the sulfonyl fluoride reagent.

Reaction Products: A Comparative Overview

The primary reaction of (morpholin-2-yl)methanesulfonyl fluoride involves the nucleophilic attack on the electrophilic sulfur atom, leading to the displacement of the fluoride ion and the formation of a stable sulfonamide or sulfonate ester.

G cluster_0 Reaction with Primary Amine cluster_1 Reaction with Primary Alcohol MMSF (Morpholin-2-yl)methanesulfonyl fluoride Sulfonamide N-Substituted (morpholin-2-yl)methanesulfonamide MMSF->Sulfonamide Nucleophilic Substitution Amine R-NH2 (e.g., Benzylamine) Amine->Sulfonamide MMSF2 (Morpholin-2-yl)methanesulfonyl fluoride Sulfonate (Morpholin-2-yl)methanesulfonate Ester MMSF2->Sulfonate Nucleophilic Substitution Alcohol R-OH (e.g., Benzyl Alcohol) Alcohol->Sulfonate G cluster_0 Reagent Properties cluster_1 Reaction Outcome cluster_2 Analytical Advantage MMSF (Morpholin-2-yl)methanesulfonyl fluoride - Moderate Reactivity - High Stability Clean Clean Conversion - Minimal Byproducts MMSF->Clean F_NMR 19F NMR Monitoring MMSF->F_NMR MMSC (Morpholin-2-yl)methanesulfonyl chloride - High Reactivity - Lower Stability Complex Complex Mixture - Potential Side Reactions MMSC->Complex No_handle No Direct Leaving Group NMR Handle MMSC->No_handle

Figure 2: Comparison of sulfonyl fluoride vs. sulfonyl chloride.

Alternative Reagents and Future Outlook

While sulfonyl chlorides represent the classical alternative, other reagents have emerged for similar transformations. For instance, solid surrogates for sulfuryl fluoride gas, such as [4-(acetylamino)phenyl]imidodisulfuryl difluoride (AISF), offer improved handling and safety for the synthesis of fluorosulfates and sulfamoyl fluorides. [9]The continuous development in SuFEx chemistry is expected to yield even more sophisticated and selective reagents for bioconjugation and materials science. [10][11]

Conclusion

The NMR characterization of the reaction products of (morpholin-2-yl)methanesulfonyl fluoride is a straightforward process that provides unambiguous structural confirmation. The combined use of ¹H, ¹³C, and particularly ¹⁹F NMR allows for a detailed analysis of the desired sulfonamides and sulfonate esters. When compared to its sulfonyl chloride counterpart, (morpholin-2-yl)methanesulfonyl fluoride offers significant advantages in terms of stability, selectivity, and ease of reaction monitoring, making it a superior choice for applications in modern drug discovery and chemical biology. This guide provides the necessary framework for researchers to confidently utilize and characterize the products derived from this versatile reagent.

References

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  • Guo, T., et al. (2018). A New Portal to SuFEx Click Chemistry: A Stable Fluorosulfuryl Imidazolium Salt Emerging as an “F–SO2+” Donor of Unprecedented Reactivity, Selectivity, and Scope. Angewandte Chemie International Edition, 57(9), 2605-2610. [Link]

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Crystallographic validation of (morpholin-2-yl)methanesulfonyl fluoride binding in enzyme active sites

Author: BenchChem Technical Support Team. Date: April 2026

The advent of Sulfur(VI) Fluoride Exchange (SuFEx) chemistry has fundamentally expanded the landscape of targeted covalent inhibitor (TCI) design. Unlike traditional Michael acceptors that rely on the presence of a highly nucleophilic, yet relatively rare, cysteine residue, sulfonyl fluorides possess the latent reactivity required to engage a broader spectrum of amino acids, including tyrosine, lysine, serine, and histidine[1].

Among the emerging classes of SuFEx electrophiles, (morpholin-2-yl)methanesulfonyl fluoride (MMSF) and its structural derivatives have demonstrated exceptional utility. The integration of a morpholine ring adjacent to the sulfonyl fluoride warhead is not merely a structural spacer; it actively modulates the physicochemical properties and binding kinetics of the inhibitor. This guide objectively compares the performance of MMSF-based warheads against alternative covalent modifiers and provides a self-validating crystallographic protocol for confirming their binding modes.

Mechanistic Causality of MMSF Superiority

The efficacy of a covalent inhibitor depends on the delicate balance between intrinsic chemical reactivity and target-binding affinity. Sulfonyl fluorides are inherently stable in aqueous environments but become highly reactive upon entering a specific protein microenvironment—a phenomenon known as proximity-driven activation.

  • The Morpholine Advantage: The incorporation of a morpholine ring introduces a unique "push-pull" electronic distribution. As observed in the development of human neutrophil elastase inhibitors, the basic amine of the morpholine ring can facilitate local proton transfer events, accelerating the SuFEx reaction specifically when positioned near a target residue[2].

  • Structural Anchoring: Co-crystal structures of kinases (e.g., SRPK1) demonstrate that morpholine groups often engage in critical hydrogen-bonding networks, anchoring the warhead in the optimal trajectory for nucleophilic attack. The proximal basicity of the morpholine can also alter the local pKa of target residues like tyrosine, enhancing their nucleophilicity[3].

Comparative Performance Analysis

To contextualize the utility of MMSF, we must compare its performance metrics against other standard covalent warheads used in structural biology and drug discovery.

Warhead ClassPrimary Target ResiduesAqueous StabilityIntrinsic ReactivityCrystallographic OccupancyPrimary Structural Advantage
MMSF (Morpholine-SF) Tyr, Lys, Ser, HisHighContext-Dependent (High in pocket)>95% (Pre-formed)Tunable basicity, acts as a proton shuttle, high solubility.
Aryl Fluorosulfates Tyr, LysVery HighLow>90%Extreme stability; highly selective for specific microenvironments.
Acrylamides CysModerateHigh>95%Rapid kinetics for Cys targeting; standard for kinase inhibitors.
PMSF Ser (Proteases)LowVery HighVariable (Prone to hydrolysis)Broad-spectrum serine protease inhibition; poor for selective design.

Self-Validating Crystallographic Protocol

Crystallographic validation is paramount to confirm the exact site of covalent modification and the geometry of the resulting sulfonate ester or sulfonamide linkage. The following protocol is designed as a self-validating system, ensuring that the observed electron density accurately reflects the covalent adduct rather than a non-covalent artifact or a hydrolyzed warhead.

Step 1: Stoichiometric Adduct Formation and Verification

  • Procedure: Incubate the purified target enzyme (typically 50–100 µM) with a 1.5x to 2.0x molar excess of the MMSF inhibitor at 4°C for 2–12 hours in a buffer compatible with the enzyme's stability.

  • Causality: Pre-forming the complex in solution, rather than soaking the inhibitor into pre-grown apo-crystals, accommodates any large-scale conformational changes (e.g., loop closures) induced by the bulky morpholine ring. Soaking often shatters crystals if the covalent modification induces significant structural shifts.

  • Validation: Prior to crystallization, the reaction mixture MUST be analyzed via Intact Mass Spectrometry (LC-MS). Proceed only if >95% of the protein mass shifts by the exact molecular weight of the inhibitor minus the fluoride leaving group ( ΔM=Minhibitor​−19 Da). This guarantees homogeneous occupancy in the crystal lattice.

Step 2: Co-Crystallization via Vapor Diffusion

  • Procedure: Set up hanging or sitting drop vapor diffusion plates using the validated complex concentrated to 10–15 mg/mL. Screen against standard sparse-matrix conditions.

  • Causality: The morpholine ring introduces new hydrogen-bond donors and acceptors, which inherently alters the protein's surface properties and crystal packing compared to the apo-enzyme. A broad chemical screen is necessary because apo-crystallization conditions rarely translate directly to the covalent complex.

Step 3: Diffraction Data Collection and Phase Retrieval

  • Procedure: Harvest the crystals, cryoprotect them, and collect X-ray diffraction data at a synchrotron source (100 K). Process the data and solve phases using Molecular Replacement (MR) with the highest resolution apo-structure available.

  • Causality: High-resolution data (<2.0 Å) is critical for unambiguously resolving the sulfur-oxygen (S-O) or sulfur-nitrogen (S-N) covalent bond length (typically ~1.6 Å), distinguishing it from a tightly bound non-covalent complex (distance >2.5 Å).

Step 4: Electron Density Mapping and Covalent Linkage Refinement

  • Procedure: Generate an initial Fo​−Fc​ omit map before modeling the inhibitor. Model the MMSF adduct into the positive green (>3σ) density. Generate custom geometric restraints (CIF file) for the specific covalent linkage (e.g., Ser-O-SO2-CH2-Morpholine) using computational tools like eLBOW or Grade.

  • Causality: Standard refinement libraries (e.g., in Phenix or CCP4) do not contain geometric parameters for novel SuFEx linkages. Without custom restraints, the refinement algorithm will distort the bond angles and lengths, artificially inflating the R-free value and leading to an inaccurate structural model.

  • Validation: Final validation requires the B-factors of the inhibitor atoms to closely match those of the adjacent catalytic residues. A significant deviation indicates partial occupancy or high flexibility, invalidating the assumption of a rigid covalent lock.

Workflow Visualization

G A Inhibitor Incubation (MMSF + Target Enzyme) B Intact Mass Spectrometry (Confirm 1:1 Adduct) A->B Quality Control C Vapor Diffusion Crystallization (Hanging/Sitting Drop) B->C Validated Complex D X-ray Diffraction Data Collection (Synchrotron Source) C->D Crystal Harvesting E Molecular Replacement & Electron Density Mapping D->E Phase Determination F Covalent Bond Refinement (Custom CIF Restraints) E->F Final Model

Workflow for crystallographic validation of covalent SuFEx enzyme-inhibitor complexes.

References

  • Structure-based design and analysis of SuFEx chemical probes. National Institutes of Health (NIH).[Link]

  • Advances in sulfonyl exchange chemical biology: expanding druggable target space. Royal Society of Chemistry (RSC).[Link]

  • Sulfur fluoride exchange. National Institutes of Health (NIH).[Link]

  • Diversity oriented clicking delivers β-substituted alkenyl sulfonyl fluorides as covalent human neutrophil elastase inhibitors. Proceedings of the National Academy of Sciences (PNAS).[Link]

Sources

Safety Operating Guide

A Comprehensive Guide to the Safe Disposal of (Morpholin-2-yl)methanesulfonyl fluoride Hydrochloride

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides essential, step-by-step procedures for the safe handling and disposal of (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride. Designed for researchers, scientists, and drug development professionals, this document synthesizes technical data with field-proven safety protocols to ensure the well-being of laboratory personnel and adherence to environmental regulations. The procedures outlined below are grounded in an understanding of the compound's unique chemical properties, addressing the combined risks of its sulfonyl fluoride and morpholine moieties.

Part 1: Hazard Identification & Risk Assessment

A robust disposal plan begins with a thorough understanding of the inherent hazards. (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride is a compound without a dedicated CAS number as of this guide's publication, making a component-based hazard assessment critical.[1] Its risk profile is a composite of its core structures: the highly reactive sulfonyl fluoride group and the corrosive, flammable morpholine ring.

  • Sulfonyl Fluoride Moiety : Sulfonyl fluorides are potent, irreversible inhibitors of serine proteases and enzymes like acetylcholinesterase.[2][3][4] Their high electrophilicity makes them reactive towards nucleophiles, including water.[3] Upon contact with moisture or during alkaline hydrolysis, they can decompose to produce highly corrosive and toxic hydrofluoric acid (HF) and sulfur oxides.[2][5] Methanesulfonyl fluoride is classified as highly corrosive and toxic by all routes of exposure.[2][6]

  • Morpholine Moiety : Morpholine is a corrosive, flammable, and water-miscible organic base.[7][8] It can cause severe skin burns and eye damage.[9] A significant, though indirect, hazard is its potential to form carcinogenic N-nitrosomorpholine in the presence of nitrosating agents.[10][11]

  • Hydrochloride Salt : The compound is supplied as a hydrochloride salt, which means it will form an acidic solution when dissolved in water. This initial acidity must be considered during the neutralization and disposal process.

The logical relationship between the compound's structure and its hazards is summarized below.

Figure 1. Hazard Assessment Logic Diagram cluster_0 Chemical Structure cluster_1 Constituent Moieties cluster_2 Primary Hazards Compound (Morpholin-2-yl)methanesulfonyl fluoride hydrochloride SF Sulfonyl Fluoride Moiety Compound->SF contains Morpholine Morpholine Moiety Compound->Morpholine contains HCl Hydrochloride Salt Compound->HCl is a SF_Hazards • Highly Toxic (Cholinesterase Inhibitor) • Corrosive • Reacts with H₂O to form HF SF->SF_Hazards presents Morpholine_Hazards • Corrosive • Flammable • Forms N-nitrosomorpholine (potential) Morpholine->Morpholine_Hazards presents HCl_Hazards • Acidic Solution • Corrosive HCl->HCl_Hazards presents Figure 2. Disposal & Inactivation Workflow cluster_prep Preparation cluster_inactivation Chemical Inactivation cluster_final Final Disposal A Collect Waste (Solid & Liquid) B Don Appropriate PPE (Gloves, Goggles, Face Shield, Lab Coat) A->B C Work Inside Chemical Fume Hood B->C D Place Waste in Beaker on Ice Bath with Stirring C->D E Slowly Add 1M NaOH Dropwise D->E F Monitor Temperature and Control Addition Rate E->F G Continue NaOH Addition until pH > 12 F->G H Stir for 2 Hours at Room Temperature G->H I Transfer Treated Solution to Labeled HDPE Container H->I J Seal Container and Store in Secondary Containment I->J K Arrange Pickup with Institution's EHS Office J->K

Caption: Figure 2. Disposal & Inactivation Workflow

Part 4: Spill Management & Final Disposal

Accidents can happen, and a clear, actionable spill response plan is crucial.

Spill Procedures

  • Small Spills (inside a chemical fume hood) :

    • Ensure proper PPE is worn. [9] 2. Contain the spill with an inert absorbent material like vermiculite, sand, or a commercial chemical absorbent. Do not use combustible materials like paper towels. [12][13] 3. Carefully collect the absorbent material using non-sparking tools and place it into the designated hazardous waste container. [9][12] 4. Decontaminate the spill area with a cleaning agent, followed by a thorough rinse with soap and water. All cleaning materials must be disposed of as hazardous waste. [12]

  • Large Spills (or any spill outside a fume hood) :

    • Immediately evacuate the area and alert all personnel nearby. [12] 2. If safe to do so, close the doors to the affected area to contain vapors. [12] 3. Contact your institution's Environmental Health and Safety (EHS) office or emergency response team immediately. [12] 4. Do not attempt to clean up a large spill yourself. Do not re-enter the area until it has been cleared by trained emergency personnel. [12]

Final Waste Disposal

The chemical inactivation procedure described above significantly reduces the reactivity of the waste. However, the resulting solution is still considered hazardous due to its high pH, the presence of the morpholine derivative, and dissolved fluoride salts.

  • Contact EHS : Never dispose of the raw or treated chemical waste down the sanitary sewer. Contact your institution's EHS office to schedule a pickup for the sealed and labeled hazardous waste container. [12][14]2. Documentation : Complete all necessary hazardous waste manifests or disposal forms as required by your institution and local regulations. [12]3. Handover : Transfer the waste container to authorized hazardous waste personnel upon their arrival. [12]The ultimate disposal method for this type of waste is typically high-temperature incineration by a licensed waste management facility. [10]

References

  • INCHEM. (1995). Morpholine (HSG 92, 1995). Retrieved from INCHEM website. [Link]

  • Grokipedia. (n.d.). Methanesulfonyl fluoride. Retrieved from Grokipedia website. [Link]

  • Wikipedia. (n.d.). Methanesulfonyl fluoride. Retrieved from Wikipedia website. [Link]

  • PubChem. (n.d.). Morpholine. Retrieved from PubChem website. [Link]

  • National Center for Biotechnology Information. (n.d.). Morpholine - Some Organic Solvents, Resin Monomers and Related Compounds, Pigments and Occupational Exposures in Paint Manufacture and Painting. Retrieved from NCBI website. [Link]

  • EPFL. (n.d.). PROCEDURES FOR THE LABORATORY-SCALE TREATMENT OF SURPLUS AND WASTE CHEMICALS. Retrieved from EPFL website. [Link]

  • PubChem. (n.d.). Methanesulfonyl Fluoride. Retrieved from PubChem website. [Link]

  • UFZ. (2020). A safety and chemical disposal guideline for Minilab users. Retrieved from UFZ website. [Link]

  • Thoreauchem. (n.d.). (morpholin-2-yl)methanesulfonyl fluoride hydrochloride. Retrieved from Thoreauchem website. [Link]

  • Jones, M., et al. (2015). Sulfonyl fluorides as privileged warheads in chemical biology. PMC - NIH. [Link]

  • St. George's University of London. (n.d.). Chemical waste disposal procedure - For staff. Retrieved from SGUL website. [Link]

  • National Industrial Chemicals Notification and Assessment Scheme. (2016). Morpholine: Human health tier II assessment. Australian Government Department of Health. [Link]

  • Krupka, R. M. (1974). Methanesulfonyl fluoride inactivation of acetylcholinesterase in the presence of substrates and reversible inhibitors. PubMed. [Link]

Sources

Personal protective equipment for handling (Morpholin-2-yl)methanesulfonyl fluoride

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist specializing in chemical biology and laboratory safety, I frequently guide research teams on the integration of highly reactive electrophilic probes into their drug discovery workflows. (Morpholin-2-yl)methanesulfonyl fluoride (often utilized as a hydrochloride salt) is a potent chemical tool. It leverages Sulfur(VI) Fluoride Exchange (SuFEx) chemistry to act as an irreversible covalent modifier of serine, threonine, and tyrosine residues.

While its reactivity makes it an exceptional structural biology probe and protease inhibitor, the very mechanism that drives its efficacy—nucleophilic attack on the sulfonyl fluoride warhead—makes it indiscriminately hazardous to human biological tissues. This guide provides the definitive operational and safety blueprint for handling this compound, ensuring that your laboratory protocols are both scientifically rigorous and uncompromisingly safe.

Mechanistic Risk Assessment: The Causality of Hazard

To design an effective safety protocol, we must first understand the molecular behavior of the threat. Sulfonyl fluorides (SFs) are generally more stable to aqueous hydrolysis than their sulfonyl chloride counterparts; however, they remain acutely hazardous.

  • Neurotoxicity and Covalent Modification: Low-molecular-weight methanesulfonyl fluorides are documented irreversible inhibitors of acetylcholinesterase (AChE) ()[1]. Dermal absorption or inhalation can lead to rapid systemic neurotoxicity.

  • Hydrofluoric Acid (HF) Generation: Upon contact with moisture—particularly the mucous membranes of the eyes and respiratory tract—the sulfonyl fluoride group slowly hydrolyzes to release hydrofluoric acid (HF) and the corresponding sulfonic acid ()[2]. HF causes deep tissue necrosis and systemic calcium depletion.

  • Carrier Solvent Amplification: In biological assays, this compound is typically dissolved in polar aprotic solvents like DMSO or DMF. These solvents act as chemical vehicles, rapidly transporting the toxic sulfonyl fluoride warhead through standard nitrile gloves and human skin.

Quantitative Hazard Profile and PPE Matrix

To interrupt the exposure pathways described above, your Personal Protective Equipment (PPE) must be selected based on quantitative resistance data, not just general laboratory conventions.

Table 1: PPE and Engineering Control Matrix for (Morpholin-2-yl)methanesulfonyl fluoride

Hazard PathwayMechanistic CauseRequired PPE & Engineering ControlsQuantitative / Technical Standard
Dermal Toxicity & Corrosivity Covalent modification of skin proteins; AChE inhibition via solvent transport.Double-layer gloves (Inner: 4-mil Nitrile, Outer: 8-mil Butyl Rubber).Butyl rubber provides >480 mins breakthrough time for DMSO/DMF carriers.
Inhalation Toxicity Vaporization or aerosolization of the SF warhead/hydrochloride salt.Class II Chemical Fume Hood. (Respirator required only if hood fails).Sustained face velocity of 80–100 fpm (feet per minute).
Ocular Damage HF release upon contact with ocular moisture.Tight-fitting chemical splash goggles and a full face shield.ANSI Z87.1-2020 certified impact and splash resistance.
Systemic Neurotoxicity Irreversible inhibition of AChE upon systemic entry.Impermeable Tyvek lab coat or heavy-duty chemical apron.Zero-tolerance for skin exposure; immediate removal upon contamination.

Operational Plan: Step-by-Step Handling Protocol

Phase 1: Pre-Operation Verification

  • Airflow Validation: Verify the fume hood monitor reads between 80–100 fpm. Do not rely solely on the digital monitor; use a Kimwipe taped to the sash to visually confirm negative pressure.

  • Workspace Purge: Remove all incompatible materials from the hood, specifically strong acids, strong bases, and unnecessary water sources that could trigger premature hydrolysis.

Phase 2: Donning and Dispensing

  • Layered Protection: Don a standard lab coat, followed by a chemical-resistant apron. Apply the inner nitrile gloves, then the outer butyl rubber gloves. Ensure the outer gloves cover the cuffs of the lab coat.

  • Controlled Dispensing: If handling the hydrochloride salt powder, use an anti-static spatula to prevent aerosolization. If handling a DMSO stock solution, use positive displacement pipettes. Causality: Standard air-displacement pipettes are prone to dripping when handling highly volatile or viscous solvents, increasing the risk of surface contamination.

Phase 3: Reaction Quenching (Self-Validating Step)

  • Alkaline Hydrolysis: Once the SuFEx reaction or biological assay is complete, the remaining unreacted (Morpholin-2-yl)methanesulfonyl fluoride must be destroyed. Add an equal volume of 1M NaOH to the reaction mixture.

  • Mechanistic Quench: The hydroxide ion rapidly and irreversibly attacks the sulfonyl fluoride, yielding an inert morpholine-sulfonate and free fluoride ions.

  • Validation: After 30 minutes of stirring, test the aqueous phase with pH paper. The system is only validated as "safe" if the pH remains >10. If the pH has dropped, add more NaOH until basicity is sustained, confirming complete hydrolysis of the warhead.

Emergency Spill Response and Disposal Plan

Standard spill responses (like wiping with wet paper towels) are highly dangerous with sulfonyl fluorides due to the risk of uncontrolled HF generation ().

Step-by-Step Spill Response:

  • Immediate Isolation: Evacuate personnel from the immediate vicinity.

  • Avoid Water: Do not use water on the raw spill. As noted in authoritative safety guidelines for methanesulfonyl fluorides, adding water to the concentrated chemical can generate hazardous HF gas rapidly ()[3].

  • Inert Absorption: Cover the spill entirely with dry sand, vermiculite, or a commercial inert absorbent pad.

  • Collection: Using non-sparking tools, sweep the absorbed material into a high-density polyethylene (HDPE) container.

  • Controlled Neutralization: Transfer the container to a functioning fume hood. Slowly add a saturated sodium carbonate ( Na2​CO3​ ) solution to the absorbed waste to safely hydrolyze the residual chemical. Leave the cap loosely fitted for 24 hours to vent any off-gassing.

  • Disposal: Label the container as "Hazardous Aqueous Waste: Contains Fluorides and Sulfonates" and transfer it to your Environmental Health and Safety (EHS) department.

Workflow Visualization

The following diagram illustrates the logical progression of handling and emergency response, highlighting how specific interventions interrupt the hazard pathways.

G Start Risk Assessment & PPE Verification Handle Dispense (Morpholin-2-yl) methanesulfonyl fluoride Start->Handle Proceed Reaction SuFEx Reaction / Protease Inhibition Handle->Reaction Controlled Spill Accidental Spill or Exposure Handle->Spill Uncontrolled Quench Alkaline Quench (e.g., 1M NaOH) Reaction->Quench Post-Reaction Spill->Quench Containment Waste Hazardous Waste Disposal Quench->Waste Hydrolyzed

Operational and spill response workflow for sulfonyl fluoride handling.

References

  • Title: Hazardous Substance Fact Sheet: Methanesulfonyl Fluoride | Source: New Jersey Department of Health | URL: [Link]

Sources

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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

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